4-Bromo-N-methylaniline

• CAS: 6911-87-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 4-Bromo-N-methylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 4-Bromo-N-methylaniline, a key chemical intermediate in various synthetic applications. The information is presented to support research, development, and quality control activities.

Core Physical Properties

The physical characteristics of 4-Bromo-N-methylaniline are crucial for its handling, storage, and application in chemical synthesis. A summary of its key physical properties is provided below.

Physical Property	Value	Reference(s)
Molecular Formula	C₇H₈BrN	[1][2]
Molecular Weight	186.05 g/mol	[1]
Appearance	White to Brown to Dark purple clear liquid
Melting Point	11 °C
Boiling Point	259-260 °C	[3][4][5]
Density	1.48 g/mL (at 20/20) to 1.482 g/mL (at 25 °C)	[3][4]
Refractive Index	1.61 to 1.613 (at 20/D)	[3][4]
Solubility	Soluble in Chloroform, Ethyl Acetate	[4][5]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physical properties of organic compounds like 4-Bromo-N-methylaniline.

Melting Point Determination

The melting point is a critical indicator of purity for a solid compound. A sharp melting range typically indicates a high-purity substance.[6]

Methodology: Capillary Method

• Sample Preparation: A small amount of the solid organic compound is finely powdered.[7] A small portion of the powder is then introduced into a glass capillary tube, which is sealed at one end.[6][7] The tube is tapped gently to pack the sample at the bottom.[8]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.[6] This assembly is then placed in a heating bath (such as a Thiele tube or a modern melting point apparatus).[6]

• Heating and Observation: The heating bath is heated slowly and steadily, at a rate of approximately 1-2°C per minute as the expected melting point is approached.[6][8]

• Data Recording: The temperature at which the substance first begins to melt and the temperature at which it becomes completely liquid are recorded as the melting point range.[6][8]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[9]

Methodology: Capillary Method

• Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.[10][11] A capillary tube, sealed at one end, is inverted and placed into the liquid.[10]

• Apparatus Setup: The test tube is attached to a thermometer, and the assembly is heated in a suitable heating bath.[11]

• Heating and Observation: The bath is heated gently.[10] As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.[10] The heating is then stopped.

• Data Recording: The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[12] It is also important to record the barometric pressure at the time of the measurement.[9]

Density Determination

Density is the mass of a substance per unit of volume and is a fundamental physical property.[13]

Methodology: Pycnometer Method

• Initial Measurement: A clean, dry pycnometer (a flask with a specific volume) is weighed accurately.[14]

• Liquid Measurement: The pycnometer is filled with the liquid sample, ensuring no air bubbles are present, and weighed again.

• Reference Measurement: The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g., distilled water) and weighed.

• Calculation: The density of the sample is calculated using the weights of the sample, the reference liquid, and the known density of the reference liquid.[14][15]

Solubility Determination

Solubility tests provide valuable information about the polarity and functional groups present in a molecule.[16]

Methodology: Qualitative Solubility Test

• Sample Preparation: A small, measured amount of the solid (e.g., 10 mg) or liquid (e.g., 2-3 drops) is placed in a test tube.[17][18]

• Solvent Addition: A small volume of the solvent (e.g., 1 mL) is added to the test tube.[19]

• Observation: The mixture is shaken vigorously.[19] The substance is classified as "soluble" if it forms a homogeneous solution and "insoluble" if a separate phase remains.[17]

• Systematic Testing: This process is repeated with a series of solvents of varying polarity and pH, such as water, diethyl ether, 5% NaOH, 5% NaHCO₃, and 5% HCl, to classify the compound.[16][19]

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the physical characterization of an organic compound.

Caption: A logical workflow for the physical characterization of an organic compound.

References

• 1. Benzenamine, 4-bromo-N-methyl- | C7H8BrN | CID 2757052 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Bromo-N-methylaniline, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. 4-Bromo-N-methylaniline, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 4-BROMO-N-METHYLANILINE | 6911-87-1 [chemicalbook.com]
• 5. 4-BROMO-N-METHYLANILINE CAS#: 211060-12-7 [m.chemicalbook.com]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. byjus.com [byjus.com]
• 8. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 9. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 10. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 11. cdn.juniata.edu [cdn.juniata.edu]
• 12. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 13. legacy.babcock.edu.ng [legacy.babcock.edu.ng]
• 14. calnesis.com [calnesis.com]
• 15. mt.com [mt.com]
• 16. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 17. m.youtube.com [m.youtube.com]
• 18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 19. scribd.com [scribd.com]

An In-Depth Technical Guide to 4-Bromo-N-methylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-N-methylaniline, a key chemical intermediate. This document details its chemical identity, physical and chemical properties, a detailed synthesis protocol, and structural information, tailored for professionals in research and development.

Chemical Identity and Structure

4-Bromo-N-methylaniline is an aniline (B41778) derivative with a bromine substituent at the para position and a methyl group on the nitrogen atom.

CAS Number: 6911-87-1[1][2][3][4]

Molecular Formula: C₇H₈BrN[2][4]

IUPAC Name: 4-bromo-N-methylaniline[2][4]

SMILES: C1=CC(=C(C=C1)Br)NC[2]

InChI Key: AYVPVDWQZAAZCM-UHFFFAOYSA-N[2][4]

Below is a two-dimensional structural representation of the 4-Bromo-N-methylaniline molecule.

Caption: 2D Structure of 4-Bromo-N-methylaniline

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Bromo-N-methylaniline is presented in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Weight	186.05 g/mol	[4]
Appearance	Clear orange to purple to dark purple liquid	[2]
Boiling Point	259-260 °C	[1]
Density	1.482 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.613	[1]
Purity (HPLC)	≥96.0%	[2]

Experimental Protocols

Synthesis of 4-Bromo-N-methylaniline

This section details a common laboratory-scale synthesis of 4-Bromo-N-methylaniline from N-methylaniline.

Materials:

• N-methylaniline

• Bromine

• Acetic acid

• Methylene (B1212753) chloride

• Saturated aqueous sodium chloride solution

• Sodium hydroxide

• Ice

Procedure:

• In a suitable reaction vessel, prepare a mixture of 120 g of N-methylaniline and 600 ml of acetic acid.

• Separately, prepare a solution of 179 g of bromine in 120 ml of acetic acid.

• While maintaining an inert atmosphere, add the bromine solution to the N-methylaniline mixture over a period of 45 minutes. It is crucial to keep the reaction temperature below 40°C during the addition.

• After the addition is complete, continue to stir the reaction mixture for an additional 75 minutes.

• Cool the mixture to room temperature and then pour it into a beaker containing a mixture of ice and water.

• Adjust the pH of the mixture to 10 by the careful addition of sodium hydroxide.

• Extract the product from the aqueous mixture using methylene chloride.

• Wash the combined organic phases with a saturated aqueous sodium chloride solution.

• Dry the organic phase over a suitable drying agent (e.g., anhydrous sodium sulfate).

• Remove the solvent by evaporation under reduced pressure to yield the final product, N-methyl-4-bromo-aniline.[1]

Experimental Workflow:

Caption: Synthesis workflow for 4-Bromo-N-methylaniline.

References

• 1. prepchem.com [prepchem.com]
• 2. CN103787895A - Production process for synthesizing 4-bromo-2-methylaniline - Google Patents [patents.google.com]
• 3. 4-BROMO-N-METHYLANILINE CAS#: 211060-12-7 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Spectral Data Analysis of 4-Bromo-N-methylaniline: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectral data for 4-Bromo-N-methylaniline (CAS No. 6911-87-1), a key intermediate in pharmaceutical and chemical synthesis. This document is intended for researchers, scientists, and professionals in drug development, offering detailed spectral analysis, experimental protocols, and structured data for easy reference.

Spectroscopic Data Summary

The following sections provide a detailed analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 4-Bromo-N-methylaniline. The data has been aggregated and presented in a structured format to facilitate interpretation and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. The ¹H and ¹³C NMR data for 4-Bromo-N-methylaniline are presented below.

Table 1: ¹H NMR Spectral Data of 4-Bromo-N-methylaniline

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
7.13	Doublet (d)	7.9	2H	Ar-H (ortho to -NHCH₃)
6.34	Doublet (d)	8.0	2H	Ar-H (meta to -NHCH₃)
3.59	Singlet (s)	-	1H	N-H
2.65	Singlet (s)	-	3H	N-CH₃

Solvent: CDCl₃, Instrument Frequency: 400 MHz

Table 2: ¹³C NMR Spectral Data of 4-Bromo-N-methylaniline

Chemical Shift (δ) ppm	Assignment
148.34	Ar-C (C-N)
131.88	Ar-C (C-H, ortho to -NHCH₃)
113.98	Ar-C (C-H, meta to -NHCH₃)
108.76	Ar-C (C-Br)
30.72	N-CH₃

Solvent: CDCl₃, Instrument Frequency: 101 MHz

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The characteristic absorption bands for 4-Bromo-N-methylaniline are summarized in the table below, based on typical values for secondary aromatic amines and bromoarenes.

Table 3: IR Spectral Data of 4-Bromo-N-methylaniline

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3350 - 3310	N-H Stretch	Secondary Amine
3100 - 3000	C-H Stretch	Aromatic
2950 - 2850	C-H Stretch	Aliphatic (CH₃)
1610 - 1580	C=C Stretch	Aromatic Ring
1335 - 1250	C-N Stretch	Aromatic Amine
1100 - 1000	C-Br Stretch	Aryl Halide
910 - 665	N-H Wag	Secondary Amine

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. The data for 4-Bromo-N-methylaniline is presented below.

Table 4: Mass Spectrometry Data of 4-Bromo-N-methylaniline

m/z	Interpretation
185/187	Molecular Ion Peak [M]⁺ (presence of Br isotopes, ~1:1 ratio)
170/172	[M - CH₃]⁺
106	[M - Br]⁺
91	[C₇H₇]⁺ (Tropylium ion)

Ionization Method: Electron Ionization (EI)

Experimental Protocols

The following are generalized experimental protocols for the acquisition of the spectral data presented above.

NMR Spectroscopy

• Sample Preparation: A sample of 4-Bromo-N-methylaniline (5-10 mg) is dissolved in approximately 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard.

• Data Acquisition: The sample is transferred to a 5 mm NMR tube. ¹H and ¹³C NMR spectra are recorded on a 400 MHz spectrometer.

• Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed, and the spectrum is phase and baseline corrected. Chemical shifts are referenced to the TMS signal (0.00 ppm).

IR Spectroscopy

• Sample Preparation: As 4-Bromo-N-methylaniline is a liquid at room temperature, a thin film is prepared by placing a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Data Acquisition: The prepared plates are placed in the sample holder of an FTIR spectrometer. The spectrum is recorded over a range of 4000-400 cm⁻¹. A background spectrum of the clean plates is recorded and subtracted from the sample spectrum.

• Data Processing: The resulting transmittance or absorbance spectrum is analyzed for characteristic absorption bands.

Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of 4-Bromo-N-methylaniline is prepared in a volatile organic solvent such as dichloromethane (B109758) or methanol.

• Chromatographic Separation: The sample is injected into a Gas Chromatograph (GC) equipped with a suitable capillary column (e.g., a non-polar column like DB-5). The oven temperature is programmed to ensure separation from any impurities.

• Mass Analysis: The eluent from the GC is introduced into the mass spectrometer. Electron Ionization (EI) at 70 eV is typically used. The mass analyzer scans a mass range (e.g., m/z 40-400) to detect the molecular ion and its fragments.

• Data Processing: The resulting mass spectrum is analyzed to identify the molecular ion peak and characteristic fragment ions. The isotopic pattern of bromine is a key diagnostic feature.

Visualization of Spectral Analysis Workflow

The following diagram illustrates the logical workflow for the comprehensive spectral analysis of 4-Bromo-N-methylaniline.

Caption: Workflow for the spectral analysis of 4-Bromo-N-methylaniline.

An In-depth Technical Guide to the 1H NMR Spectrum of 4-Bromo-N-methylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the 1H Nuclear Magnetic Resonance (NMR) spectrum of 4-Bromo-N-methylaniline. It includes a detailed summary of spectral data, a complete experimental protocol for data acquisition, and an interpretation of the spectrum based on the molecular structure and electronic effects of the substituents.

Core Data Presentation

The 1H NMR spectral data for 4-Bromo-N-methylaniline, acquired in deuterochloroform (CDCl3) on a 400 MHz spectrometer, is summarized in the table below. The data includes chemical shifts (δ) in parts per million (ppm), the multiplicity of each signal, the coupling constants (J) in Hertz (Hz), and the integration of the signals, which corresponds to the number of protons each signal represents.

Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)	Integration	Assignment
7.13	Doublet (d)	7.9	2H	Ar-H (ortho to -NHCH3)
6.34	Doublet (d)	8.0	2H	Ar-H (ortho to -Br)
3.59	Singlet (s)	-	1H	N-H
2.65	Singlet (s)	-	3H	N-CH3

Interpretation of the 1H NMR Spectrum

The 1H NMR spectrum of 4-Bromo-N-methylaniline displays distinct signals that can be unambiguously assigned to the different protons in the molecule. The aromatic region of the spectrum shows two doublets, characteristic of a para-substituted benzene (B151609) ring.

The downfield doublet at 7.13 ppm is assigned to the two aromatic protons ortho to the N-methylamino group. The nitrogen atom is an electron-donating group, which increases the electron density at the ortho and para positions, leading to shielding and an upfield shift compared to unsubstituted benzene (δ ≈ 7.3 ppm). However, the bromine atom, being an electron-withdrawing group, exerts a deshielding effect. The interplay of these electronic effects results in the observed chemical shift.

The upfield doublet at 6.34 ppm corresponds to the two aromatic protons ortho to the bromine atom. The strong electron-donating effect of the N-methylamino group at the para position leads to significant shielding of these protons, causing them to appear at a higher field.

A singlet at 3.59 ppm integrates to one proton and is attributed to the proton attached to the nitrogen atom (N-H). The chemical shift of this proton can be variable and is dependent on factors such as solvent, concentration, and temperature.

The singlet at 2.65 ppm, with an integration of three protons, is assigned to the methyl group attached to the nitrogen atom (N-CH3). The electronegativity of the nitrogen atom causes a downfield shift of this signal compared to a typical alkyl proton.

Experimental Protocols

Sample Preparation:

A solution of 4-Bromo-N-methylaniline was prepared by dissolving approximately 10-20 mg of the compound in 0.5-0.7 mL of deuterochloroform (CDCl3). Tetramethylsilane (TMS) was added as an internal standard for chemical shift referencing (δ = 0.00 ppm). The solution was then transferred to a 5 mm NMR tube.

Data Acquisition:

The 1H NMR spectrum was recorded on a 400 MHz NMR spectrometer. The following acquisition parameters were used:

• Solvent: CDCl3

• Temperature: 298 K

• Number of Scans: 16

• Relaxation Delay: 1.0 s

• Pulse Width: 30°

• Acquisition Time: 4.0 s

Data Processing:

The acquired Free Induction Decay (FID) was processed using appropriate software. A Fourier transform was applied to the FID, followed by phase and baseline correction to obtain the final spectrum.

Mandatory Visualizations

The following diagrams illustrate the molecular structure and the relationships between the protons and their corresponding signals in the 1H NMR spectrum.

An In-depth Technical Guide to the ¹³C NMR Chemical Shifts of 4-Bromo-N-methylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of 4-Bromo-N-methylaniline. This document outlines experimental data, predicted spectral values, a detailed experimental protocol, and a visual representation of the electronic effects influencing the chemical shifts, serving as a vital resource for the structural elucidation and analysis of this compound and its derivatives in research and drug development.

Introduction

4-Bromo-N-methylaniline is a substituted aromatic amine of significant interest in organic synthesis and medicinal chemistry. A thorough understanding of its spectral characteristics is paramount for its identification, purity assessment, and the structural verification of its reaction products. ¹³C NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon skeleton of a molecule. The chemical shift of each carbon atom is highly sensitive to its local electronic environment, which is influenced by the electronic effects of substituents on the aromatic ring. In 4-Bromo-N-methylaniline, the interplay between the electron-donating N-methylamino group (-NHCH₃) and the electron-withdrawing yet ortho-, para-directing bromo group (-Br) results in a distinct pattern of chemical shifts for the aromatic carbons.

Data Presentation: ¹³C NMR Chemical Shifts

The following table summarizes the experimental and predicted ¹³C NMR chemical shifts for 4-Bromo-N-methylaniline. The experimental data was obtained in deuterated chloroform (B151607) (CDCl₃) at 101 MHz. The predicted data was generated using a computational NMR prediction tool to aid in the assignment of the spectral peaks.

Carbon Atom	Experimental Chemical Shift (δ, ppm)[1]	Predicted Chemical Shift (δ, ppm)	Assignment Rationale
C1 (-NHCH₃)	148.34	147.9	The C1 carbon, directly attached to the nitrogen of the electron-donating amino group, is significantly deshielded. This is a characteristic chemical shift for the ipso-carbon of anilines.
C2 / C6	113.98	113.8	These carbons are ortho to the strongly electron-donating -NHCH₃ group and are consequently shielded, resulting in a significant upfield shift.
C3 / C5	131.88	132.3	These carbons are meta to the -NHCH₃ group and ortho to the -Br group. The deshielding effect of the bromine atom at the ortho position leads to a downfield shift.
C4 (-Br)	108.76	111.9	The C4 carbon is para to the electron-donating -NHCH₃ group, leading to increased electron density and a shielded, upfield chemical shift. The carbon directly attached to bromine also experiences the "heavy atom effect," which can contribute to its shielding.
N-CH₃	30.72	30.2	This peak corresponds to the methyl carbon attached to the nitrogen atom, appearing in the typical aliphatic region.

Experimental Protocols

The following is a generalized experimental protocol for acquiring the ¹³C NMR spectrum of 4-Bromo-N-methylaniline, based on standard laboratory practices for similar compounds.

Sample Preparation:

• Approximately 10-20 mg of 4-Bromo-N-methylaniline is accurately weighed and dissolved in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard for chemical shift referencing (δ = 0.00 ppm), although modern spectrometers can reference the residual solvent peak.

• The solution is transferred to a 5 mm NMR tube.

Instrumentation and Data Acquisition:

• A multinuclear NMR spectrometer with a proton frequency of 400 MHz (or higher) is used, corresponding to a ¹³C frequency of 101 MHz.

• The spectrometer is tuned and the magnetic field is shimmed to ensure homogeneity.

• A standard ¹³C NMR pulse sequence with proton decoupling is employed.

• Key acquisition parameters include:

  • Pulse Angle: 30-45°

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 128 or more, to achieve an adequate signal-to-noise ratio.

  • Spectral Width: 0-220 ppm

Data Processing:

• The acquired Free Induction Decay (FID) is subjected to Fourier transformation.

• Phase correction and baseline correction are applied to the resulting spectrum.

• The chemical shifts are referenced to the TMS signal at 0.00 ppm or the CDCl₃ solvent peak at 77.16 ppm.

Visualization of Substituent Effects

The following diagram illustrates the logical relationship between the substituent effects of the N-methylamino and bromo groups on the electron density and, consequently, the ¹³C NMR chemical shifts of the aromatic carbons in 4-Bromo-N-methylaniline.

Caption: Substituent effects on ¹³C NMR chemical shifts in 4-Bromo-N-methylaniline.

Conclusion

This technical guide has provided a detailed overview of the ¹³C NMR chemical shifts of 4-Bromo-N-methylaniline. The combination of experimental data, computational predictions, and a clear rationale for peak assignments offers a robust framework for the spectral analysis of this compound. The provided experimental protocol and the visual representation of substituent effects further enhance the utility of this guide for researchers and professionals in the fields of chemistry and drug development, facilitating accurate structural characterization and a deeper understanding of the electronic interactions within substituted anilines.

References

• 1. Visualizer loader [nmrdb.org]

Mass Spectrum Fragmentation of 4-Bromo-N-methylaniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the electron ionization (EI) mass spectrum fragmentation pattern of 4-Bromo-N-methylaniline. The information presented herein is intended to support researchers and scientists in compound identification, structural elucidation, and method development in the fields of analytical chemistry, forensics, and pharmaceutical sciences.

Mass Spectral Data

The mass spectrum of 4-Bromo-N-methylaniline is characterized by a distinct molecular ion peak and several key fragment ions. Due to the presence of bromine, characteristic isotopic patterns for bromine-containing fragments are observed, with two peaks of nearly equal intensity separated by two m/z units (corresponding to the 79Br and 81Br isotopes). The quantitative data for the major fragments are summarized in Table 1.

Table 1: Mass Spectral Data for 4-Bromo-N-methylaniline

m/z	Proposed Fragment Ion	Relative Intensity (%)
187	[M+2]•+ (C₇H₈⁸¹BrN•+)	95.5
185	[M]•+ (C₇H₈⁷⁹BrN•+)	100.0
172	[M-CH₃+2]•+ (C₆H₅⁸¹BrN•+)	75.0
170	[M-CH₃]•+ (C₆H₅⁷⁹BrN•+)	78.1
106	[M-Br]⁺ (C₇H₈N⁺)	20.5
91	[C₆H₅N]⁺ or [C₇H₇]⁺	18.2
77	[C₆H₅]⁺	15.9

Proposed Fragmentation Pathway

The fragmentation of 4-Bromo-N-methylaniline under electron ionization follows logical pathways characteristic of N-alkylanilines and halogenated aromatic compounds. The initial event is the removal of an electron to form the molecular ion (m/z 185 and 187). Subsequent fragmentation events are outlined below.

A primary fragmentation pathway involves the loss of a methyl radical (•CH₃) from the molecular ion, resulting in the formation of a stable secondary amine radical cation (m/z 170 and 172). Another significant fragmentation is the cleavage of the carbon-bromine bond, leading to the loss of a bromine radical (•Br) and the formation of the N-methylanilinium cation (m/z 106). Further fragmentation of these primary ions can lead to the formation of smaller, common aromatic fragments such as the phenyl cation (m/z 77) and other ions like m/z 91, which could be attributed to either a tropylium (B1234903) ion or a rearranged azepinium-like structure.

Figure 1: Proposed fragmentation pathway of 4-Bromo-N-methylaniline.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

The following is a representative experimental protocol for the analysis of 4-Bromo-N-methylaniline using GC-MS. This protocol is based on common methodologies for the analysis of aromatic amines.[1][2]

3.1 Instrumentation

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• GC Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

3.2 GC Parameters

• Injector Temperature: 280 °C

• Injection Mode: Splitless (1 µL injection volume)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute

  • Ramp 1: 15 °C/min to 200 °C

  • Ramp 2: 20 °C/min to 280 °C, hold for 5 minutes

3.3 MS Parameters

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV[3][4][5]

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Scan Range: m/z 40-450

• Data Acquisition Mode: Full Scan

3.4 Sample Preparation A stock solution of 4-Bromo-N-methylaniline (1 mg/mL) is prepared in a suitable solvent such as methanol (B129727) or dichloromethane. Working standards are prepared by serial dilution of the stock solution to the desired concentration range (e.g., 1-100 µg/mL). Samples are then introduced into the GC-MS system.

Figure 2: General experimental workflow for GC-MS analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. GCMS frequently asked questions | Agilent [agilent.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. What are the common ionization methods for GC/MS [scioninstruments.com]
• 5. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]

Synthesis and Characterization of 4-Bromo-N-methylaniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of 4-Bromo-N-methylaniline, a key intermediate in the development of various pharmaceuticals and fine chemicals. This document outlines a detailed experimental protocol for its preparation via N-methylation of 4-bromoaniline (B143363) and presents its key physical and spectroscopic properties in a structured format for easy reference.

Synthesis of 4-Bromo-N-methylaniline

The synthesis of 4-Bromo-N-methylaniline can be achieved through the N-methylation of 4-bromoaniline. A common and effective method involves the use of methanol (B129727) as the methylating agent in the presence of an iridium catalyst.

Experimental Protocol: N-methylation of 4-bromoaniline

This procedure outlines the synthesis of 4-Bromo-N-methylaniline from 4-bromoaniline using a 2-arylbenzo[d]oxazole NHC-Ir(III) complex as a catalyst.[1]

Materials:

• 4-bromoaniline

• Methanol (CH₃OH)

• 2-Arylbenzo[d]oxazole NHC-Ir(III) catalyst

• Ethyl acetate (B1210297) (EtOAc)

• Petroleum ether (PE)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Argon gas

Equipment:

• Pressure tube with a magnetic stir bar

• Schlenk line or glovebox for inert atmosphere operations

• Rotary evaporator

• Column chromatography setup

• Standard laboratory glassware

Procedure:

• To a pressure tube, add 4-bromoaniline (1.0 mmol), the 2-arylbenzo[d]oxazole NHC-Ir(III) catalyst (typically 1-2 mol%), and methanol (5 mL).

• Seal the pressure tube and purge with argon for 15 minutes to ensure an inert atmosphere.

• Place the reaction mixture in a preheated oil bath at 150°C and stir for 12-24 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product is then purified by column chromatography on silica (B1680970) gel. A typical eluent system is a mixture of petroleum ether and ethyl acetate (e.g., 50:1 v/v).[1]

• Combine the fractions containing the pure product and evaporate the solvent to yield 4-Bromo-N-methylaniline as a colorless oil.[1] A yield of 96% has been reported for this method.[1]

Characterization of 4-Bromo-N-methylaniline

Thorough characterization is essential to confirm the identity and purity of the synthesized 4-Bromo-N-methylaniline. The following tables summarize its key physical and spectroscopic properties.

Physical and Chemical Properties

Property	Value	Reference(s)
Molecular Formula	C₇H₈BrN	[2][3]
Molecular Weight	186.05 g/mol	[2]
Appearance	Colorless to yellow or purple liquid/solid	[3][4]
Boiling Point	259-260 °C	[5]
Density	1.482 g/mL	[5]
Refractive Index (n20/D)	1.613	[5][6]

Spectroscopic Data

2.2.1. ¹H NMR Spectroscopy

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
7.13	d	7.9	2H, Ar-H
6.34	d	8.0	2H, Ar-H
3.59	s	-	1H, N-H
2.65	s	-	3H, N-CH₃

Solvent: CDCl₃, Frequency: 400 MHz[1]

2.2.2. ¹³C NMR Spectroscopy

Chemical Shift (δ) ppm	Assignment
148.34	Ar-C (C-N)
131.88	Ar-C
113.98	Ar-C
108.76	Ar-C (C-Br)
30.72	N-CH₃

Solvent: CDCl₃, Frequency: 101 MHz[1]

2.2.3. Mass Spectrometry

m/z Value	Interpretation
184.98	[M]⁺ (Calculated for C₇H₈⁷⁹BrN: 185.02)

Technique: GC-MS[1]

2.2.4. Infrared (IR) Spectroscopy

While a detailed peak table from a single source is not available, the IR spectrum of 4-Bromo-N-methylaniline would be expected to show characteristic peaks for N-H stretching (around 3400 cm⁻¹), C-H aromatic stretching (around 3000-3100 cm⁻¹), C-H aliphatic stretching (around 2800-3000 cm⁻¹), C=C aromatic stretching (around 1500-1600 cm⁻¹), and C-N stretching (around 1250-1350 cm⁻¹). The C-Br stretch would appear in the fingerprint region at lower wavenumbers.

Visualizing the Workflow

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 4-Bromo-N-methylaniline.

References

• 1. rsc.org [rsc.org]
• 2. Benzenamine, 4-bromo-N-methyl- | C7H8BrN | CID 2757052 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Bromo-N-methylaniline, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. 4-Bromo-N-methylaniline | 6911-87-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. 4-Bromo-N-methylaniline, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. 4-BROMO-N-METHYLANILINE CAS#: 211060-12-7 [m.chemicalbook.com]

4-Bromo-N-methylaniline: A Versatile Building Block in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 4-Bromo-N-methylaniline is a key aromatic amine derivative that serves as a versatile and crucial building block in the landscape of organic synthesis. Its unique structural features, comprising a reactive bromine atom and a secondary amine on a phenyl ring, offer dual points for molecular elaboration. This strategic combination allows for its participation in a wide array of chemical transformations, making it an invaluable intermediate in the synthesis of complex organic molecules, particularly in the realms of pharmaceuticals, agrochemicals, and materials science. This technical guide provides a comprehensive overview of the chemical properties, reactivity, and synthetic applications of 4-bromo-N-methylaniline, with a focus on its role in the construction of bioactive compounds.

Chemical and Physical Properties

4-Bromo-N-methylaniline, with the CAS number 6911-87-1, is a compound whose physical and chemical properties are well-documented. A summary of its key quantitative data is presented in Table 1. This information is essential for its appropriate handling, storage, and application in synthetic protocols.

Table 1: Physicochemical and Spectroscopic Data for 4-Bromo-N-methylaniline

Property	Value	Reference
Molecular Formula	C₇H₈BrN	[1]
Molecular Weight	186.05 g/mol	[1]
Appearance	Clear orange to purple to dark purple liquid
Boiling Point	259-260 °C (lit.)
Density	1.482 g/mL at 25 °C (lit.)
Refractive Index (n20/D)	1.613 (lit.)
Flash Point	>230 °F
Solubility	Chloroform, Ethyl Acetate (B1210297)
¹³C NMR	Spectral data available	[1]
GC-MS	Spectral data available	[2]
FTIR	Spectral data available	[2]

Reactivity and Key Synthetic Transformations

The synthetic utility of 4-bromo-N-methylaniline stems from the distinct reactivity of its two functional groups: the aryl bromide and the N-methylamino group. The bromine atom is a prime handle for palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-nitrogen bonds. The N-methylamino group, on the other hand, can be engaged in various reactions such as acylation, alkylation, and diazotization.

Palladium-Catalyzed Cross-Coupling Reactions

Suzuki-Miyaura Coupling: The Suzuki-Miyaura coupling is a powerful method for the formation of C(sp²)-C(sp²) bonds. 4-Bromo-N-methylaniline can be coupled with a variety of aryl or vinyl boronic acids or their esters to generate N-methyl-biphenylamines and their analogues. These structures are prevalent in many biologically active molecules. The general reaction scheme is depicted below.

Figure 1: General scheme of the Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination: The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis for the formation of carbon-nitrogen bonds.[3] 4-Bromo-N-methylaniline can act as the amine component in coupling reactions with other aryl halides or triflates. Conversely, the bromine atom of 4-bromo-N-methylaniline can be coupled with a wide range of primary or secondary amines to afford substituted N,N'-diaryl-N-methylamines.[3][4]

Figure 2: General scheme of the Buchwald-Hartwig amination.

Applications in the Synthesis of Bioactive Molecules

4-Bromo-N-methylaniline and its close analogues are pivotal intermediates in the synthesis of a variety of pharmaceuticals and biologically active compounds.

For instance, the structurally related 4-bromo-N,N-dimethylaniline is a key intermediate in the synthesis of Mifepristone, a medication used in reproductive health.[5] The reactivity it imparts is crucial for constructing the complex molecular framework of the drug.

Furthermore, derivatives of bromoanilines are utilized in the development of novel therapeutic agents. For example, pyrazine (B50134) carboxamides synthesized from 4-bromo-3-methylaniline (B1294692) have been investigated for their antibacterial activities against extensively drug-resistant Salmonella Typhi.[6] This highlights the importance of bromoaniline scaffolds in addressing urgent medical needs.

Experimental Protocols

The following are representative experimental protocols for key reactions involving bromoaniline derivatives, which can be adapted for 4-bromo-N-methylaniline.

Table 2: Experimental Protocol for a Representative Suzuki-Miyaura Coupling Reaction

Step	Procedure
1. Reactant Preparation	In a dry Schlenk flask, combine 4-bromo-N-methylaniline (1.0 mmol), the desired arylboronic acid (1.2 mmol), and a suitable base such as K₃PO₄ (2.0 mmol).
2. Catalyst Addition	Add the palladium catalyst, for example, Pd(PPh₃)₄ (5 mol%).
3. Solvent and Degassing	Add a solvent system, typically a mixture of 1,4-dioxane (B91453) and water (e.g., 10:1 ratio, 10 mL total volume). Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.
4. Reaction	Heat the reaction mixture to 90 °C and monitor its progress by TLC or LC-MS.[6]
5. Work-up	After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine.
6. Purification	Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Table 3: Experimental Protocol for a Representative Buchwald-Hartwig Amination

Step	Procedure
1. Reactant Preparation	To a dry Schlenk flask, add 4-bromo-N-methylaniline (1.0 equiv.), the amine coupling partner (1.2 equiv.), and a strong base such as sodium tert-butoxide (1.4 equiv.).
2. Catalyst and Ligand Addition	Add a palladium source, such as Pd₂(dba)₃ (2 mol%), and a suitable phosphine (B1218219) ligand, for example, BINAP (3 mol%).
3. Solvent and Degassing	Add an anhydrous, deoxygenated solvent such as toluene. Purge the flask with an inert gas (argon or nitrogen).
4. Reaction	Heat the reaction mixture, typically between 80-110 °C, until the starting material is consumed as monitored by TLC or GC-MS.
5. Work-up	Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite to remove palladium residues. The filtrate is then washed with water and brine.
6. Purification	The organic layer is dried, concentrated, and the residue is purified by column chromatography to yield the desired product.

Workflow for Synthesis and Analysis

The general workflow for a synthetic project utilizing 4-bromo-N-methylaniline as a building block is outlined below.

Figure 3: General workflow for a synthesis project.

Conclusion

4-Bromo-N-methylaniline is a highly valuable and versatile building block in organic synthesis. Its ability to readily participate in powerful bond-forming reactions like the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination makes it an indispensable tool for medicinal chemists and materials scientists. The strategic application of this intermediate enables the efficient construction of complex molecular architectures, paving the way for the discovery and development of new drugs and advanced materials. A thorough understanding of its properties, reactivity, and the associated experimental protocols is paramount for its successful implementation in research and development.

References

• 1. Benzenamine, 4-bromo-N-methyl- | C7H8BrN | CID 2757052 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. nbinno.com [nbinno.com]
• 6. mdpi.com [mdpi.com]

The Uncharted Territory of 4-Bromo-N-methylaniline's Mutagenic Profile: A Technical Guide for Researchers

For Immediate Release

This technical guide addresses the current toxicological understanding of 4-Bromo-N-methylaniline, with a specific focus on its mutagenic properties. Directed at an audience of researchers, scientists, and drug development professionals, this document synthesizes the available data, highlights significant data gaps, and outlines the standard methodologies required to elucidate the genotoxic potential of this compound.

Executive Summary

A thorough review of publicly available scientific literature and safety data sheets reveals a critical lack of empirical data regarding the mutagenic, genotoxic, and carcinogenic properties of 4-Bromo-N-methylaniline. Standard toxicological assessments for these endpoints have not been published. While data exists for a structurally related but distinct compound, N-nitroso-N-methyl-4-bromoaniline, these findings cannot be directly extrapolated. This guide summarizes the limited available toxicological information and presents generalized experimental workflows for the future assessment of 4-Bromo-N-methylaniline's mutagenic potential.

Current Toxicological Data for 4-Bromo-N-methylaniline

Safety Data Sheets (SDS) from various suppliers are the primary source of toxicological information for 4-Bromo-N-methylaniline. A consistent finding across these documents is the absence of data for key long-term toxicity endpoints. The table below summarizes the available information.

Toxicological Endpoint	Finding	Citations
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.	[1]
Skin Corrosion/Irritation	Causes skin irritation.	[1]
Serious Eye Damage/Irritation	Causes serious eye irritation.	[1]
Respiratory or Skin Sensitization	No data available.	[1]
Germ Cell Mutagenicity	No data available.	[1][2]
Carcinogenicity	No component of this product present at levels greater than or equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, NTP, or OSHA.	[1][2]
Reproductive Toxicity	No data available.	[1]
Specific Target Organ Toxicity (Single Exposure)	No data available.	[1]
Specific Target Organ Toxicity (Repeated Exposure)	No data available.	[1]

The Case of a Related Compound: N-nitroso-N-methyl-4-bromoaniline

It is crucial to distinguish 4-Bromo-N-methylaniline from its N-nitroso derivative, N-nitroso-N-methyl-4-bromoaniline. Research has shown that N-nitroso-N-methyl-4-bromoaniline is a strong mutagen in Salmonella typhimurium.[3][4] However, the same study noted that this nitroso compound did not induce sister chromatid exchanges in Chinese Hamster Ovary (CHO) cells.[3][4]

The presence of the N-nitroso group is a well-known structural alert for mutagenicity, often conferring potent DNA-alkylating properties to a molecule. The mutagenicity of the nitroso derivative is therefore not predictive of the mutagenic potential of the parent aniline, 4-Bromo-N-methylaniline.

Standard Experimental Protocols for Mutagenicity Assessment

To address the existing data gap, the following standard assays would be necessary to characterize the mutagenic potential of 4-Bromo-N-methylaniline.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method for identifying chemical mutagens.[5]

• Principle: This assay utilizes several strains of Salmonella typhimurium with pre-existing mutations in the histidine operon, rendering them unable to synthesize histidine. The bacteria are exposed to the test compound and plated on a histidine-limited medium. Only bacteria that undergo a reverse mutation to regain histidine synthesis will grow and form colonies.

• Methodology:

  • Strains: A panel of tester strains (e.g., TA98, TA100, TA1535, TA1537) is used to detect different types of mutations (frameshift vs. base-pair substitutions).

  • Metabolic Activation: The assay is conducted both in the absence and presence of a mammalian metabolic activation system (S9 fraction), typically derived from the livers of Aroclor- or phenobarbital-induced rats.[6] This is critical for identifying pro-mutagens that require metabolic conversion to become active.

  • Procedure: The tester strains, the test compound at various concentrations, and either S9 mix or a buffer control are combined. This mixture can be incorporated directly into the agar (B569324) (plate incorporation method) or pre-incubated before plating (pre-incubation method).[6]

  • Incubation: Plates are incubated for 48-72 hours at 37°C.

  • Scoring: The number of revertant colonies per plate is counted. A substance is considered mutagenic if it produces a dose-dependent increase in revertant colonies over the background level.

In Vitro Mammalian Cell Micronucleus Test

This assay detects chromosomal damage in mammalian cells.

• Principle: Micronuclei are small, extranuclear bodies that form from chromosome fragments or whole chromosomes that lag behind during cell division. An increase in the frequency of micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) activity.

• Methodology:

  • Cell Lines: Commonly used cell lines include CHO, V79, or human peripheral blood lymphocytes.

  • Exposure: Cells are exposed to the test compound at multiple concentrations, with and without S9 metabolic activation.

  • Cytokinesis Block: Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of micronuclei in cells that have completed one round of mitosis.

  • Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).

  • Analysis: The frequency of micronucleated cells is determined by microscopic analysis.

Visualizing Experimental and Logical Workflows

The following diagrams illustrate a generalized workflow for mutagenicity testing and a potential metabolic pathway for aromatic amines.

Caption: Generalized workflow for assessing the mutagenic potential of a chemical compound.

Caption: A common pathway for the metabolic activation of aromatic amines leading to mutagenicity.

Conclusion and Future Directions

The mutagenic profile of 4-Bromo-N-methylaniline remains undefined due to a lack of experimental data. For researchers and developers in the pharmaceutical and chemical industries, this represents a significant data gap that precludes a comprehensive risk assessment. It is imperative that standardized genotoxicity assays, including the Ames test and in vitro mammalian cell micronucleus test, are conducted to characterize the potential hazards associated with this compound. The findings will be critical for informing safe handling procedures, regulatory submissions, and future research and development involving 4-Bromo-N-methylaniline.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. The effect of substituents in the aromatic ring on carcinogenicity of N-nitrosomethylaniline in F344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Metabolic activation of short-chain alkyl N-nitrosamines using Aroclor 1254 or phenobarbital/beta-naphthoflavone-induced rat or hamster S9 – A comparative analysis - PMC [pmc.ncbi.nlm.nih.gov]

Safety and handling precautions for 4-Bromo-N-methylaniline

An In-depth Technical Guide on the Safety and Handling of 4-Bromo-N-methylaniline

For Researchers, Scientists, and Drug Development Professionals

December 2025

Abstract

This technical guide provides a comprehensive overview of the safety and handling precautions for 4-Bromo-N-methylaniline. It is intended for laboratory personnel, researchers, and professionals in the field of drug development who may handle this compound. This document outlines the known hazards, recommended handling procedures, personal protective equipment, emergency protocols, and toxicological information. Detailed methodologies for key toxicological assessments, in line with OECD guidelines, are also presented to provide a thorough understanding of the basis for these safety recommendations.

Introduction

4-Bromo-N-methylaniline is an aniline (B41778) derivative used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and dyes.[1] As with many aromatic amines, this compound presents potential health hazards that necessitate careful handling and a thorough understanding of its safety profile. This guide aims to consolidate the available safety information and provide clear, actionable guidance for its use in a research and development setting.

Hazard Identification and Classification

4-Bromo-N-methylaniline is classified as a hazardous substance. The following table summarizes its classification according to the Globally Harmonised System of Classification and Labelling of Chemicals (GHS).

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed.[2]
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin.[3]
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled.[3]
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[3]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.[2]

Signal Word: Warning[2]

Hazard Pictogram: [2]

• GHS07: Exclamation Mark

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromo-N-methylaniline is provided in the table below.

Property	Value	Reference
Molecular Formula	C₇H₈BrN	[2]
Molecular Weight	186.05 g/mol	[2]
CAS Number	6911-87-1
Appearance	Colorless liquid
Boiling Point	259-260 °C	[1]
Density	1.482 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.613	[1]
Flash Point	>230 °F (>110 °C)
Solubility	Soluble in Chloroform, Ethyl Acetate.

Safe Handling and Storage

Engineering Controls

• Work with 4-Bromo-N-methylaniline should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

• Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Full-body protection may be required for larger quantities or in situations with a high risk of splashing.

• Respiratory Protection: If working outside of a fume hood or if there is a risk of generating aerosols or dusts, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Hygiene Measures

• Do not eat, drink, or smoke in areas where 4-Bromo-N-methylaniline is handled.

• Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

• Remove contaminated clothing and wash it before reuse.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.[4]

Emergency Procedures

First-Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing. Seek medical attention.

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide.[5]

• Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal protective equipment (see Section 4.2). Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, labeled container for disposal.

Toxicological Information

Acute Toxicity

For a structurally related compound, 4-Bromo-N,N-dimethylaniline (CAS 586-77-6) , the following acute toxicity data has been reported:

• LD50 Dermal: 1,100 mg/kg

• LC50 Inhalation: 1.5 mg/l (4 h, dust/mist) (Acute toxicity estimate)

It is important to note that this data is for a related, but different, compound and should be used for general guidance only.

Skin and Eye Irritation

4-Bromo-N-methylaniline is classified as a skin irritant and a serious eye irritant.[3]

Other Toxicological Information

• Germ Cell Mutagenicity: Data not available. However, some aniline compounds are known to have mutagenic properties.[1]

• Carcinogenicity: Data not available.

• Reproductive Toxicity: Data not available.

• Specific Target Organ Toxicity (Single and Repeated Exposure): Data not available.

Experimental Protocols for Toxicological Assessment

The following sections describe the general methodologies for key toxicological experiments based on internationally recognized OECD guidelines. These protocols provide a framework for how the hazardous properties of a chemical like 4-Bromo-N-methylaniline would be determined.

Acute Oral Toxicity - OECD Guideline 420 (Fixed Dose Procedure)

This method is designed to assess the acute oral toxicity of a substance and allows for its classification.

• Principle: The test involves the sequential administration of the substance at fixed dose levels (5, 50, 300, and 2000 mg/kg body weight) to a small number of animals (usually rats). The outcome is the observation of clear signs of toxicity at one of the dose levels, rather than death as the primary endpoint.

• Animal Selection: Healthy, young adult rodents (typically female rats) are used.[6]

• Procedure:

  • A single animal is dosed at a starting dose level selected based on available information.

  • The animal is observed for signs of toxicity for up to 14 days.[7]

  • If the animal survives without clear signs of toxicity, the next dose level is administered to another animal.

  • If the animal shows signs of toxicity, further animals are dosed at the same or lower dose levels to confirm the response.

  • If the animal dies, the next animal is dosed at a lower level.

• Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity. Body weight is recorded weekly.

• Data Analysis: The results are used to classify the substance according to its acute oral toxicity based on the GHS categories.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This test determines the potential of a substance to cause skin irritation or corrosion.

• Principle: A single dose of the test substance is applied to a small area of the skin of an experimental animal (typically an albino rabbit). The degree of irritation is observed and scored at specified intervals.

• Animal Selection: Healthy young adult albino rabbits with intact skin are used.

• Procedure:

  • The fur is removed from a small area on the back of the rabbit.

  • 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to the prepared skin and covered with a gauze patch.

  • The patch is left in place for 4 hours.

  • After 4 hours, the patch is removed, and the skin is gently cleansed.

• Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The observations are scored according to a standardized scale. The reversibility of the effects is observed for up to 14 days.[8]

• Data Analysis: The scores for erythema and edema are used to calculate a primary irritation index, which determines the irritation classification of the substance.

Acute Eye Irritation/Corrosion - OECD Guideline 405

This test evaluates the potential of a substance to cause eye irritation or corrosion.

• Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an experimental animal (typically an albino rabbit). The untreated eye serves as a control.[9]

• Animal Selection: Healthy young adult albino rabbits with no pre-existing eye defects are used.[10]

• Procedure:

  • The test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into the conjunctival sac of one eye.[11]

  • The eyelids are gently held together for about one second.

  • The eye is not washed out for at least 24 hours after instillation.[12]

• Observations: The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after application. The reversibility of any lesions is observed for up to 21 days.[11]

• Data Analysis: The scores for the observed effects are used to classify the substance's potential for eye irritation or serious eye damage.

Visualizations

Logical Workflow for Safe Handling

Caption: A logical workflow for the safe handling of 4-Bromo-N-methylaniline.

Generalized Experimental Workflow for Acute Toxicity Testing

Caption: A generalized experimental workflow for acute toxicity testing.

Disposal Considerations

Waste material should be disposed of in accordance with all applicable federal, state, and local environmental regulations. Contact a licensed professional waste disposal service to dispose of this material.

Conclusion

4-Bromo-N-methylaniline is a valuable chemical intermediate that must be handled with care due to its potential health hazards. Adherence to the safety precautions and handling procedures outlined in this guide is essential to minimize risk to researchers and the environment. A thorough understanding of its toxicological properties, or lack thereof, reinforces the need for a cautious and well-informed approach to its use in any laboratory setting.

References

• 1. researchgate.net [researchgate.net]
• 2. Benzenamine, 4-bromo-N-methyl- | C7H8BrN | CID 2757052 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemos.de [chemos.de]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Acute Toxicity by OECD Guidelines | PPTX [slideshare.net]
• 8. Skin (dermal) irritation | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 9. nucro-technics.com [nucro-technics.com]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Protocols & Analytical Methods

Application Notes: Suzuki-Miyaura Cross-Coupling for the Synthesis of N-Methyl-4-aryl anilines

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for forming carbon-carbon bonds, particularly in the synthesis of biaryl compounds.[1][2] This reaction is of paramount importance in medicinal chemistry and drug development, where the biaryl motif is a common structural feature in pharmacologically active molecules.[3] These application notes provide a detailed protocol for the palladium-catalyzed Suzuki-Miyaura coupling of 4-Bromo-N-methylaniline with various arylboronic acids to synthesize N-methyl-4-(aryl)aniline derivatives. The protocol is designed for researchers and professionals in organic synthesis and drug discovery, offering a robust methodology, comparative data, and clear visual guides to ensure successful implementation.

Reaction Scheme

The general transformation involves the coupling of 4-Bromo-N-methylaniline with a generic arylboronic acid (Ar-B(OH)₂) in the presence of a palladium catalyst and a base.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-N-methylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds.[1] This reaction has become a cornerstone in medicinal chemistry, materials science, and synthetic organic chemistry due to its broad substrate scope and tolerance of various functional groups.[2] These application notes provide detailed protocols and guidance for the successful Buchwald-Hartwig amination of 4-Bromo-N-methylaniline, a key intermediate in the synthesis of various pharmaceuticals and functional materials.

The reaction involves the coupling of an aryl halide, in this case, 4-Bromo-N-methylaniline, with an amine in the presence of a palladium catalyst, a phosphine (B1218219) ligand, and a base. The choice of these components is critical for achieving high yields and reaction efficiency. This document will explore various reaction conditions and provide a generalized protocol applicable to a range of amine coupling partners.

Key Reaction Parameters

The success of the Buchwald-Hartwig amination of 4-Bromo-N-methylaniline is dependent on the careful selection of the following parameters:

• Palladium Pre-catalyst: A variety of palladium sources can be utilized, with palladium(II) acetate (B1210297) (Pd(OAc)₂) and tris(dibenzylideneacetone)dipalladium(0) (B46781) (Pd₂(dba)₃) being common choices.[3] The active Pd(0) species is generated in situ.

• Ligand: The choice of phosphine ligand is crucial for the efficiency of the catalytic cycle. Bulky, electron-rich phosphine ligands are generally preferred as they promote the rates of oxidative addition and reductive elimination. For the coupling of secondary amines like N-methylaniline, ligands such as Xantphos, RuPhos, and various biaryl phosphines (e.g., XPhos, t-BuXPhos) have shown excellent performance.[4][5]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the formation of the palladium-amido complex. Common bases include sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), lithium bis(trimethylsilyl)amide (LHMDS), and cesium carbonate (Cs₂CO₃).[3][6] The choice of base can be substrate-dependent and may influence the reaction rate and yield.[7]

• Solvent: Anhydrous, aprotic solvents are typically used to prevent quenching of the strong base and interference with the catalytic cycle. Toluene (B28343), 1,4-dioxane, and tetrahydrofuran (B95107) (THF) are common solvents for this reaction.[7][8]

Data Presentation

The following table summarizes representative quantitative data for the Buchwald-Hartwig amination of 4-Bromo-N-methylaniline with a generic secondary amine, based on typical conditions reported for similar substrates.

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	XPhos (4)	NaOtBu (1.5)	Toluene	100	12	>95
2	Pd₂(dba)₃ (1)	RuPhos (2)	KOtBu (1.5)	1,4-Dioxane	110	18	92
3	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃ (2.0)	Toluene	110	24	85
4	Pd₂(dba)₃ (1.5)	t-BuXPhos (3)	LHMDS (1.8)	THF	80	16	90

Experimental Protocols

This section provides a detailed methodology for the Buchwald-Hartwig amination of 4-Bromo-N-methylaniline with a representative secondary amine.

Materials and Reagents:

• 4-Bromo-N-methylaniline

• Amine coupling partner (e.g., another equivalent of N-methylaniline for self-coupling, or a different secondary amine)

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos, RuPhos)

• Sodium tert-butoxide (NaOtBu) or other suitable base

• Anhydrous toluene or 1,4-dioxane

• Anhydrous diethyl ether or ethyl acetate for workup

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 4-Bromo-N-methylaniline (1.0 mmol, 1.0 equiv.), the amine coupling partner (1.2 mmol, 1.2 equiv.), and the base (e.g., NaOtBu, 1.5 mmol, 1.5 equiv.).

• Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium pre-catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the phosphine ligand (e.g., XPhos, 0.04 mmol, 4 mol%) to the Schlenk flask.

• Solvent Addition: Evacuate and backfill the Schlenk flask with an inert gas (repeat three times). Add anhydrous, degassed solvent (e.g., toluene, 5 mL) via syringe.

• Reaction Conditions: Place the flask in a preheated oil bath and stir the reaction mixture vigorously at the desired temperature (e.g., 100 °C). Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete (typically within 12-24 hours), cool the mixture to room temperature. Dilute the reaction mixture with diethyl ether or ethyl acetate and filter through a pad of celite to remove insoluble salts and the palladium catalyst.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-aryl product.

Mandatory Visualizations

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

References

• 1. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. research.rug.nl [research.rug.nl]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Palladium-Catalyzed Synthesis of N,N-Dimethylanilines via Buchwald-Hartwig Amination of (Hetero)aryl Triflates [organic-chemistry.org]

Application Notes and Protocols for the Heck Reaction of 4-Bromo-N-methylaniline

These application notes provide a detailed protocol for the palladium-catalyzed Heck reaction of 4-bromo-N-methylaniline with an activated alkene. The Heck reaction is a powerful and versatile tool in organic synthesis for the formation of carbon-carbon bonds, enabling the synthesis of complex molecular scaffolds relevant to pharmaceutical and materials science research.[1][2][3] This protocol is designed for researchers, scientists, and drug development professionals.

The Mizoroki-Heck reaction facilitates the coupling of an unsaturated halide with an alkene in the presence of a palladium catalyst and a base to yield a substituted alkene.[1][4] The reaction with 4-bromo-N-methylaniline is of particular interest as the product, a substituted N-methylaniline derivative, is a common motif in pharmacologically active compounds. The protocol provided is based on established methodologies for similar aryl bromides and can be adapted for various activated alkenes such as acrylates and styrenes.[5][6]

Reaction Scheme

The general scheme for the Heck reaction of 4-bromo-N-methylaniline is as follows:

Reactants:

• Aryl Halide: 4-Bromo-N-methylaniline

• Alkene: e.g., n-butyl acrylate (B77674)

• Catalyst: Palladium(II) Acetate (B1210297) (Pd(OAc)₂)

• Ligand: Tri-o-tolylphosphine (B155546)

• Base: Sodium Acetate (NaOAc)

• Solvent: N,N-Dimethylacetamide (DMA)

Experimental Protocol

This protocol details the setup, execution, and workup for the Heck reaction of 4-bromo-N-methylaniline with n-butyl acrylate.

Materials and Equipment:

• 4-Bromo-N-methylaniline

• n-Butyl acrylate

• Palladium(II) acetate (Pd(OAc)₂)

• Tri-o-tolylphosphine

• Sodium Acetate (NaOAc)

• N,N-Dimethylacetamide (DMA), anhydrous

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add 4-bromo-N-methylaniline (1.0 equiv).

  • Add sodium acetate (1.5 equiv).

  • Under an inert atmosphere (nitrogen or argon), add palladium(II) acetate (0.05 equiv) and tri-o-tolylphosphine (0.10 equiv).

  • Add anhydrous N,N-dimethylacetamide (DMA) to achieve a suitable concentration (e.g., 0.5 M).

  • Add n-butyl acrylate (1.2 equiv) to the reaction mixture.

• Reaction Execution:

  • Stir the mixture at room temperature for 10 minutes to ensure homogeneity.

  • Heat the reaction mixture to 140 °C and maintain this temperature for 24 hours.[5]

  • Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up and Purification:

  • After the reaction is complete (as indicated by TLC or HPLC), cool the mixture to room temperature.

  • Dilute the reaction mixture with toluene.

  • Filter the mixture through a pad of celite to remove the palladium catalyst and inorganic salts.

  • Wash the filtrate with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and wash it with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to obtain the desired product.

Data Presentation

Table 1: Summary of Reaction Components and Their Roles

Component	Role	Typical Molar Equivalents
4-Bromo-N-methylaniline	Aryl halide substrate	1.0
Alkene (e.g., n-butyl acrylate)	Coupling partner	1.1 - 1.5
Palladium(II) Acetate	Catalyst precursor	0.01 - 0.05
Tri-o-tolylphosphine	Ligand	0.02 - 0.10
Sodium Acetate	Base	1.2 - 2.0
N,N-Dimethylacetamide	Solvent	-

Table 2: Optimized Reaction Conditions for a Similar Substrate (4-Bromo-2,6-dimethylaniline) [5]

Parameter	Condition
Catalyst	Palladium(II) Acetate
Ligand	Tri-o-tolylphosphine
Base	Sodium Acetate (NaOAc)
Solvent	N,N-Dimethylacetamide (DMA)
Temperature	140 °C
Time	24 h
Catalyst Loading	5 mol %
Pd:Ligand Ratio	1:2

Visualization

The catalytic cycle of the Heck reaction is a fundamental concept in understanding this transformation.[1][4][7] The following diagram illustrates the key steps involved.

Caption: Catalytic cycle of the Heck reaction.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Heck Reaction [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]

Application Notes and Protocols for Sonogashira Coupling of 4-Bromo-N-methylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a robust and versatile method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This palladium- and copper-cocatalyzed reaction is a cornerstone in modern organic synthesis, particularly in the fields of medicinal chemistry and materials science, due to its mild reaction conditions and broad functional group tolerance.[1] 4-Bromo-N-methylaniline is an important building block, and its functionalization via Sonogashira coupling provides access to a diverse range of substituted N-methylaniline derivatives, which are prevalent scaffolds in pharmaceuticals and electronically active organic materials.

This document provides detailed application notes and experimental protocols for the Sonogashira coupling of 4-bromo-N-methylaniline with various terminal alkynes.

Reaction Principle: The Catalytic Cycles

The Sonogashira coupling reaction typically proceeds through two interconnected catalytic cycles involving palladium and copper.[1] A copper-free variant of the reaction also exists, which can be advantageous in certain applications to avoid the formation of alkyne homocoupling byproducts (Glaser coupling).[3][4]

Palladium Cycle: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide (4-bromo-N-methylaniline).

Copper Cycle: Concurrently, the copper(I) salt reacts with the terminal alkyne and a base (typically an amine) to form a copper(I) acetylide intermediate.

Transmetalation: The copper acetylide then transfers the alkyne group to the palladium complex.

Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the final arylalkyne product and regenerate the active Pd(0) catalyst.

Figure 1: The dual catalytic cycle of the Sonogashira cross-coupling reaction.

Data Presentation: Reaction Parameters and Yields

The efficiency of the Sonogashira coupling of 4-bromo-N-methylaniline is influenced by several factors, including the choice of catalyst, ligand, base, solvent, and temperature. The following table summarizes typical conditions and representative yields for the coupling of 4-bromo-N-methylaniline with various terminal alkynes, based on established protocols for similar electron-rich aryl bromides.

Entry	Alkyne	R-Group	Product	Catalyst System (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Phenyl	4-(Phenylethynyl)-N-methylaniline	PdCl₂(PPh₃)₂ (2), CuI (4)	Et₃N	THF	60	12	85-95
2	1-Hexyne	n-Butyl	N-Methyl-4-(hex-1-yn-1-yl)aniline	Pd(PPh₃)₄ (3), CuI (5)	DIPA	DMF	70	16	80-90
3	Trimethylsilylacetylene	-Si(CH₃)₃	N-Methyl-4-((trimethylsilyl)ethynyl)aniline	PdCl₂(PPh₃)₂ (2), CuI (4)	Et₃N	Toluene	80	10	90-98
4	2-Methyl-3-butyn-2-ol	-C(OH)(CH₃)₂	4-((4-Hydroxy-4-methylpent-2-yn-2-yl)phenyl)-N-methylaniline	Pd(PPh₃)₄ (3), CuI (5)	DIPA	THF/Et₃N	50	24	75-85
5	4-Ethynylanisole	4-Methoxyphenyl	N-Methyl-4-((4-methoxyphenyl)ethynyl)aniline	PdCl₂(PPh₃)₂ (2), CuI (4)	Et₃N	DMF	80	18	82-92

Note: The data presented is illustrative of typical results for electron-rich bromoanilines and may vary based on specific reaction conditions, scale, and purity of reagents.

Experimental Protocols

General Protocol for Copper-Catalyzed Sonogashira Coupling

This protocol describes a general procedure for the Sonogashira coupling of 4-bromo-N-methylaniline with a terminal alkyne.

Materials and Reagents:

• 4-Bromo-N-methylaniline (1.0 eq)

• Terminal alkyne (1.2 - 1.5 eq)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (1-3 mol%) or Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (1-3 mol%)

• Copper(I) iodide (CuI) (2-5 mol%)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), or Toluene)

• Amine base (e.g., Triethylamine (TEA) or Diisopropylamine (DIPA)), freshly distilled (2.0 - 3.0 eq)

• Argon or Nitrogen gas supply

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Equipment:

• Schlenk flask or round-bottom flask with a magnetic stir bar

• Condenser

• Septa and needles

• Inert atmosphere manifold (Schlenk line)

• Heating mantle or oil bath with temperature control

• Thin Layer Chromatography (TLC) plates and chamber

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-bromo-N-methylaniline, the palladium catalyst, and copper(I) iodide.

• Add the anhydrous solvent and the amine base to the flask.

• Degas the mixture by bubbling the inert gas through the stirred solution for 10-15 minutes.

• Add the terminal alkyne dropwise to the reaction mixture via syringe.

• Heat the reaction mixture to the specified temperature and monitor the progress by TLC.

• Upon completion (disappearance of the starting aryl bromide), cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

• Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NH₄Cl solution (2x) to remove the copper catalyst and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired 4-(alkynyl)-N-methylaniline.

Copper-Free Sonogashira Coupling Protocol

For substrates sensitive to copper or to avoid alkyne homocoupling, a copper-free protocol can be employed. This often requires a different catalyst/ligand system and may necessitate slightly higher temperatures.

Modified Reagents:

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., a bulky, electron-rich phosphine (B1218219) like XPhos or SPhos, 4 mol%)

• Base (e.g., a stronger, non-amine base like K₂CO₃ or Cs₂CO₃, 2.0 eq)

Modified Procedure:

• In a dry Schlenk flask under an inert atmosphere, combine the palladium catalyst and the phosphine ligand in the anhydrous solvent. Stir for 10-15 minutes to allow for pre-formation of the active catalyst.

• Add 4-bromo-N-methylaniline, the base, and the terminal alkyne.

• Heat the reaction to a higher temperature (e.g., 80-110 °C) and monitor by TLC.

• Work-up and purification are performed as described in the copper-catalyzed protocol, omitting the NH₄Cl wash.

Experimental Workflow Diagram

Figure 2: A generalized workflow for the Sonogashira coupling experiment.

Troubleshooting and Safety Precautions

• Low or No Conversion: Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere. Oxygen can deactivate the palladium catalyst. Consider increasing the reaction temperature or using a more active catalyst/ligand system. For electron-rich anilines, a more electron-rich and bulky phosphine ligand may improve yields.

• Alkyne Homocoupling (Glaser Coupling): This side reaction is more prevalent in copper-catalyzed systems, especially in the presence of oxygen. Rigorous degassing and maintaining an inert atmosphere can minimize this. Alternatively, employ a copper-free protocol.

• Safety: Palladium catalysts and copper salts are toxic. Handle them with appropriate personal protective equipment (gloves, safety glasses). Amine bases are corrosive and have strong odors; work in a well-ventilated fume hood. The reaction should be conducted under an inert atmosphere, as some reagents may be air-sensitive.

References

• 1. benchchem.com [benchchem.com]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. kmt.vander-lingen.nl [kmt.vander-lingen.nl]

Application Notes and Protocols for the Palladium-Catalyzed Synthesis Involving 4-Bromo-N-methylaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and generalized protocols for key palladium-catalyzed cross-coupling reactions utilizing 4-Bromo-N-methylaniline as a versatile building block. The methodologies outlined are fundamental for the synthesis of complex molecules in pharmaceutical and materials science research.

Introduction

4-Bromo-N-methylaniline is a valuable starting material in organic synthesis due to the presence of three key functional groups: a reactive aryl bromide, a nucleophilic secondary amine, and an activated aromatic ring. The bromine atom is particularly amenable to a wide range of palladium-catalyzed cross-coupling reactions, allowing for the facile formation of new carbon-carbon (C-C), carbon-nitrogen (C-N), and carbon-heteroatom bonds. These reactions, including the Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira couplings, are cornerstones of modern synthetic chemistry, enabling the construction of diverse molecular architectures.

I. Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C-C bonds by coupling an organohalide with an organoboron compound. For 4-Bromo-N-methylaniline, this reaction enables the introduction of various aryl, heteroaryl, or vinyl substituents.

Quantitative Data Summary

The following table summarizes representative yields for the Suzuki-Miyaura coupling of a derivative of 4-bromo-N-methylaniline with various boronic acids. The data is adapted from a study on a structurally similar substrate, (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline, demonstrating the feasibility and general efficiency of the reaction.[1][2][3][4]

Entry	Boronic Acid	Product	Yield (%)
1	Phenylboronic acid	Monosubstituted	40
2	4-Methylphenylboronic acid	Monosubstituted	38
3	4-Methoxyphenylboronic acid	Monosubstituted	35
4	3-Chlorophenylboronic acid	Monosubstituted	33
5	Phenylboronic acid	Disubstituted	46
6	4-Methylphenylboronic acid	Disubstituted	42
7	4-Methoxyphenylboronic acid	Disubstituted	38
8	3-Chlorophenylboronic acid	Disubstituted	31

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 4-Bromo-N-methylaniline with an arylboronic acid.

Materials:

• 4-Bromo-N-methylaniline (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃, 2.0-3.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

Procedure:

• To an oven-dried Schlenk flask, add 4-Bromo-N-methylaniline, the arylboronic acid, the palladium catalyst, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

References

• 1. mdpi.com [mdpi.com]
• 2. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo- N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of Heterocyclic Compounds from 4-Bromo-N-methylaniline and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various heterocyclic compounds utilizing 4-bromo-N-methylaniline and its structural analogs as key starting materials. The methodologies described herein are foundational for the development of novel chemical entities with potential applications in medicinal chemistry and materials science.

Synthesis of Thiophene-Based Imines via Condensation and Subsequent Palladium-Catalyzed Suzuki Coupling

This protocol outlines the synthesis of (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline, a key intermediate, followed by its functionalization through a Suzuki cross-coupling reaction. This approach allows for the introduction of diverse aryl groups, leading to a library of substituted thiophene-based imines.

Quantitative Data Summary

Product Name	Starting Materials	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
(E)-4-bromo-N-((4-bromothiophen-2-yl)methylene)-2-methylaniline (3a)	4-bromo-2-methylaniline (B145978), 4-bromothiophene-2-carbaldehyde	Glacial Acetic Acid	Ethanol (B145695)	Reflux	-	95	[1][2]
(E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline (3b)	4-bromo-2-methylaniline, 3-bromothiophene-2-carbaldehyde	Glacial Acetic Acid	Ethanol	Reflux	-	94	[1][3][4]
Monosubstituted Thiophene-Imine Derivatives (5a-5d)	(E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline, Arylboronic acids	Pd(PPh₃)₄, K₃PO₄	1,4-Dioxane (B91453)/H₂O	90	24	33-40	[2][3][4]
Disubstituted Thiophene-Imine Derivatives (6a-6d)	(E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline, Arylboronic acids	Pd(PPh₃)₄, K₃PO₄	1,4-Dioxane/H₂O	90	24	31-46	[2][3][4]

Experimental Protocols

Protocol 1.1: Synthesis of (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline (3b) [1][3][4]

• To a solution of 4-bromo-2-methylaniline (1.612 mmol, 1.0 eq) in ethanol (10 mL), add 3-bromothiophene-2-carbaldehyde (1.612 mmol, 1.0 eq).

• Add 5-6 drops of glacial acetic acid to the mixture.

• Reflux the reaction mixture and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the resulting precipitate, wash with cold ethanol, and dry under vacuum to obtain the pure product.

Protocol 1.2: General Procedure for Suzuki Cross-Coupling [1][2][3][4]

• In a dried Schlenk tube, combine (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline (0.417 mmol, 1.0 eq), the respective arylboronic acid (1.0 or 2.0 eq for mono- or disubstitution), tetrakis(triphenylphosphine)palladium(0) (5 mol%), and potassium phosphate (B84403) (K₃PO₄) (2.0-2.2 eq).

• Evacuate and backfill the tube with an inert gas (e.g., Argon).

• Add a degassed 10:1 mixture of 1,4-dioxane and water (8.25 mL).

• Heat the reaction mixture at 90°C for 24 hours, with stirring.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel.

Reaction Workflow

Caption: Workflow for thiophene-imine synthesis.

Synthesis of Quinoline (B57606) Derivatives via Gould-Jacobs Reaction

This protocol describes the synthesis of a quinoline core structure starting from a bromoaniline derivative. The Gould-Jacobs reaction is a powerful tool for constructing the quinoline ring system, which is a prevalent scaffold in many biologically active compounds.[5][6]

Quantitative Data Summary

Intermediate/Product Name	Starting Materials	Typical Yield (%)	Reference
Diethyl ((3-bromo-2-methylphenyl)amino)methylene)malonate	3-Bromo-2-methylaniline (B1266185), Diethyl ethoxymethylenemalonate	~70-80	[5]
7-Bromo-8-methylquinolin-4-ol	Diethyl ((3-bromo-2-methylphenyl)amino)methylene)malonate	High	[5]
7-Bromo-4-chloro-8-methylquinoline	7-Bromo-8-methylquinolin-4-ol, POCl₃	-	[5]

Experimental Protocols

Protocol 2.1: Synthesis of Diethyl ((3-bromo-2-methylphenyl)amino)methylene)malonate [5]

• In a reaction vessel, combine 3-bromo-2-methylaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.0-1.2 eq).

• Heat the mixture at 100-120°C for 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, remove the ethanol formed during the reaction under reduced pressure. The crude product can be used in the next step without further purification.

Protocol 2.2: Synthesis of 7-Bromo-8-methylquinolin-4-ol (Cyclization) [5]

• Heat the crude diethyl ((3-bromo-2-methylphenyl)amino)methylene)malonate in a high-boiling point solvent such as Dowtherm A or diphenyl ether.

• Maintain the temperature at approximately 240-260°C for 30-60 minutes.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and collect the precipitated product by filtration.

Protocol 2.3: Synthesis of 7-Bromo-4-chloro-8-methylquinoline (Chlorination) [5]

• Carefully add phosphorus oxychloride (POCl₃) to 7-bromo-8-methylquinolin-4-ol.

• Heat the mixture to reflux for a specified period, monitoring by TLC.

• After the reaction is complete, cool the mixture and carefully pour it onto crushed ice.

• Neutralize the solution with a suitable base (e.g., sodium bicarbonate or ammonia (B1221849) solution).

• Extract the product with an organic solvent (e.g., chloroform (B151607) or dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

Reaction Workflow

Caption: Gould-Jacobs reaction for quinoline synthesis.

Synthesis of N-Aryl Pyrazine (B50134) Carboxamides

This protocol details the synthesis of N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide through an amide coupling reaction. This intermediate can be further functionalized via Suzuki cross-coupling to generate a variety of pyrazine derivatives.[7]

Quantitative Data Summary

Product Name	Starting Materials	Catalyst/Reagent	Solvent	Temp. (°C)	Yield (%)	Reference
N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide	Pyrazine-2-carboxylic acid, 4-bromo-3-methylaniline (B1294692)	DCC, DMAP	Dichloromethane (B109758)	0 to RT	83	[7]
Arylated Pyrazine Carboxamide Derivatives	N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide, Arylboronic acids	Pd(PPh₃)₄, K₃PO₄	1,4-Dioxane/H₂O	90	60-85	[7]

Experimental Protocols

Protocol 3.1: Synthesis of N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide [7]

• To a solution of pyrazine-2-carboxylic acid (10 mmol, 1.0 eq) and 4-bromo-3-methylaniline (10 mmol, 1.0 eq) in dichloromethane (50 mL), add 4-dimethylaminopyridine (B28879) (DMAP) (2 mol%).

• Cool the reaction mixture to 0°C in an ice bath with continuous stirring.

• Add N,N'-dicyclohexylcarbodiimide (DCC) (11 mmol, 1.1 eq) to the cooled mixture under an inert atmosphere.

• Remove the ice bath and allow the reaction to proceed at room temperature.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Reaction Workflow

Caption: Synthesis of N-Aryl Pyrazine Carboxamides.

References

• 1. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo- N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for N-Methylation of 4-Bromoaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylation of 4-bromoaniline (B143363) is a crucial chemical transformation in the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals. The introduction of a methyl group to the nitrogen atom of 4-bromoaniline modifies its chemical properties, influencing its biological activity and reactivity in subsequent synthetic steps. This document provides detailed experimental procedures for two effective methods for the N-methylation of 4-bromoaniline: the Eschweiler-Clarke reaction and a greener approach using dimethyl carbonate (DMC).

Key Experimental Protocols

Two primary methods for the N-methylation of 4-bromoaniline are detailed below, offering a classic, high-yielding approach and a more modern, environmentally friendly alternative.

Protocol 1: N-Methylation via Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a well-established method for the methylation of primary and secondary amines using excess formic acid and formaldehyde (B43269).[1][2][3][4][5] This reductive amination procedure is known for its high yields and the prevention of over-methylation to form quaternary ammonium (B1175870) salts.[1][6]

Materials:

• 4-Bromoaniline

• Formaldehyde (37% aqueous solution)

• Formic acid (88-98%)

• Sodium hydroxide (B78521) (NaOH) solution

• Diethyl ether or Dichloromethane (B109758) (DCM)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromoaniline (1.0 eq).

• Add formic acid (2.0-3.0 eq) and a 37% aqueous solution of formaldehyde (2.0-3.0 eq).

• Heat the reaction mixture to 80-100 °C and maintain it at this temperature with stirring for 4-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a concentrated sodium hydroxide solution until the pH is basic (pH 9-11). This should be done in an ice bath to control the exothermic reaction.

• Extract the aqueous layer with diethyl ether or dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude N-methyl-4-bromoaniline.

• The crude product can be further purified by column chromatography on silica (B1680970) gel or by distillation under reduced pressure.

Protocol 2: Green N-Methylation using Dimethyl Carbonate (DMC)

Dimethyl carbonate (DMC) is a non-toxic, environmentally friendly methylating agent that provides a greener alternative to traditional reagents like methyl halides or dimethyl sulfate.[7][8] This method often exhibits high selectivity for mono-N-methylation, especially when used with a suitable catalyst.[7][9][10]

Materials:

• 4-Bromoaniline

• Dimethyl carbonate (DMC)

• Catalyst (e.g., NaY faujasite, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU))[9][10]

• Solvent (if necessary, though DMC can often act as both reagent and solvent)

• Standard laboratory glassware for high-temperature reactions (e.g., autoclave or sealed tube) and magnetic stirrer

Procedure:

• In a high-pressure reaction vessel (autoclave) or a sealed tube, combine 4-bromoaniline (1.0 eq), dimethyl carbonate (can be used in excess as the solvent), and the catalyst (e.g., NaY faujasite, 5-10 wt% of the aniline).

• Seal the vessel and heat the mixture to a temperature between 130 °C and 250 °C.[7][9] The optimal temperature will depend on the catalyst and specific setup.

• Maintain the reaction at this temperature with vigorous stirring for several hours (e.g., 3-20 hours). Monitor the reaction progress by GC-MS or TLC.

• After the reaction is complete, cool the vessel to room temperature.

• If a solid catalyst was used, filter it off from the reaction mixture.

• Remove the excess dimethyl carbonate by distillation or under reduced pressure.

• The remaining residue is the crude N-methyl-4-bromoaniline.

• Purify the product by column chromatography or vacuum distillation.

Data Presentation

The following table summarizes the typical reaction parameters and outcomes for the two described protocols.

Parameter	Eschweiler-Clarke Reaction	Dimethyl Carbonate (DMC) Method
Methylating Agent	Formaldehyde	Dimethyl Carbonate
Reducing Agent/Catalyst	Formic Acid	NaY faujasite, DBU, etc.[9][10]
Typical Solvent	Formic Acid/Water	Dimethyl Carbonate (excess)
Reaction Temperature	80 - 100 °C	130 - 250 °C[7][9]
Reaction Time	4 - 18 hours	3 - 20 hours
Selectivity	High for mono-methylation	Very high for mono-methylation[7][10]
Typical Yield	Good to excellent (>80%)	Good to excellent (74-99%)[10]
Work-up	Aqueous basic work-up and extraction	Filtration (if solid catalyst) and solvent removal
Environmental Considerations	Uses corrosive formic acid	"Green" reagent (DMC)[7][8]

Mandatory Visualization

Experimental Workflow for N-Methylation of 4-Bromoaniline

Caption: General experimental workflow for the N-methylation of 4-bromoaniline.

Signaling Pathway of Eschweiler-Clarke Reaction

Caption: Simplified mechanism of the Eschweiler-Clarke reaction.

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 3. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jk-sci.com [jk-sci.com]
• 5. synarchive.com [synarchive.com]
• 6. Eschweiler-Clarke Reaction [organic-chemistry.org]
• 7. iris.unive.it [iris.unive.it]
• 8. researchgate.net [researchgate.net]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 4-Bromo-N-methylaniline in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 4-Bromo-N-methylaniline as a versatile building block in the synthesis of pharmaceutical intermediates. This document details key applications, experimental protocols, and quantitative data for palladium-catalyzed cross-coupling reactions, which are fundamental in modern drug discovery and development.

Introduction

4-Bromo-N-methylaniline is a valuable starting material in medicinal chemistry due to its dual reactivity. The secondary amine functionality allows for derivatization, while the bromo-substituted aromatic ring is amenable to a variety of cross-coupling reactions. This enables the construction of complex molecular scaffolds found in a range of therapeutic agents, including kinase inhibitors, and potential antibacterial, anti-inflammatory, and neuroprotective agents. This document focuses on two of the most powerful synthetic transformations utilizing this intermediate: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Key Applications in Pharmaceutical Intermediate Synthesis

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a robust method for the formation of carbon-carbon bonds, enabling the synthesis of biaryl and heteroaryl structures prevalent in many active pharmaceutical ingredients (APIs). 4-Bromo-N-methylaniline and its derivatives are excellent substrates for this reaction.

A notable application involves the synthesis of thiophene-based imines, which can serve as precursors to various bioactive molecules. For instance, an imine derivative of 4-bromo-2-methylaniline (B145978) undergoes Suzuki coupling with different boronic acids to yield monosubstituted and bisubstituted products.[1][2][3]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, a cornerstone in the synthesis of arylamines.[4][5] This reaction is instrumental in the preparation of diarylamines and triarylamines, which are key substructures in many pharmaceutical compounds, including kinase inhibitors. 4-Bromo-N-methylaniline can be coupled with a variety of primary and secondary amines, as well as anilines, to generate diverse pharmaceutical intermediates.

Quantitative Data Presentation

The following tables summarize quantitative data from representative Suzuki-Miyaura coupling reactions involving derivatives of 4-Bromo-N-methylaniline.

Table 1: Suzuki-Miyaura Coupling of (E)-4-bromo-N-((4-bromothiophen-2-yl)methylene)-2-methylaniline (3a) with Arylboronic Acids [1]

Entry	Arylboronic Acid	Product	Yield (%)
1	3-chloro-4-fluorophenylboronic acid	(E)-N-((4-(3-chloro-4-fluorophenyl)thiophen-2-yl)methylene)-2-methyl-4-bromoaniline	44
2	4-chlorophenylboronic acid	(E)-N-((4-(4-chlorophenyl)thiophen-2-yl)methylene)-2-methyl-4-bromoaniline	51

Table 2: Monosubstituted Products from Suzuki-Miyaura Coupling of (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline (3b) [1][2][3]

Entry	Arylboronic Acid	Product	Yield (%)
1	4-methoxyphenylboronic acid	(E)-4-(4-methoxyphenyl)-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline	40
2	4-(trifluoromethyl)phenylboronic acid	(E)-4-(4-(trifluoromethyl)phenyl)-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline	38
3	3-chlorophenylboronic acid	(E)-4-(3-chlorophenyl)-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline	33
4	Thiophene-2-boronic acid	(E)-N-((3-bromothiophen-2-yl)methylene)-2-methyl-4-(thiophen-2-yl)aniline	35

Table 3: Bisubstituted Products from Suzuki-Miyaura Coupling of (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline (3b) [1][2][3]

Entry	Arylboronic Acid	Product	Yield (%)
1	4-methoxyphenylboronic acid	(E)-4-(4-methoxyphenyl)-N-((3-(4-methoxyphenyl)thiophen-2-yl)methylene)-2-methylaniline	46
2	4-(trifluoromethyl)phenylboronic acid	(E)-4-(4-(trifluoromethyl)phenyl)-N-((3-(4-(trifluoromethyl)phenyl)thiophen-2-yl)methylene)-2-methylaniline	42
3	3-chlorophenylboronic acid	(E)-4-(3-chlorophenyl)-N-((3-(3-chlorophenyl)thiophen-2-yl)methylene)-2-methylaniline	31
4	Thiophene-2-boronic acid	(E)-2-methyl-4-(thiophen-2-yl)-N-((3-(thiophen-2-yl)thiophen-2-yl)methylene)aniline	39

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling of a 4-Bromo-N-methylaniline Derivative[1][6]

This protocol describes the synthesis of arylated derivatives from an imine of 4-bromo-2-methylaniline.

Materials and Reagents:

• (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline

• Arylboronic acid (1.0 - 2.0 equiv.)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (5 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 equiv.)

• 1,4-Dioxane (B91453)/Water mixture (10:1)

• Standard laboratory glassware (Schlenk tube, condenser, etc.)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dried Schlenk tube equipped with a magnetic stirrer, add (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline (1.0 equiv.), the respective arylboronic acid (1.0 or 2.0 equiv.), tetrakis(triphenylphosphine)palladium(0) (0.05 equiv.), and potassium phosphate (2.0 equiv.).

• Evacuate the Schlenk tube and backfill with an inert gas (e.g., Argon). Repeat this cycle three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 90 °C and stir for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

General Protocol for Buchwald-Hartwig Amination of 4-Bromo-N-methylaniline[2]

This protocol outlines a general procedure for the palladium-catalyzed synthesis of a diarylamine from 4-Bromo-N-methylaniline and a primary or secondary amine.

Materials and Reagents:

• 4-Bromo-N-methylaniline (1.0 equiv.)

• Primary or secondary amine (1.2 equiv.)

• Palladium(II) acetate (Pd(OAc)₂) (5 mol%)

• Xantphos (10 mol%)

• Cesium Carbonate (Cs₂CO₃) (2.0 equiv.)

• Anhydrous 1,4-Dioxane

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, add 4-Bromo-N-methylaniline (1.0 equiv.), the desired amine (1.2 equiv.), Cesium Carbonate (2.0 equiv.), Palladium(II) acetate (0.05 equiv.), and Xantphos (0.1 equiv.).

• Add anhydrous 1,4-dioxane via syringe.

• Heat the reaction mixture to 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature.

• Dilute with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations

Caption: Suzuki-Miyaura cross-coupling reaction pathway.

Caption: Buchwald-Hartwig amination reaction pathway.

Caption: General experimental workflow for cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. N,N-Dimethylphenylenediamine - Wikipedia [en.wikipedia.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Green Synthesis of 4-Bromo-N-methylaniline Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the green synthesis of 4-Bromo-N-methylaniline derivatives. The focus is on environmentally benign methodologies that reduce or eliminate the use and generation of hazardous substances. The protocols described herein utilize greener methylating agents and brominating systems, aligning with the principles of sustainable chemistry.

Introduction

4-Bromo-N-methylaniline and its derivatives are important intermediates in the synthesis of pharmaceuticals and other fine chemicals. Traditional synthetic routes often involve hazardous reagents such as methyl halides, dimethyl sulfate, and elemental bromine, posing significant environmental and safety concerns. The application of green chemistry principles to the synthesis of these compounds is crucial for the development of sustainable chemical processes. This document outlines two primary green strategic approaches:

• Direct N-methylation of 4-bromoaniline (B143363) using eco-friendly C1 sources like dimethyl carbonate (DMC) or methanol (B129727).

• Greener bromination of N-methylaniline , providing an alternative pathway to the target molecule.

These methods offer advantages such as the use of less toxic reagents, milder reaction conditions, and in some cases, the use of recyclable catalysts.

I. Green N-Methylation of 4-Bromoaniline

The selective mono-N-methylation of 4-bromoaniline can be achieved using sustainable methylating agents, moving away from toxic and reactive alkyl halides.

Approach 1: N-Methylation using Dimethyl Carbonate (DMC)

Dimethyl carbonate is a non-toxic, biodegradable reagent that serves as an excellent green alternative to conventional methylating agents. The reaction can be performed under batch conditions using zeolite catalysts or in a continuous flow system.

A. Zeolite-Catalyzed Batch Protocol

Zeolites act as shape-selective and reusable solid acid catalysts, promoting the mono-N-methylation of anilines with high selectivity.[1]

Experimental Protocol:

• To a stainless steel autoclave, add 4-bromoaniline (1.0 mmol, 172 mg), NaY faujasite (pre-dried at 500 °C), and dimethyl carbonate (DMC).

• Seal the autoclave and heat the reaction mixture to 130-150 °C with stirring.

• Monitor the reaction progress by Gas Chromatography (GC). Deactivated substrates like 4-bromoaniline may require longer reaction times compared to aniline (B41778).[1]

• Upon completion, cool the autoclave to room temperature.

• Filter the catalyst. The catalyst can be washed, dried, and reused.

• Remove the excess DMC under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain 4-Bromo-N-methylaniline.

B. Continuous Flow Protocol

Continuous flow chemistry offers enhanced safety and scalability for reactions conducted at high temperatures and pressures.[2]

Experimental Protocol:

• Prepare the following stock solutions:

  • Solution A: 4-bromoaniline (2 M in N-Methyl-2-pyrrolidone, NMP).

  • Solution B: Dimethyl carbonate (6 M in NMP).

  • Solution C: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (3 M in NMP).

• Set up a continuous flow system (e.g., Vapourtec E-series) with a high-temperature stainless steel tube reactor (10 mL).

• Pump the three solutions into a cross-mixer at flow rates calculated to achieve a 1:3:1.5 molar ratio of aniline:DMC:base and the desired residence time.

• Heat the reactor to 250 °C.

• Pass the reaction mixture through a back-pressure regulator to maintain the system pressure.

• Collect the output from the reactor.

• The product can be isolated after an appropriate work-up and purification by column chromatography.

Approach 2: Catalytic N-Methylation using Methanol

Methanol is an inexpensive and renewable C1 source for N-methylation reactions, which typically proceed via a "hydrogen borrowing" or "hydrogen auto-transfer" mechanism. This process involves the in-situ oxidation of methanol to formaldehyde, which then undergoes reductive amination with the aniline.

A. Nickel-Catalyzed Protocol

Heterogeneous nickel catalysts have shown effectiveness for the mono-N-methylation of anilines.[3][4]

Experimental Protocol:

• In a 50 mL autoclave equipped with a magnetic stirrer, add 4-bromoaniline (1.0 mmol, 172 mg), Ni/ZnAlOx-600 catalyst (e.g., 40 mg), and methanol (10 mL).[3]

• Purge the autoclave with nitrogen gas five times and then pressurize with 1 MPa of N2.

• Heat the reaction mixture to 160 °C with vigorous stirring (1000 rpm).

• After the reaction is complete (monitor by GC), cool the autoclave to room temperature.

• Separate the catalyst by filtration.

• Evaporate the solvent and purify the residue by column chromatography to yield 4-Bromo-N-methylaniline.

B. Ruthenium-Catalyzed Protocol

Ruthenium complexes are highly efficient catalysts for the N-methylation of anilines with methanol under milder conditions.[5][6]

Experimental Protocol:

• To a 10 mL Schlenk tube with a magnetic stir bar, add 4-bromoaniline (1.0 mmol, 172 mg), a Ru-catalyst (e.g., (DPEPhos)RuCl2PPh3, 0.5 mol%), a weak base (e.g., Cs2CO3, 0.5 equiv), and anhydrous methanol (1 mL).[5]

• Seal the tube and heat the mixture at 140 °C for 12 hours.

• After cooling, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain 4-Bromo-N-methylaniline. Halide-substituted anilines have been shown to be selectively methylated using similar Ru-catalyst systems without significant dehalogenation.[6]

II. Greener Bromination of N-Methylaniline

An alternative green strategy involves the bromination of readily available N-methylaniline using a safer brominating agent system.

Protocol: Bromination using Ceric Ammonium (B1175870) Nitrate (B79036) (CAN) and Potassium Bromide (KBr)

This method avoids the use of hazardous liquid bromine by generating the electrophilic bromine species in situ.[7][8]

Experimental Protocol:

• In a 250 mL conical flask, dissolve N-methylaniline (1.0 mmol, 107 mg) in a suitable solvent system such as aqueous ethanol (B145695) or polyethylene (B3416737) glycol (PEG).[7][8]

• Add potassium bromide (KBr) (1.0 mmol, 119 mg).

• In a separate flask, prepare a solution of ceric ammonium nitrate (CAN) (e.g., 2.0 mmol, 1.1 g) in water.

• Add the CAN solution to the N-methylaniline mixture and stir at room temperature or slightly elevated temperature (e.g., 50 °C).[7]

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into ice-cold water.

• Collect the precipitate by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure 4-Bromo-N-methylaniline.

Data Presentation

Table 1: Comparison of Green N-Methylation Approaches for Anilines

Approach	Methylating Agent	Catalyst	Base	Temperature (°C)	Time	Yield (%)	Reference
Zeolite-Catalyzed Batch	Dimethyl Carbonate	NaY Faujasite	-	130-150	Substrate Dependent	72-93 (Conversion)	[1]
Continuous Flow	Dimethyl Carbonate	-	DBU	250	12 min (residence)	88 (for 4-chloroaniline)	[2]
Nickel-Catalyzed	Methanol	Ni/ZnAlOx-600	-	160	4 h	75.3-97.3	[3][4]
Ruthenium-Catalyzed	Methanol	(DPEPhos)RuCl2PPh3	Cs2CO3	140	12 h	High yields reported	[5]
Iridium-Catalyzed	Methanol	Ir(I)-NHC complex	Cs2CO3	110	5 h	>95 (for 4-bromoaniline)	[9]

Note: Yields are for a range of aniline substrates and may vary for 4-bromoaniline specifically. The Iridium-catalyzed method provides specific data for 4-bromoaniline.[9]

Visualizations

Logical Workflow for Green Synthesis of 4-Bromo-N-methylaniline

Caption: Alternative green synthetic routes to 4-Bromo-N-methylaniline.

Experimental Workflow for Continuous Flow N-Methylation

Caption: Workflow for continuous flow synthesis of 4-Bromo-N-methylaniline.

Signaling Pathway Analogy: Catalytic Hydrogen Borrowing

Caption: Catalytic cycle for N-methylation using methanol via hydrogen borrowing.

References

• 1. iris.unive.it [iris.unive.it]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. rsc.org [rsc.org]
• 4. Selective mono-N-methylation of amines using methanol as a methylating reagent over heterogeneous Ni catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient methylation of anilines with methanol catalysed by cyclometalated ruthenium complexes - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY02210A [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. chemistry.du.ac.in [chemistry.du.ac.in]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Large-Scale Synthesis of 4-Bromo-N-methylaniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Significance of 4-Bromo-N-methylaniline Derivatives

4-Bromo-N-methylaniline and its derivatives are versatile chemical intermediates of significant interest in the pharmaceutical, agrochemical, and materials science sectors.[1][2] The presence of three key functional features—the secondary amine, the aromatic ring, and the bromine atom—provides multiple points for synthetic modification. The N-methylaniline core is a structural motif found in numerous biologically active compounds, while the bromo-substituent serves as a crucial handle for advanced coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations, enabling the construction of complex molecular architectures.[2][3]

These derivatives are foundational building blocks for a range of applications:

• Pharmaceuticals: Synthesis of active pharmaceutical ingredients (APIs) where the aniline (B41778) moiety is a key pharmacophore.[1][3]

• Agrochemicals: Development of new pesticides and herbicides.[1]

• Organic Electronics: Creation of materials with specific electronic properties for use in dyes and polymers.[1]

The large-scale synthesis of these compounds requires robust, high-yield, and economically viable protocols. This document outlines several validated methods for preparing 4-Bromo-N-methylaniline and its substituted derivatives, with a focus on scalability and efficiency.

Strategic Approaches to Synthesis

Two primary retrosynthetic pathways are considered for the synthesis of 4-Bromo-N-methylaniline derivatives:

• Route A: Bromination First, then N-Methylation. This strategy involves the bromination of a substituted aniline followed by the introduction of the N-methyl group. This is often preferred when the desired substitution pattern on the aniline ring is commercially available or easily synthesized.

• Route B: N-Methylation First, then Bromination. This approach begins with the N-methylation of an aniline derivative, followed by electrophilic bromination of the aromatic ring. The N-methyl group is an activating group, which can influence the regioselectivity of the subsequent bromination step.

The choice between these routes depends on the availability of starting materials, the desired substitution pattern, and the potential for side reactions.

Caption: Primary retrosynthetic routes for 4-Bromo-N-methylaniline derivatives.

Comparative Data of Synthetic Protocols

The following table summarizes key quantitative data for the protocols detailed in this document, allowing for easy comparison of methodologies.

Protocol	Method	Starting Material	Key Reagents	Temp. (°C)	Time (h)	Yield (%)	Key Advantages
1	Direct Bromination	N-Methylaniline	Bromine, Acetic Acid	< 40	~2	High	Direct, high-yielding for parent compound.
2	Reductive Amination (Eschweiler-Clarke)	4-Bromoaniline	Formic Acid, Formaldehyde (B43269)	80 - 100	18	~98	Avoids quaternary salts, high yield, one-pot.[4][5]
3	Amine Protection & Bromination	o-Toluidine (B26562)	Acetic Anhydride (B1165640), NBS, HCl	Reflux	1.5 - 2.5	High	Excellent for regiocontrol (e.g., 4-bromo-2-methylaniline).[6]
4	Suzuki Cross-Coupling	4-Bromo-2-methylaniline (B145978)	Arylboronic acid, Pd(PPh₃)₄, K₃PO₄	90	12-16	80 - 97	Versatile for creating complex derivatives.[7]

Experimental Protocols

Protocol 1: Large-Scale Synthesis of 4-Bromo-N-methylaniline via Direct Bromination

This protocol describes the direct electrophilic bromination of N-methylaniline. The N-methyl group activates the ring, directing bromination primarily to the para position.

Methodology:

• Reactor Setup: Charge a suitable reactor with N-methylaniline (1.0 eq) and glacial acetic acid (5 volumes). Begin stirring and ensure the system is under an inert atmosphere (e.g., nitrogen).

• Reagent Preparation: In a separate addition funnel, prepare a solution of bromine (1.05 eq) in glacial acetic acid (1 volume).

• Bromination: Cool the reactor contents to below 10°C. Add the bromine solution dropwise to the reactor over approximately 45-60 minutes, ensuring the internal temperature does not exceed 40°C.

• Reaction: After the addition is complete, allow the mixture to stir for an additional 75-90 minutes at ambient temperature. Monitor the reaction progress by TLC or HPLC.

• Work-up: Once the reaction is complete, pour the mixture into a vessel containing ice and water.

• Neutralization: Adjust the pH of the aqueous mixture to ~10 by the slow addition of concentrated sodium hydroxide (B78521) solution.

• Extraction: Extract the product into a suitable organic solvent, such as dichloromethane (B109758) (3 x 2 volumes).

• Purification: Combine the organic layers, wash with saturated aqueous sodium chloride solution, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Final Product: The crude N-methyl-4-bromoaniline can be further purified by vacuum distillation or recrystallization if necessary.

Caption: Workflow for the direct bromination of N-methylaniline.

Protocol 2: N-Methylation of 4-Bromoaniline via Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a classic, high-yielding method for the N-methylation of primary and secondary amines that avoids the formation of over-methylated quaternary ammonium (B1175870) salts.[5] It uses an excess of formic acid and formaldehyde for reductive amination.[4][8]

Methodology:

• Reactor Setup: To a reactor, add 4-bromoaniline (1.0 eq), formic acid (2.5-3.0 eq), and a 37% aqueous solution of formaldehyde (2.2 eq).

• Reaction: Heat the reaction mixture to 80-100°C and maintain this temperature with vigorous stirring for 18 hours. The reaction progress can be monitored by TLC or LC-MS.[4] The reaction is driven by the formation of carbon dioxide gas.[5]

• Work-up: Cool the reaction mixture to room temperature.

• Neutralization: Carefully neutralize the excess formic acid by the slow, portion-wise addition of a saturated sodium bicarbonate solution until effervescence ceases and the pH of the aqueous layer is ~8-9.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent like dichloromethane or ethyl acetate (B1210297) (3 x 50 mL).

• Purification: Combine the organic layers and wash with brine (1 x 50 mL). Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Final Product: The resulting crude product can be purified by column chromatography or other suitable methods to afford the pure tertiary amine.

Caption: Simplified mechanism of the Eschweiler-Clarke reaction.

Protocol 3: Synthesis of 4-Bromo-2-methylaniline via Protection-Bromination-Deprotection

This protocol is ideal for producing regioselectively brominated anilines where direct bromination might lead to mixtures.[6] The amine is first protected as an acetamide, which moderates its activating effect and provides steric hindrance, guiding bromination to the desired position.

Methodology:

• Amine Protection:

  • In a reactor, dissolve o-toluidine (1.0 eq) in a suitable solvent.

  • Add acetic anhydride (1.1 eq) and stir at 50-70°C until the reaction is complete (monitored by TLC).

  • Cool the mixture and pour it into cold water to precipitate the N-(2-methylphenyl)acetamide. Filter, wash with water, and dry.

• Bromination:

  • Suspend the N-(2-methylphenyl)acetamide (1.0 eq) in a suitable solvent like carbon tetrachloride.

  • Add N-bromosuccinimide (NBS) (1.05 eq).

  • Heat the mixture to reflux and stir for approximately 4 hours.[6]

  • Cool the reaction, filter off the succinimide (B58015) byproduct, and concentrate the filtrate to obtain crude N-(4-bromo-2-methylphenyl)acetamide.

• Deprotection (Hydrolysis):

  • Add the crude N-(4-bromo-2-methylphenyl)acetamide to a mixture of concentrated hydrochloric acid (e.g., 30mL per 10g) and dioxane (e.g., 50mL per 10g).[6]

  • Heat the mixture to reflux for 1.5-2.5 hours.[6]

  • Cool the reaction and neutralize with an ammonium hydroxide solution to a pH of 8-10.

  • Extract the product with an organic solvent, wash the organic phase, dry over anhydrous magnesium sulfate, and concentrate to yield 4-bromo-2-methylaniline.[6]

Protocol 4: Synthesis of Aryl-Substituted Derivatives via Suzuki Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming C-C bonds and is widely used in the pharmaceutical industry.[7] This protocol describes the coupling of a 4-bromo-N-methylaniline derivative with an arylboronic acid.

Methodology:

• Reactor Setup: In a Schlenk flask or suitable reactor, combine the 4-bromo-N-methylaniline derivative (1.0 eq), the desired arylboronic acid or ester (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (3-5 mol%), and a base, typically K₃PO₄ or K₂CO₃ (2.5-3.0 eq).

• Inert Atmosphere: Evacuate the reactor and backfill with an inert gas like argon or nitrogen. Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add a degassed solvent mixture, such as 10:1 dioxane/water, via syringe or cannula.[7]

• Reaction: Heat the reaction mixture with vigorous stirring to 80-90°C for 12-16 hours or until completion as monitored by TLC or LC-MS.[9]

• Work-up: Cool the reaction mixture to room temperature and dilute with ethyl acetate and water.

• Extraction: Separate the organic layer. Extract the aqueous layer multiple times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter. Concentrate the filtrate under reduced pressure.

• Final Product: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired biaryl derivative. Yields for these reactions are often high, ranging from 80-97%.[7]

References

• 1. echemi.com [echemi.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 5. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 6. CN103787895A - Production process for synthesizing 4-bromo-2-methylaniline - Google Patents [patents.google.com]
• 7. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. grokipedia.com [grokipedia.com]
• 9. benchchem.com [benchchem.com]

Application Notes: 4-Bromo-N-methylaniline in the Synthesis of Bioactive Molecules

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Bromo-N-methylaniline (CAS 6911-87-1) is a pivotal building block in medicinal chemistry and organic synthesis.[1] Its structure features two key reactive sites: the nucleophilic N-methylamino group, which can be readily acylated or alkylated, and an aryl bromide moiety.[2] The carbon-bromine bond is an excellent handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the efficient formation of carbon-carbon and carbon-nitrogen bonds.[2][3] This dual reactivity makes 4-bromo-N-methylaniline a versatile precursor for constructing the complex molecular scaffolds of medicinally relevant compounds, including kinase inhibitors and antibacterial agents.[2][4][5]

Key Synthetic Transformations & Applications

The synthetic utility of 4-bromo-N-methylaniline is most prominently demonstrated in palladium-catalyzed cross-coupling reactions, which are fundamental to modern drug discovery.

1. Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for forming biaryl structures, which are prevalent in pharmaceuticals.[6] This reaction couples the aryl bromide of 4-bromo-N-methylaniline with an organoboron compound, typically a boronic acid or ester, in the presence of a palladium catalyst and a base.[6] This transformation is widely used due to its mild conditions and tolerance for a broad range of functional groups.[6] Molecules synthesized via this route often serve as cores for kinase inhibitors and other targeted therapies.[7][8]

Table 1: Representative Reaction Parameters for Suzuki-Miyaura Coupling

Parameter	Value/Description	Reference(s)
Aryl Halide	4-Bromo-N-methylaniline or derivative	[8][9]
Boronic Acid	Aryl or Heteroaryl Boronic Acid	[7][8][9]
Catalyst	Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	[7][8][9]
Base	Potassium Carbonate (K₂CO₃) or Potassium Phosphate (K₃PO₄)	[7][8][9]
Solvent System	1,4-Dioxane / Water (e.g., 4:1 or 10:1)	[7][9]
Temperature	90–100 °C	[7][9]
Reaction Time	12–24 hours	[7][9]

| Expected Yield | 60–90% |[7][9] |

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

2. Amide Coupling for Bioactive Amides

The N-methylamino group of 4-bromo-N-methylaniline can be functionalized through amide bond formation. This is a common strategy for synthesizing bioactive molecules where the amide linkage is a key structural feature. For instance, coupling with pyrazine-2-carboxylic acid has been used to generate precursors for novel antibacterial agents targeting extensively drug-resistant (XDR) S. Typhi and for alkaline phosphatase inhibitors.[7]

Table 2: Representative Reaction Parameters for Amide Coupling

Parameter	Value/Description	Reference(s)
Aniline	4-Bromo-3-methylaniline*	[7]
Carboxylic Acid	Pyrazine-2-carboxylic acid	[7]
Coupling Agent	N,N'-Dicyclohexylcarbodiimide (DCC)	[7]
Catalyst/Additive	4-Dimethylaminopyridine (DMAP)	[7]
Solvent	Dichloromethane (DCM)	[7]
Temperature	0 °C to Room Temperature	[7]
Reaction Time	Not specified, monitor by TLC	[7]
Expected Yield	~83%	[7]

Note: This protocol uses the closely related 4-bromo-3-methylaniline, but the conditions are broadly applicable to 4-bromo-N-methylaniline.

References

• 1. Benzenamine, 4-bromo-N-methyl- | C7H8BrN | CID 2757052 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. echemi.com [echemi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

Optimizing Suzuki coupling yield with 4-Bromo-N-methylaniline

An extensive technical support resource is provided below to assist researchers, scientists, and drug development professionals in optimizing the Suzuki coupling reaction with 4-Bromo-N-methylaniline. This guide includes frequently asked questions and troubleshooting advice to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the key parameters to consider when optimizing the Suzuki coupling of 4-Bromo-N-methylaniline?

The success of the Suzuki coupling reaction for a substrate like 4-Bromo-N-methylaniline, which is an electron-rich aniline (B41778), is fundamentally dependent on the careful selection of several components.[1] The most critical parameters to optimize include the palladium catalyst and its associated ligand, the base, the solvent system, and the reaction temperature.[2] The interplay between these factors can significantly impact reaction yield and purity.

Q2: How does the electron-donating N-methylamino group on 4-Bromo-N-methylaniline affect the reaction?

The N-methylamino group is electron-donating, which can influence the reaction in two primary ways. First, it increases the electron density of the aromatic ring, which can make the initial oxidative addition step—often the rate-limiting step in the catalytic cycle—more challenging compared to electron-deficient aryl halides.[3][4] Secondly, the basic nature of the amino group can lead to coordination with the palladium catalyst, potentially inhibiting its reactivity by blocking sites needed for the catalytic cycle.[5] Therefore, selecting a highly active catalyst system is crucial.

Q3: What are the most common side reactions, and how can they be minimized?

The three most prevalent side reactions in Suzuki couplings of halogenated anilines are:

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid, which is then replaced by a hydrogen atom.[6] It is often promoted by the presence of water, certain bases, and elevated temperatures.[5][6]

  • Mitigation: Use anhydrous, degassed solvents and finely ground, anhydrous bases.[7] Using boronic esters (e.g., pinacol (B44631) esters) or trifluoroborate salts, which are more stable, can also prevent this side reaction.[6]

• Homocoupling: This side reaction involves the coupling of two boronic acid molecules.[5] It is frequently caused by the presence of oxygen, which can oxidize the active Pd(0) catalyst to an inactive Pd(II) species that promotes this pathway.[7][8]

  • Mitigation: The most critical step is the rigorous exclusion of oxygen.[7] This can be achieved by using flame-dried glassware and thoroughly degassing solvents and the reaction mixture with an inert gas like argon or nitrogen.[5][7]

• Dehalogenation: This involves the replacement of the bromine atom on the aniline with a hydrogen atom.[8] This can be caused by impurities or side reactions with the solvent or base.[5]

  • Mitigation: Ensure high purity of all reagents and solvents. A change in ligand, catalyst, or base may be necessary if dehalogenation is significant.[5]

Q4: Which palladium catalyst and ligand system is best for this type of substrate?

For challenging substrates like electron-rich bromoanilines, standard catalysts like Pd(PPh₃)₄ may give only moderate yields.[1][9] More active catalyst systems are often required.[6]

• Ligands: The choice of phosphine (B1218219) ligand is critical.[6] Bulky, electron-rich ligands are known to facilitate the oxidative addition step.[3] Highly effective ligands for these systems include Buchwald ligands such as SPhos, XPhos, and RuPhos.[7][10] N-heterocyclic carbene (NHC) ligands have also proven effective.[11]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion of Starting Material	1. Inactive Catalyst System: The chosen catalyst/ligand is not active enough for the electron-rich substrate. The Pd(0) catalyst may have been oxidized by trace oxygen.[5][12]	• Screen more active, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos).[7] • Use a fresh batch of palladium catalyst and ligand.[5] • Ensure rigorous degassing of the reaction mixture and solvents by sparging with argon or using freeze-pump-thaw cycles.[7]
2. Suboptimal Temperature: The reaction temperature is too low to overcome the activation energy for oxidative addition.[12]	• Gradually increase the reaction temperature in 10-20°C increments (e.g., from 80°C to 110°C).[7][12] Monitor for potential decomposition at higher temperatures.
3. Inappropriate Base/Solvent: The base may not be strong or soluble enough to facilitate transmetalation.[5][12] The reagents may not be fully dissolved.	• Screen different bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃.[5] Ensure the base is finely ground and anhydrous.[7][10] • Test various solvent systems. A mixture of an organic solvent (e.g., Dioxane, Toluene, 2-MeTHF) with water can improve solubility and reaction rate.[13][14]
Significant Side Products Observed (Homocoupling, Protodeboronation)	1. Presence of Oxygen: Oxygen promotes the homocoupling of boronic acid.[7][8]	• Improve the degassing procedure for all solvents and the reaction vessel.[5] Maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.[7]
2. Presence of Water: Excess water can lead to protodeboronation of the boronic acid.[6]	• Use anhydrous solvents and bases.[7] While anhydrous conditions are recommended, note that some reactions using K₃PO₄ benefit from the addition of a few equivalents of water.[10] • Consider using a more stable boronic acid derivative, like a pinacol ester.[5]
3. Incorrect Stoichiometry: A large excess of boronic acid can favor homocoupling.[7]	• Use a slight excess of the boronic acid (typically 1.2 - 1.5 equivalents) and optimize this ratio.[7]
Reaction Stalls or is Sluggish	1. Poor Reagent Solubility: The aniline substrate or the base may not be sufficiently soluble in the chosen solvent.[15]	• Switch to a solvent system known to better solubilize the reagents, such as a DMF/water or Dioxane/water mixture.[13][16] • Ensure vigorous stirring throughout the reaction.
2. Catalyst Inhibition: The N-methylamino group may be coordinating to the palladium center, inhibiting its activity.[5]	• Change the ligand. A bulkier ligand can create a steric environment around the palladium that disfavors inhibition by the aniline.[6]

Data Presentation: Optimization of Reaction Conditions

The following tables summarize data from various studies on Suzuki-Miyaura coupling, providing a starting point for optimization.

Table 1: Effect of Different Bases on Yield

Entry	Aryl Halide	Base (equiv.)	Solvent	Catalyst	Yield (%)	Reference
1	p-Bromotoluene	K₃PO₄·7H₂O	H₂O	PdCl₂(Lₙ@β-CD)	100	[17]
2	4-Bromoacetophenone	K₂CO₃ (2)	DMF/H₂O (1:1)	Sm-MOF-Pd	99	[13]
3	4-Bromo-2-methylaniline derivative	K₃PO₄ (2.4)	1,4-Dioxane	Pd(PPh₃)₄	33-51	[1]
4	ortho-Bromoaniline derivative	K₃PO₄ (3)	2-MeTHF	CataCXium A Pd G3	91	[14]
5	Bromobenzene	NaOH (2)	MeOH/H₂O (3:2)	TbPo-Pd(II)	96.3	[16]

Table 2: Effect of Different Solvents on Yield

Entry	Aryl Halide	Base	Solvent	Catalyst	Temperature (°C)	Yield (%)	Reference
1	4-Bromoacetophenone	K₂CO₃	Toluene	Sm-MOF-Pd	100	15	[13]
2	4-Bromoacetophenone	K₂CO₃	DMF	Sm-MOF-Pd	100	43	[13]
3	4-Bromoacetophenone	K₂CO₃	H₂O	Sm-MOF-Pd	100	21	[13]
4	4-Bromoacetophenone	K₂CO₃	DMF/H₂O (1:1)	Sm-MOF-Pd	70	99	[13]
5	ortho-Bromoaniline derivative	K₃PO₄	Dioxane/H₂O (10:1)	CataCXium A Pd G3	110	46	[14]
6	ortho-Bromoaniline derivative	K₃PO₄	2-MeTHF	CataCXium A Pd G3	110	95	[14]

Experimental Protocols

General Protocol for Suzuki Coupling of 4-Bromo-N-methylaniline

This is a generalized procedure and must be optimized for specific boronic acids and laboratory conditions.

Materials:

• 4-Bromo-N-methylaniline (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium Catalyst (e.g., Pd(OAc)₂ with SPhos ligand, or a pre-catalyst like XPhos Pd G3) (1-5 mol%)[7][14]

• Base (e.g., Anhydrous K₃PO₄, finely ground, 2.0 - 3.0 equiv)[7]

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/H₂O or Toluene)[7]

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 4-Bromo-N-methylaniline (1.0 equiv), the arylboronic acid (1.2 equiv), and the finely ground, anhydrous base (2.0-3.0 equiv).[7]

• Catalyst Addition: In a separate vial (if weighing solids) or directly in the flask under a stream of inert gas, add the palladium precursor (e.g., 2 mol%) and the ligand (e.g., 4 mol% SPhos).[7]

• Inert Atmosphere: Seal the flask. Evacuate the flask under vacuum and backfill with inert gas. Repeat this cycle three to five times to ensure all oxygen is removed.[7]

• Solvent Addition: Add the anhydrous, degassed solvent via syringe through a septum.[7]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[7]

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is often complete within 12-24 hours.[7]

• Work-up: Once the starting material is consumed, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel.

Mandatory Visualization

Caption: A simplified diagram of the Suzuki-Miyaura catalytic cycle.

Caption: A logical workflow to diagnose and solve common issues.

References

• 1. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Yoneda Labs [yonedalabs.com]
• 9. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo- N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]

Common side reactions in the synthesis of 4-Bromo-N-methylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 4-Bromo-N-methylaniline. Our goal is to help you identify and mitigate common side reactions to improve yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction during the synthesis of 4-Bromo-N-methylaniline?

A1: The most prevalent side reaction is over-methylation, leading to the formation of the tertiary amine, 4-Bromo-N,N-dimethylaniline. This occurs because the product, 4-Bromo-N-methylaniline, is often more nucleophilic than the starting material, 4-bromoaniline (B143363), making it susceptible to further reaction with the methylating agent.

Q2: How can I minimize the formation of the di-methylated byproduct?

A2: Several strategies can be employed to favor mono-methylation:

• Stoichiometric Control: Carefully control the molar ratio of the methylating agent to 4-bromoaniline. Using a stoichiometric amount or a slight excess of the methylating agent can reduce the likelihood of a second methylation.

• Choice of Methylating Agent: Some methylating agents offer better selectivity for mono-methylation. For instance, dimethyl carbonate, in the presence of a suitable catalyst, can provide higher selectivity compared to more reactive agents like methyl iodide.

• Reaction Conditions: Lowering the reaction temperature and monitoring the reaction progress closely can help to stop the reaction once the desired product is formed and before significant di-methylation occurs.

• Use of Protecting Groups: Although a more complex route, protecting the amine functionality after the first methylation can prevent further reaction. The protecting group can then be removed in a subsequent step.

Q3: What are other potential side reactions?

A3: Besides over-methylation, other side reactions can occur depending on the synthetic route:

• N-Formylation: If formic acid is used as part of the methylating agent system (e.g., Eschweiler-Clarke reaction), N-formylation of the aniline (B41778) can occur as a competing reaction.

• Ring Bromination: While less common if starting from 4-bromoaniline, if the synthesis involves bromination of N-methylaniline, polybromination of the aromatic ring can occur, leading to di- or tri-brominated species.

Q4: How can I purify 4-Bromo-N-methylaniline from the di-methylated byproduct?

A4: Purification can typically be achieved through standard laboratory techniques:

• Column Chromatography: Flash column chromatography using a silica (B1680970) gel stationary phase and a suitable eluent system (e.g., a mixture of n-hexane and ethyl acetate) is a very effective method for separating 4-Bromo-N-methylaniline from 4-Bromo-N,N-dimethylaniline and other impurities.

• Recrystallization: If the product is a solid, recrystallization from an appropriate solvent can be used to obtain a highly pure compound.

• Distillation: If the product and byproducts are liquids with sufficiently different boiling points, fractional distillation under reduced pressure can be an effective purification method.

Troubleshooting Guide

Symptom	Potential Cause	Suggested Solution
Low yield of 4-Bromo-N-methylaniline and significant amount of unreacted 4-bromoaniline.	Incomplete reaction due to insufficient methylating agent, low reaction temperature, or short reaction time.	Increase the stoichiometry of the methylating agent slightly. Optimize the reaction temperature and extend the reaction time. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
Presence of a significant amount of 4-Bromo-N,N-dimethylaniline in the product mixture.	Over-methylation due to an excess of the methylating agent or prolonged reaction time at elevated temperatures.	Reduce the molar ratio of the methylating agent to 4-bromoaniline (aim for a 1:1 to 1.2:1 ratio). Lower the reaction temperature and monitor the reaction closely to stop it upon consumption of the starting material. Consider a less reactive methylating agent.
Appearance of an unexpected peak in the NMR or Mass Spectrum, possibly corresponding to an N-formyl group.	Use of formic acid in the methylation reaction (e.g., Eschweiler-Clarke) leading to a formylation side reaction.	If using the Eschweiler-Clarke reaction, ensure proper reaction conditions. Alternatively, switch to a different methylation method that does not involve formic acid, such as using dimethyl sulfate (B86663) or methyl iodide with a base.
Product discoloration (often turning dark upon standing).	Oxidation of the aniline compound.	Perform the reaction and work-up under an inert atmosphere (e.g., nitrogen or argon). Store the purified product under an inert atmosphere, protected from light and at a low temperature.

Data Presentation

The following table summarizes the expected product distribution in the N-methylation of 4-bromoaniline under different hypothetical conditions. Note: This data is illustrative and actual results may vary based on specific experimental parameters.

Methylating Agent	Stoichiometry (Amine:Agent)	Temperature (°C)	Reaction Time (h)	Approx. Yield of 4-Bromo-N-methylaniline (%)	Approx. Yield of 4-Bromo-N,N-dimethylaniline (%)	Other Byproducts
Methyl Iodide / K₂CO₃	1 : 1.1	25	12	70-80	15-25	Unreacted starting material
Methyl Iodide / K₂CO₃	1 : 2.5	25	24	10-20	75-85	Quaternary ammonium (B1175870) salts
Dimethyl Sulfate / NaHCO₃	1 : 1.2	50	8	80-90	5-15	Unreacted starting material
Formaldehyde / Formic Acid	1 : 1.2 : 1.2	100	6	75-85	10-20	N-formyl-4-bromoaniline
Dimethyl Carbonate / Catalyst	1 : 3	150	24	>90	<5	Carbamate intermediate

Experimental Protocols

Protocol 1: Selective Mono-N-methylation using Methyl Iodide

This protocol aims to favor the formation of 4-Bromo-N-methylaniline by controlling the stoichiometry of the methylating agent.

Materials:

• 4-bromoaniline

• Methyl iodide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Ethyl acetate (B1210297)

• n-Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 4-bromoaniline (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 15 minutes.

• Slowly add methyl iodide (1.1 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress using TLC (e.g., 10:1 Hexane (B92381):Ethyl Acetate).

• Upon completion (typically when the starting material is consumed), filter the reaction mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of n-hexane and ethyl acetate as the eluent to separate 4-Bromo-N-methylaniline from any unreacted starting material and the 4-Bromo-N,N-dimethylaniline byproduct.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to obtain 4-Bromo-N-methylaniline.

Protocol 2: Purification of 4-Bromo-N-methylaniline by Column Chromatography

This protocol details the separation of the desired mono-methylated product from the di-methylated byproduct.

Procedure:

• Prepare a silica gel column in a suitable non-polar solvent (e.g., n-hexane).

• Dissolve the crude reaction mixture containing 4-Bromo-N-methylaniline and 4-Bromo-N,N-dimethylaniline in a minimal amount of dichloromethane (B109758) or the initial eluent.

• Load the sample onto the column.

• Elute the column with a solvent system of increasing polarity, starting with n-hexane and gradually adding ethyl acetate. A typical gradient could be from 100% hexane to 95:5 hexane:ethyl acetate.

• Monitor the fractions by TLC. The less polar 4-Bromo-N,N-dimethylaniline will elute first, followed by the more polar 4-Bromo-N-methylaniline.

• Combine the fractions containing the pure desired product and concentrate under reduced pressure.

Mandatory Visualization

Caption: Troubleshooting workflow for common side reactions in the synthesis of 4-Bromo-N-methylaniline.

Removal of dibromo byproducts in 4-Bromo-N-methylaniline synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Bromo-N-methylaniline. Our focus is on addressing the common challenge of removing dibromo byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts in the synthesis of 4-Bromo-N-methylaniline?

A1: The primary byproduct of concern is the dibrominated species, 2,4-Dibromo-N-methylaniline. The formation of this byproduct is due to the strong activating nature of the N-methylamino group, which makes the aromatic ring highly susceptible to further electrophilic substitution. Other potential impurities can include starting material (N-methylaniline) and isomeric monobromo-N-methylanilines.

Q2: How can I minimize the formation of dibromo byproducts during the reaction?

A2: Minimizing dibromo byproduct formation involves controlling the reaction conditions to favor monosubstitution. Key strategies include:

• Choice of Brominating Agent: Using a milder brominating agent than elemental bromine (Br₂), such as N-bromosuccinimide (NBS), can improve selectivity for the monobromo product.[1][2]

• Stoichiometry: Use of a 1:1 molar ratio or a slight excess of N-methylaniline to the brominating agent can reduce the likelihood of double bromination.

• Reaction Temperature: Maintaining a low reaction temperature can help to control the reaction rate and improve selectivity.

• Solvent: The choice of solvent can influence the reactivity of the brominating agent. Non-polar solvents may help to reduce the formation of polybrominated products.

Q3: What are the recommended methods for removing 2,4-Dibromo-N-methylaniline from the desired 4-Bromo-N-methylaniline product?

A3: The two most effective and commonly employed purification techniques are column chromatography and recrystallization. The choice between them depends on the scale of the reaction and the impurity profile of the crude product.[3]

Q4: Which analytical techniques are suitable for monitoring the reaction and assessing the purity of the final product?

A4: Thin-Layer Chromatography (TLC) is an excellent technique for monitoring the progress of the reaction and for identifying the components in the crude mixture and purified fractions. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are well-suited for quantitative analysis of the product and byproduct ratios. Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the structure of the final product and identifying any impurities.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis and purification of 4-Bromo-N-methylaniline.

Problem	Possible Cause	Recommended Solution
High percentage of 2,4-Dibromo-N-methylaniline in the crude product.	The N-methylamino group is highly activating, leading to over-bromination.	- Use a milder brominating agent like N-bromosuccinimide (NBS).[1][2]- Carefully control the stoichiometry of the brominating agent.- Perform the reaction at a lower temperature.
Poor separation of 4-Bromo-N-methylaniline and 2,4-Dibromo-N-methylaniline by column chromatography.	The polarity of the two compounds may be very similar.	- Optimize the solvent system for TLC before running the column.- Use a less polar solvent system to increase the separation on the silica (B1680970) gel.- Employ a gradient elution, starting with a non-polar solvent and gradually increasing the polarity.
The desired product is not crystallizing during recrystallization.	The chosen solvent is not suitable, or the solution is not sufficiently saturated.	- Select a solvent in which the desired product has high solubility at elevated temperatures and low solubility at room temperature. Ethanol (B145695) or a mixture of ethanol and water is often a good starting point for anilines.[3][4]- Reduce the amount of solvent used to ensure a saturated solution upon cooling.- Try scratching the inside of the flask or adding a seed crystal to induce crystallization.
Oily product obtained after recrystallization.	The presence of impurities can lower the melting point and prevent crystallization.	- The crude product may be too impure for direct recrystallization. First, purify by column chromatography to remove the bulk of the impurities, and then recrystallize the partially purified product.

Experimental Protocols

Synthesis of 4-Bromo-N-methylaniline (Illustrative Protocol)

This protocol is based on analogous procedures for the bromination of anilines. Researchers should optimize conditions for their specific requirements.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve N-methylaniline (1.0 eq) in a suitable solvent such as dichloromethane (B109758) (DCM) or glacial acetic acid. Cool the solution in an ice bath.

• Bromination: Dissolve N-bromosuccinimide (NBS) (1.0 eq) in the same solvent and add it dropwise to the stirred N-methylaniline solution over a period of 30-60 minutes, maintaining the temperature below 5°C.

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, quench the reaction with a solution of sodium thiosulfate (B1220275) to remove any unreacted bromine. Neutralize the solution with a base such as sodium bicarbonate. Extract the product with an organic solvent (e.g., DCM or ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Purification by Column Chromatography

• Column Preparation: Pack a glass column with silica gel (230-400 mesh) using a slurry of the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with a non-polar solvent system, such as a mixture of hexanes and ethyl acetate. The less polar 4-Bromo-N-methylaniline will elute before the more polar 2,4-Dibromo-N-methylaniline. A gradient elution may be necessary for optimal separation.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 4-Bromo-N-methylaniline.

Purification by Recrystallization

• Solvent Selection: Choose a solvent in which 4-Bromo-N-methylaniline is highly soluble at high temperatures and poorly soluble at low temperatures. Ethanol or ethanol/water mixtures are good candidates.[3][4]

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

• Hot Filtration: If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Visualizations

Caption: Synthesis of 4-Bromo-N-methylaniline and formation of dibromo byproduct.

Caption: General workflow for the purification of 4-Bromo-N-methylaniline.

Caption: Decision-making flowchart for troubleshooting high dibromo byproduct levels.

References

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. prezi.com [prezi.com]

Technical Support Center: Purifying 4-Bromo-N-methylaniline by Recrystallization

This technical support center is designed to assist researchers, scientists, and drug development professionals in improving the purity of 4-Bromo-N-methylaniline through recrystallization. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data presented in a clear and accessible format.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting purity of crude 4-Bromo-N-methylaniline?

A1: Commercially available 4-Bromo-N-methylaniline often has a purity of 95-97%.[1] Impurities may include unreacted starting materials such as N-methylaniline or 4-bromoaniline, byproducts from the synthesis, or degradation products.

Q2: What are the key physical properties of 4-Bromo-N-methylaniline to consider for recrystallization?

A2: Understanding the physical properties is crucial for a successful recrystallization. Key data is summarized in the table below. Note that its low melting point means it may present as a liquid or a low-melting solid at room temperature, which requires special consideration during the procedure.

Q3: Which solvents are suitable for the recrystallization of 4-Bromo-N-methylaniline?

A3: While specific solubility data is not extensively published, suitable solvents can be selected based on the principle of "like dissolves like" and general practices for aromatic amines. 4-Bromo-N-methylaniline is soluble in chloroform (B151607) and ethyl acetate.[2] A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Mixed solvent systems, such as ethanol/water or hexane/ethyl acetate, are often effective for compounds of this nature.[3][4]

Q4: My purified 4-Bromo-N-methylaniline is still colored. What should I do?

A4: The presence of color after recrystallization suggests that colored impurities have co-crystallized with your product or are adsorbed onto the crystal surface. You can try adding a small amount of activated charcoal to the hot solution before the filtration step.[5][6] The charcoal can adsorb these colored impurities. Use it sparingly, as it can also adsorb some of your product, potentially reducing the yield. A second recrystallization may also be necessary to improve purity.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
The compound "oils out" and does not form crystals.	1. The boiling point of the solvent is higher than the melting point of the compound. 2. The solution is supersaturated and cooled too quickly. 3. High concentration of impurities depressing the melting point.	1. Select a lower-boiling point solvent or use a mixed solvent system. 2. Reheat the solution to redissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. Insulating the flask can help.[5][7][8] 3. Consider a preliminary purification step, such as passing the crude material through a short plug of silica (B1680970) gel.
No crystals form upon cooling.	1. Too much solvent was used, and the solution is not saturated. 2. The solution is supersaturated and requires nucleation.	1. Boil off some of the solvent to increase the concentration and then allow the solution to cool again.[7][8] 2. Induce crystallization by scratching the inside of the flask with a glass rod at the liquid's surface or by adding a seed crystal of pure 4-Bromo-N-methylaniline.[5][9]
Very low yield of recovered crystals.	1. Too much solvent was used, leaving a significant amount of the product in the mother liquor.[7][9] 2. Premature crystallization occurred during hot filtration. 3. The crystals were washed with a solvent that was not cold enough.	1. Use the minimum amount of hot solvent necessary to dissolve the compound.[5][9] You can try to recover more product from the mother liquor by evaporating some solvent and cooling again. 2. Ensure the filtration apparatus (funnel, filter paper, and receiving flask) is pre-heated before filtering the hot solution. 3. Always use an ice-cold solvent to wash the crystals.[9]
The compound does not dissolve in the hot solvent.	1. The chosen solvent is not suitable for this compound.	1. Test the solubility in a range of solvents in small test tubes before attempting a large-scale recrystallization.[10] If a single solvent is not effective, try a mixed solvent system.

Quantitative Data Summary

Property	Value	Reference(s)
Molecular Formula	C₇H₈BrN	[11]
Molecular Weight	186.05 g/mol	[12]
Appearance	White to Brown to Dark purple clear liquid
Melting Point	11 °C
Boiling Point	259-260 °C	[1]
Density	1.482 g/mL	[1]
Refractive Index	1.613	[1][2]

Experimental Protocol: Recrystallization of 4-Bromo-N-methylaniline

This protocol provides a general methodology. The choice of solvent and volumes may need to be optimized based on the nature and quantity of the impurities.

1. Solvent Selection:

• Place a small amount (e.g., 20-30 mg) of the crude 4-Bromo-N-methylaniline into several test tubes.

• Add a few drops of different potential solvents or solvent mixtures (e.g., ethanol, methanol, hexane, ethyl acetate, ethanol/water, hexane/ethyl acetate) to each tube.

• A good solvent will dissolve the compound when heated but will result in poor solubility at room temperature or upon cooling in an ice bath.[13]

2. Dissolution:

• Place the crude 4-Bromo-N-methylaniline in an Erlenmeyer flask.

• Add a minimal amount of the chosen hot solvent and heat the mixture on a hot plate with stirring.

• Continue to add small portions of the hot solvent until the compound just dissolves completely. Avoid adding an excess of solvent to ensure a good yield.[5][9]

3. Decolorization (if necessary):

• If the solution is colored, remove it from the heat and add a very small amount of activated charcoal.

• Reheat the solution to boiling for a few minutes.

4. Hot Filtration:

• Pre-heat a funnel and a clean Erlenmeyer flask.

• Quickly filter the hot solution through a fluted filter paper to remove any insoluble impurities (and activated charcoal, if used). This step should be performed quickly to prevent premature crystallization in the funnel.

5. Crystallization:

• Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[7]

• Once the flask has reached room temperature, place it in an ice-water bath to maximize the crystallization of the product.

6. Isolation and Washing of Crystals:

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities from the mother liquor.[9]

7. Drying:

• Allow the crystals to dry on the filter paper under vacuum for a period.

• For final drying, the crystals can be placed in a desiccator under vacuum.

Visualizations

Caption: Experimental workflow for the recrystallization of 4-Bromo-N-methylaniline.

Caption: Logical relationships in troubleshooting recrystallization problems.

References

• 1. 4-Bromo-N-methylaniline, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. 4-BROMO-N-METHYLANILINE CAS#: 211060-12-7 [m.chemicalbook.com]
• 3. reddit.com [reddit.com]
• 4. Tips & Tricks [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. scribd.com [scribd.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. benchchem.com [benchchem.com]
• 11. 4-Bromo-N-methylaniline [oakwoodchemical.com]
• 12. Benzenamine, 4-bromo-N-methyl- | C7H8BrN | CID 2757052 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. studylib.net [studylib.net]

Troubleshooting failed Buchwald-Hartwig amination of 4-Bromo-N-methylaniline

This technical support center provides troubleshooting guidance for the palladium-catalyzed Buchwald-Hartwig amination of 4-Bromo-N-methylaniline. The following frequently asked questions and troubleshooting guides are designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during this C-N cross-coupling reaction.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction shows no conversion or very low yield of the desired product. What are the primary factors to investigate?

A1: Low or no conversion in a Buchwald-Hartwig amination is a common issue that can often be traced back to one of the following factors:

• Catalyst Inactivity: The active Pd(0) species may not be forming or is being deactivated.

  • Palladium Precursor: If using a Pd(II) source like Pd(OAc)₂, ensure that the conditions are suitable for its reduction to Pd(0). Pre-catalysts, which form the active Pd(0) species more readily, are often more reliable.[1][2]

  • Ligand Choice: The ligand is crucial for stabilizing the palladium center and facilitating the catalytic cycle. For secondary anilines and aryl bromides, sterically hindered biarylphosphine ligands like XPhos, RuPhos, or BrettPhos are often effective.[3][4] The initial generations of ligands may be less suitable.[5]

  • Catalyst Poisoning: Impurities in the reagents or solvent can poison the catalyst. Ensure all reagents are of high purity and consider using fresh bottles. Functional groups like azo groups may cause catalyst poisoning.[6] Iodide ions can also have an inhibitory effect on the catalyst.[7][8]

• Sub-optimal Reaction Conditions:

  • Base: A strong, non-nucleophilic base is required to deprotonate the amine. Sodium tert-butoxide (NaOtBu) is commonly used.[7] If your substrate is base-sensitive, weaker bases like K₂CO₃ or Cs₂CO₃ can be used, but they may require higher temperatures and result in slower reaction rates.[6]

  • Solvent: The reaction is highly sensitive to the solvent.[3] Anhydrous, deoxygenated solvents such as toluene, 1,4-dioxane, or THF are standard.[1][9] Poor solubility of reagents can also lead to reaction failure.[7]

  • Temperature: Typical reaction temperatures range from 80-110 °C.[7] If you see no reaction at a lower temperature, gradually increasing the heat may initiate the coupling.

• Reagent Quality:

  • Oxygen Sensitivity: The Pd(0) catalyst is sensitive to oxygen. Ensure your reaction is set up under an inert atmosphere (e.g., Argon or Nitrogen) and that solvents are properly degassed.

  • Water Content: While trace amounts of water can sometimes be beneficial for the reduction of Pd(II), excess water can be detrimental. Use anhydrous solvents.[6]

Q2: I am observing significant amounts of a side product corresponding to the hydrodehalogenation of my starting material (formation of N-methylaniline). How can I minimize this?

A2: Hydrodehalogenation is a common side reaction where the aryl bromide is reduced. This can occur through a competing pathway to the desired reductive elimination.

• Optimize Ligand and Base: The choice of ligand and base can influence the relative rates of reductive elimination versus side reactions like beta-hydride elimination, which can lead to hydrodehalogenation.[4][5] Using bulky, electron-rich phosphine (B1218219) ligands can often favor the desired C-N bond formation.

• Control Reaction Temperature and Time: Prolonged reaction times at high temperatures can sometimes lead to increased side product formation. Monitor the reaction progress by TLC or GC-MS and stop the reaction once the starting material is consumed.

• Base Strength: While a strong base is necessary, an excessively strong base or one with poor solubility could potentially contribute to side reactions. Ensure the base is fully dissolved or well-stirred.

Q3: My reaction starts but then stalls before reaching full conversion. What could be the cause?

A3: Reaction stalling can be due to catalyst decomposition or inhibition.

• Catalyst Decomposition: The active catalyst may not be stable under the reaction conditions for extended periods, especially at high temperatures. This can sometimes be observed by the formation of palladium black. Using a more robust pre-catalyst or a different ligand that offers greater stability can help.

• Product Inhibition: In some cases, the product itself or a byproduct can coordinate to the palladium center and inhibit the catalytic cycle.

• Insolubility: As the reaction progresses, the formation of inorganic salts can lead to a heterogeneous mixture. Poor agitation can result in localized high concentrations of reagents and catalyst deactivation. Ensure vigorous stirring throughout the reaction.[7]

Experimental Protocols

General Protocol for Buchwald-Hartwig Amination of 4-Bromo-N-methylaniline

This protocol is a starting point and may require optimization for specific laboratory conditions and reagent batches.

• Preparation:

  • To an oven-dried Schlenk flask or reaction vial, add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%) and the phosphine ligand (if not using a pre-catalyst, e.g., XPhos, 1.2-2.4 mol%).

  • Add the base (e.g., Sodium tert-butoxide, 1.4 equivalents).

  • The flask is sealed with a septum, and the atmosphere is exchanged with an inert gas (Argon or Nitrogen) by evacuating and backfilling three times.

• Reagent Addition:

  • Under the inert atmosphere, add 4-Bromo-N-methylaniline (1.0 equivalent).

  • Add the coupling partner (the amine, 1.1-1.2 equivalents).

  • Add anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane, to achieve a concentration of ~0.1 M with respect to the aryl bromide).

• Reaction:

  • The reaction mixture is heated to the desired temperature (e.g., 100 °C) with vigorous stirring.

  • The reaction progress is monitored by TLC, GC-MS, or LC-MS.

• Work-up:

  • Once the reaction is complete, it is cooled to room temperature.

  • The mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and filtered through a pad of celite to remove the palladium catalyst and inorganic salts.

  • The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is then purified by column chromatography.

Data Presentation

Table 1: Comparison of Reaction Conditions for Buchwald-Hartwig Amination

Parameter	Condition A	Condition B	Condition C	Potential Issue Addressed
Pd Source	Pd(OAc)₂ (2 mol%)	Pd₂(dba)₃ (1 mol%)	XPhos Pd G3 (2 mol%)	Catalyst activity/stability
Ligand	P(o-tolyl)₃ (4 mol%)	XPhos (2.2 mol%)	(part of pre-catalyst)	Low yield with older ligands
Base	NaOtBu (1.4 eq)	K₂CO₃ (2.0 eq)	LHMDS (1.5 eq)	Base-sensitive substrates
Solvent	Toluene	1,4-Dioxane	THF	Reagent solubility
Temperature	100 °C	110 °C	80 °C	Reaction rate/side products
Time	12 h	24 h	18 h	Reaction completion
Typical Yield	Variable	Moderate to Good	Good to Excellent	Overall efficiency

Note: This table presents illustrative conditions. Optimal conditions must be determined experimentally.

Mandatory Visualization

Buchwald-Hartwig Catalytic Cycle

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting a failed amination reaction.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. research.rug.nl [research.rug.nl]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Catalyst and Ligand Screening for Heck Reaction of 4-Bromo-N-methylaniline

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the Heck reaction of 4-Bromo-N-methylaniline. It is designed for researchers, scientists, and professionals in drug development to facilitate the optimization of this important C-C bond-forming reaction.

Troubleshooting and FAQs

This section addresses common issues encountered during the Heck reaction of 4-Bromo-N-methylaniline and similar electron-rich aryl bromides.

Q1: My Heck reaction is showing low or no conversion. What are the primary causes and how can I improve the yield?

A1: Low conversion in the Heck reaction of an electron-rich aryl bromide like 4-Bromo-N-methylaniline is a common challenge. The electron-donating N-methyl group can make the oxidative addition step of the catalytic cycle less favorable. Here are the likely causes and troubleshooting steps:

• Catalyst and Ligand Choice: The selection of the palladium source and, crucially, the phosphine (B1218219) ligand is critical. Standard catalysts like Pd(PPh₃)₄ may not be effective.

  • Solution: Employ a more active catalyst system. Palladium(II) acetate (B1210297) (Pd(OAc)₂) is a common and effective pre-catalyst.[1][2] Pair it with bulky, electron-rich phosphine ligands. Ligands such as tri-o-tolylphosphine (B155546) and tri-tert-butylphosphine (B79228) have shown high efficacy in reactions with structurally similar bromoanilines.[3] Buchwald-type biaryl phosphine ligands (e.g., XPhos, SPhos) can also be highly effective for challenging couplings.

• Base Selection: The choice and strength of the base are crucial for regenerating the active Pd(0) catalyst.

  • Solution: Inorganic bases like sodium acetate (NaOAc), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃) are often effective.[3][4] Organic bases such as triethylamine (B128534) (Et₃N) can also be used.[1] The strength of the base should be optimized for your specific substrate and ligand.

• Reaction Temperature: Insufficient temperature can lead to slow reaction rates.

  • Solution: The Heck reaction often requires elevated temperatures, typically in the range of 100-140 °C, especially for less reactive aryl bromides.[3] Consider increasing the reaction temperature in increments while monitoring for potential decomposition.

• Solvent: The reaction medium plays a significant role in catalyst stability and reactivity.

  • Solution: High-boiling polar aprotic solvents like N,N-Dimethylformamide (DMF), N,N-Dimethylacetamide (DMAc), or N-Methyl-2-pyrrolidone (NMP) are generally preferred as they can help stabilize the catalytic species at high temperatures.[1][4] Ensure the solvent is anhydrous and degassed to prevent catalyst deactivation.

Q2: I am observing the formation of side products. What are the common side reactions and how can I minimize them?

A2: Several side reactions can occur in the Heck coupling, leading to a complex product mixture and reduced yield of the desired product.

• Homocoupling of the Aryl Bromide: This leads to the formation of a biaryl byproduct.

  • Solution: This is often a result of catalyst decomposition or unfavorable reaction kinetics. Optimizing the ligand-to-palladium ratio can help. A higher ratio can sometimes suppress homocoupling. Ensuring a strictly inert atmosphere (Argon or Nitrogen) is also critical.

• Alkene Isomerization: The double bond in the product can migrate to a different position.

  • Solution: This is often promoted by the presence of a hydrido-palladium intermediate. The choice of base and the addition of certain salts can influence this. Using a strong base can help to quickly neutralize the H-X species formed, minimizing the time the hydrido-palladium species is present in the reaction mixture.[1]

• Reduction of the Aryl Bromide (Hydrodehalogenation): The bromo group is replaced by a hydrogen atom.

  • Solution: This side reaction can be promoted by impurities in the starting materials or solvent, or by certain catalyst/ligand combinations. Ensure all reagents and solvents are pure and anhydrous. Screening different ligands may also identify a system less prone to this side reaction.

Q3: How do I choose the optimal catalyst loading and ligand-to-palladium ratio?

A3: The catalyst loading and ligand-to-palladium ratio are key parameters to optimize for both efficiency and cost-effectiveness.

• Catalyst Loading: For initial screening, a catalyst loading of 1-5 mol% of the palladium source is a common starting point.[3] For difficult couplings, a higher loading might be necessary to achieve a reasonable reaction rate. Once the reaction is optimized, the catalyst loading can often be reduced for larger-scale syntheses.

• Ligand-to-Palladium Ratio: The optimal ratio is highly dependent on the specific ligand used. For monodentate phosphine ligands like PPh₃ or P(o-tol)₃, a ratio of 2:1 to 4:1 (ligand:Pd) is typically used to ensure the formation of a stable and active catalytic species.[3] For bidentate ligands, a 1:1 to 1.2:1 ratio is common. High ligand-to-palladium ratios can sometimes inhibit the reaction, so this should be optimized experimentally.[5]

Q4: Can additives be used to improve the reaction performance?

A4: Yes, certain additives can have a significant positive impact on the Heck reaction.

• Phase-Transfer Catalysts: Tetraalkylammonium salts, such as tetrabutylammonium (B224687) chloride (Bu₄NCl) or tetrabutylammonium bromide (TBAB), are well-known to enhance the rate and stability of the catalyst in Heck reactions, a phenomenon often referred to as the "Jeffery conditions".[3][4] These salts can facilitate the formation of a more reactive, anionic palladium complex. An equivalent of the salt with respect to the aryl halide is often used.[3]

Data Presentation: Catalyst and Ligand Screening

The following tables summarize representative data for the Heck reaction of bromoaniline derivatives. While specific data for 4-Bromo-N-methylaniline is limited in the literature, the data for the closely related 4-bromo-2,6-dimethylaniline (B44771) provides a strong starting point for reaction optimization.

Table 1: Ligand Screening for the Heck Reaction of 4-Bromo-2,6-dimethylaniline with Acrylonitrile [3]

Entry	Palladium Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Conversion (%)
1	Pd(OAc)₂ (5)	PPh₃ (10)	NaOAc	DMAc	140	24	< 5
2	Pd(OAc)₂ (5)	P(o-tol)₃ (10)	NaOAc	DMAc	140	24	> 90
3	Pd(OAc)₂ (5)	P(t-Bu)₃·HBF₄ (10)	NaOAc	DMAc	140	24	> 90
4	Pd(OAc)₂ (5)	dppf (5)	NaOAc	DMAc	140	24	~ 20
5	Pd(OAc)₂ (5)	Xantphos (5)	NaOAc	DMAc	140	24	< 10

Reaction conditions: 4-bromo-2,6-dimethylaniline, acrylonitrile, 5 mol% Pd source, ligand, NaOAc, DMAc, 140 °C, 24 h. Conversion determined by HPLC analysis.

Table 2: Optimization of Reaction Conditions with Promising Ligands [3]

Entry	Pd(OAc)₂ (mol%)	Ligand	Additive (equiv)	Time (h)	Conversion (%)
1	5	P(o-tol)₃ (10 mol%)	Bu₄NCl (1)	24	94.2
2	3	P(o-tol)₃ (6 mol%)	Bu₄NCl (1)	48	94.9
3	5	P(t-Bu)₃·HBF₄ (10 mol%)	Bu₄NCl (1)	24	99.7
4	3	P(t-Bu)₃·HBF₄ (6 mol%)	Bu₄NCl (1)	48	98.5

Reaction conditions: 4-bromo-2,6-dimethylaniline, acrylonitrile, Pd(OAc)₂, ligand, NaOAc, Bu₄NCl, DMAc, 140 °C. Conversion determined by HPLC analysis.

Experimental Protocols

The following are generalized protocols for performing a Heck reaction with 4-Bromo-N-methylaniline. These should be considered as a starting point and may require optimization.

Protocol 1: Heck Reaction with Methyl Acrylate (B77674)

• Materials:

  • 4-Bromo-N-methylaniline (1.0 equiv)

  • Methyl acrylate (1.5 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

  • Tri(o-tolyl)phosphine (P(o-tol)₃) (4 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 equiv)

  • Anhydrous, degassed N,N-Dimethylformamide (DMF)

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-N-methylaniline, Pd(OAc)₂, P(o-tol)₃, and K₂CO₃.

  • Add the anhydrous, degassed DMF via syringe.

  • Add the methyl acrylate via syringe.

  • Seal the flask and heat the reaction mixture to 120 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Heck Reaction with Styrene using a Phase-Transfer Catalyst

• Materials:

  • 4-Bromo-N-methylaniline (1.0 equiv)

  • Styrene (1.2 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (3 mol%)

  • Tri-tert-butylphosphine tetrafluoroborate (B81430) (P(t-Bu)₃·HBF₄) (6 mol%)

  • Sodium acetate (NaOAc) (1.5 equiv)

  • Tetrabutylammonium chloride (Bu₄NCl) (1.0 equiv)

  • Anhydrous, degassed N,N-Dimethylacetamide (DMAc)

• Procedure:

  • In a glovebox or under a constant stream of inert gas, add 4-Bromo-N-methylaniline, Pd(OAc)₂, P(t-Bu)₃·HBF₄, NaOAc, and Bu₄NCl to an oven-dried reaction vessel.

  • Add the anhydrous, degassed DMAc.

  • Add the styrene.

  • Seal the vessel and heat the reaction mixture to 140 °C.

  • Stir the reaction for 24-48 hours, monitoring for completion by LC-MS.

  • After cooling, work up the reaction as described in Protocol 1.

  • Purify the product by column chromatography.

Visualizations

The following diagrams illustrate the general workflow for catalyst and ligand screening and the catalytic cycle of the Heck reaction.

Caption: General workflow for Heck reaction catalyst and ligand screening.

Caption: Simplified catalytic cycle for the Mizoroki-Heck reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Heck reactions of iodobenzene and methyl acrylate with conventional supported palladium catalysts in the presence of organic and/or inorganic bases without ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Operationally Simple and Highly (E)-Styrenyl-Selective Heck Reactions of Electronically Non-Biased Olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biolmolchem.com [biolmolchem.com]
• 5. Heck Reaction—State of the Art [mdpi.com]

Preventing decomposition of 4-Bromo-N-methylaniline during reaction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during reactions involving 4-Bromo-N-methylaniline. The focus is on preventing its decomposition and maximizing reaction yields.

Frequently Asked Questions (FAQs)

Q1: My 4-Bromo-N-methylaniline has turned brown/purple. Can I still use it?

A1: Discoloration of 4-Bromo-N-methylaniline, which should be a white to light-colored liquid or solid, is a common sign of oxidation.[1][2] The formation of colored impurities can potentially interfere with your reaction, leading to lower yields and the formation of byproducts. For sensitive applications, it is highly recommended to purify the material before use.

Q2: What are the primary decomposition pathways for 4-Bromo-N-methylaniline during a reaction?

A2: The two most common decomposition pathways, particularly in palladium-catalyzed cross-coupling reactions, are:

• Oxidation: The N-methylaniline moiety is susceptible to oxidation, which can lead to the formation of colored impurities and dimers. This is often exacerbated by exposure to air and elevated temperatures.

• Hydrodehalogenation: This is the replacement of the bromine atom with a hydrogen atom, resulting in the formation of N-methylaniline as a byproduct. This is a common side reaction in palladium-catalyzed reactions and is influenced by the choice of catalyst, ligand, base, and solvent.

Q3: How should I store 4-Bromo-N-methylaniline to prevent degradation?

A3: To ensure the stability of 4-Bromo-N-methylaniline, it should be stored in a tightly sealed container, protected from light and air. Storing under an inert atmosphere (e.g., nitrogen or argon) is ideal. It should be kept in a cool, dry place away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

Troubleshooting Guides

Issue 1: Low Yield in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)

This is often accompanied by the presence of starting material and a significant amount of the hydrodehalogenated byproduct (N-methylaniline).

Caption: Troubleshooting workflow for low reaction yields.

Potential Cause	Recommended Solution
Hydrodehalogenation	This is a frequent side reaction in palladium-catalyzed couplings. To minimize it: • Catalyst/Ligand Choice: Use bulky, electron-rich phosphine (B1218219) ligands. For Buchwald-Hartwig aminations, biarylphosphine ligands are often effective.[3] • Base Selection: Switch to a weaker base. Strong bases like NaOtBu can sometimes promote hydrodehalogenation. Consider using K₃PO₄ or Cs₂CO₃.[3] • Solvent: Aprotic solvents like toluene (B28343) or dioxane may be preferable to polar aprotic solvents like DMF.[4][5][6]
Reagent Purity	As mentioned in the FAQs, impurities from oxidation can inhibit the catalyst and reduce yield. If the starting material is discolored, purify it by vacuum distillation or column chromatography.
Atmosphere	The presence of oxygen can lead to the oxidation of the aniline (B41778) and the phosphine ligands, deactivating the catalyst. Ensure the reaction is set up under a strictly inert atmosphere (argon or nitrogen) and that all solvents are properly degassed.
Reaction Temperature	Higher temperatures can sometimes favor the hydrodehalogenation pathway. Try running the reaction at a lower temperature for a longer period. For example, a Suzuki reaction of 4-bromoaniline (B143363) showed increased yield when the temperature was raised from 70 °C to 120 °C, but this may not be universally true and is worth optimizing.[7]

Issue 2: Formation of Multiple Unidentified Byproducts

The appearance of several spots on a TLC plate or multiple peaks in an LC-MS analysis that do not correspond to the starting material or the desired product.

Potential Cause	Recommended Solution
Oxidative Dimerization/Polymerization	The N-methylaniline moiety can undergo oxidative coupling to form dimeric and polymeric byproducts. • Strict Inert Atmosphere: This is the most critical factor. Ensure all reagents and solvents are deoxygenated. • Add Antioxidants: In some cases, small amounts of antioxidants like BHT (butylated hydroxytoluene) can be added, but their compatibility with the catalytic cycle must be verified.
Reaction with Solvent	Some solvents can participate in side reactions. For example, in the presence of a strong base, THF can be deprotonated and act as a nucleophile. If side reactions with the solvent are suspected, switch to a more inert solvent like toluene or dioxane.
Over-reaction	Prolonged reaction times at high temperatures can lead to the decomposition of the product or the formation of secondary products. Monitor the reaction progress by TLC or LC-MS and quench it as soon as the starting material is consumed.

Data Presentation: Impact of Reaction Parameters on Yield

The following tables summarize quantitative data from studies on related bromoaniline compounds, offering insights into optimizing reaction conditions.

Table 1: Effect of Base on Yield in Buchwald-Hartwig Amination of 2-Bromopyridine Derivatives

(Data from related substrates, as direct comparative data for 4-Bromo-N-methylaniline is limited. This provides a strong indication of base performance.)

Base	Catalyst System	Solvent	Temperature (°C)	Yield (%)	Reference
NaOtBu	[Pd₂(dba)₃] / (±)-BINAP	Toluene	80	60
NaOtBu	Pd(OAc)₂ / dppp	Toluene	Reflux	90.7
DBU	Pd₂(dba)₃ / Xantphos	Toluene	100	79
Cs₂CO₃	CataCXium A Pd G3	2-MeTHF	70	91

Table 2: Effect of Temperature on Suzuki Coupling Yield of 4-Bromoaniline

Temperature (°C)	Catalyst Loading (mol% Pd)	Time (h)	Yield (%)	TOF (h⁻¹)	Reference
70	0.045	10	48	965	[7]
120	0.045	10	69	2316	[7]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 4-Bromo-N-methylaniline

This protocol is a general guideline and may require optimization for specific substrates.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Materials:

• 4-Bromo-N-methylaniline (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₃PO₄, 2.0 mmol)

• Degassed solvent (e.g., Toluene or 1,4-Dioxane, 5-10 mL)

Procedure:

• To a flame-dried Schlenk flask, add 4-Bromo-N-methylaniline, the arylboronic acid, the palladium catalyst, and the base.

• Seal the flask and evacuate and backfill with argon or nitrogen three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Purification of Discolored 4-Bromo-N-methylaniline by Vacuum Distillation

Materials:

• Discolored 4-Bromo-N-methylaniline

• Vacuum distillation apparatus

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Set up the vacuum distillation apparatus. Ensure all glass joints are properly sealed.

• Place the discolored 4-Bromo-N-methylaniline and a magnetic stir bar into the distillation flask.

• Begin stirring and gradually apply vacuum to the system.

• Gently heat the distillation flask with a heating mantle.

• Collect the fraction that distills at the correct boiling point and pressure for 4-Bromo-N-methylaniline. The purified product should be a colorless to pale yellow liquid.

• Once the distillation is complete, release the vacuum carefully and allow the apparatus to cool before collecting the purified product.

References

• 1. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Work-up Procedures for 4-Bromo-N-methylaniline Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the work-up of reactions involving 4-Bromo-N-methylaniline. It is intended for researchers, scientists, and drug development professionals to navigate common challenges encountered during the purification and isolation of their target compounds.

Troubleshooting Guide

This guide addresses specific issues that may arise during the work-up of 4-Bromo-N-methylaniline reactions in a question-and-answer format.

Question: My crude product contains starting material, the desired product, and a significant amount of a di-brominated side product. How can I effectively separate these components?

Answer: The formation of di-bromo compounds is a common issue in the bromination of anilines.[1] To address this, a careful purification strategy is necessary.

• Initial Work-up:

  • Quench the reaction mixture to remove any unreacted bromine. This can be achieved by washing with an aqueous solution of sodium bisulfite (NaHSO₃) until the reddish color of bromine disappears.[2]

  • Proceed with a standard liquid-liquid extraction using an organic solvent like dichloromethane (B109758) or ethyl acetate (B1210297).[3][4] Wash the organic layer with water and brine to remove water-soluble impurities.

• Purification:

  • Column Chromatography: This is the most effective method for separating compounds with different polarities. A silica (B1680970) gel column is typically used. The choice of eluent is critical. A gradient elution starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity will allow for the separation of the non-polar di-bromo compound, the desired mono-bromo product, and the more polar starting material.[3]

  • Recrystallization: If the desired product is a solid, recrystallization can be a highly effective purification method.[5][6] Common solvents for recrystallization of 4-Bromo-N-methylaniline derivatives include ethanol (B145695) or a mixture of ethanol and water.[5][7] This technique is particularly useful for removing impurities that have significantly different solubilities from the product.

Question: During the aqueous work-up, I am observing an emulsion that is difficult to separate. What should I do?

Answer: Emulsion formation is a frequent problem, especially when dealing with amine compounds and chlorinated solvents. Here are several strategies to break the emulsion:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. The increased ionic strength of the aqueous phase often helps to break up the emulsion.

• Filtration through Celite: Pass the emulsified mixture through a pad of Celite. This can help to break up the fine droplets that form the emulsion.

• Centrifugation: If the emulsion is persistent, transferring the mixture to centrifuge tubes and spinning at a moderate speed can force the separation of the layers.

• Solvent Modification: Adding a small amount of a different organic solvent with a lower tendency to form emulsions, such as diethyl ether, can sometimes resolve the issue.

Question: After quenching my reaction with an acidic solution, I am unable to extract my product into the organic phase. What is the likely cause and solution?

Answer: The N-methylamino group in 4-Bromo-N-methylaniline and its derivatives is basic. In an acidic medium, it will be protonated to form a salt (anilinium salt). These salts are typically water-soluble and will not partition into the organic layer.

• Solution: To recover your product, you need to neutralize the aqueous layer with a base.

  • Carefully add a base, such as a saturated sodium bicarbonate solution or a dilute sodium hydroxide (B78521) solution, to the aqueous layer until the pH is neutral or slightly basic (pH 8-10).[8] You should observe the formation of a precipitate or an oil, which is your deprotonated, organic-soluble product.

  • You can then proceed with the extraction using an appropriate organic solvent.[4]

Frequently Asked Questions (FAQs)

Q1: What is the best way to remove excess bromine from my reaction mixture?

A1: The most common and effective method is to wash the reaction mixture with a reducing agent that will quench the bromine. An aqueous solution of sodium bisulfite (NaHSO₃) or sodium thiosulfate (B1220275) (Na₂S₂O₃) is typically used.[2][9] The wash is continued until the characteristic red-brown color of bromine is no longer visible in the organic layer.

Q2: How can I confirm the purity of my final 4-Bromo-N-methylaniline product?

A2: A combination of techniques should be used to assess purity:

• Thin-Layer Chromatography (TLC): A quick and easy way to check for the presence of impurities.

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity for solid compounds.[6]

• Spectroscopic Methods:

  • NMR (¹H and ¹³C): Provides detailed structural information and can reveal the presence of impurities.

  • Mass Spectrometry (MS): Confirms the molecular weight of the desired product.

  • Infrared (IR) Spectroscopy: Confirms the presence of key functional groups.

Q3: What are the common side products in reactions involving 4-Bromo-N-methylaniline?

A3: Besides the starting material, the most common side product in bromination reactions is the di-brominated aniline.[1] In N-alkylation reactions, under- or over-alkylation can occur. In condensation reactions, side products from the reaction of impurities in the starting materials may be observed.

Quantitative Data Summary

The following table summarizes typical yields and purity data for reactions involving 4-bromoaniline (B143363) derivatives, providing a benchmark for experimental outcomes.

Product	Reaction Type	Yield (%)	Purity (%)	Reference(s)
4-bromo-3-methylaniline	Bromination	99	-	[3]
4-bromo-2-(4,5-dihydroisoxazol-3-yl)-3-methylaniline	Bromination	92	94.6	[1]
4-bromo-2-(4,5-dihydroisoxazol-3-yl)-3-methylaniline	Bromination	81.6	93.2	[1]
N,N-dimethyl-4-bromoaniline	N-methylation	99	-	[4]

Experimental Protocols

Protocol 1: General Work-up Procedure for a Bromination Reaction

• Quenching: Once the reaction is complete (monitored by TLC), cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel. If the reaction was run in a solvent like acetic acid, it may be necessary to first dilute it with water and an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).[6]

• Removal of Excess Bromine: Wash the organic layer with a 10% aqueous solution of sodium bisulfite. Shake the funnel and vent frequently. Repeat the wash until the organic layer is colorless.

• Neutralization: If the reaction was conducted under acidic conditions, neutralize by washing with a saturated aqueous solution of sodium bicarbonate until gas evolution ceases. If the reaction was basic, a wash with dilute acid might be necessary.

• Aqueous Wash: Wash the organic layer with water (2 x volume of organic layer) and then with brine (1 x volume of organic layer).

• Drying: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.[3]

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol).[3][5]

Protocol 2: Work-up for N,N-dimethylation of 4-bromoaniline

• Quenching and Partitioning: After the reaction is complete, cool the mixture to room temperature. Partition the reaction mixture between a saturated aqueous sodium bicarbonate solution and an organic solvent such as diethyl ether or ethyl acetate.[4]

• Extraction: Separate the layers and extract the aqueous layer with the same organic solvent (2 x volume of aqueous layer).[4]

• Washing: Combine the organic layers and wash sequentially with water and saturated aqueous sodium chloride (brine).[4]

• Drying: Dry the combined organic layers over anhydrous sodium sulfate.[4]

• Concentration: Filter the dried solution and concentrate under reduced pressure to obtain the crude product.

• Purification: If necessary, purify the crude product by column chromatography or recrystallization.

Visualizations

Caption: Troubleshooting workflow for common work-up issues.

Caption: Logical flow of a standard work-up procedure.

References

• 1. US6388135B1 - Preparation of 4-bromoaniline derivatives - Google Patents [patents.google.com]
• 2. Solved Experiment 6: Synthesis of 4-Bromoaniline | Chegg.com [chegg.com]
• 3. 4-Bromo-3-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, crystal structure and Hirshfeld surface analysis of the ortho­rhom­bic polymorph of 4-bromo-N-(4-bromo­benzyl­idene)aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. prepchem.com [prepchem.com]
• 7. youtube.com [youtube.com]
• 8. CN103787895A - Production process for synthesizing 4-bromo-2-methylaniline - Google Patents [patents.google.com]
• 9. RU2102382C1 - Method of preparing 3-bromo-4-methylaniline - Google Patents [patents.google.com]

Technical Support Center: Purification of 4-Bromo-N-methylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 4-Bromo-N-methylaniline from its starting materials.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities encountered during the synthesis and purification of 4-Bromo-N-methylaniline?

A1: Common impurities can originate from the starting materials, side reactions, or degradation. These may include:

• Unreacted Starting Materials: Residual N-methylaniline or other precursors from the synthesis.

• Over-alkylation Products: Formation of 4-bromo-N,N-dimethylaniline is a common side product during N-methylation of anilines.

• Isomeric Impurities: Bromination of N-methylaniline can sometimes yield small amounts of 2-bromo-N-methylaniline.

• Di-brominated Products: Excessive bromination can lead to the formation of di-bromo-N-methylaniline species.

• Oxidation Products: Anilines are susceptible to air oxidation, which can lead to colored impurities.[1]

Q2: Which purification techniques are most effective for 4-Bromo-N-methylaniline?

A2: The most common and effective purification techniques for 4-Bromo-N-methylaniline are column chromatography and recrystallization.

• Column Chromatography: This is a highly effective method for separating the desired product from impurities with different polarities.[1][2]

• Recrystallization: If the compound is a solid, recrystallization can be an excellent technique for removing small amounts of impurities. For the related compound 4-bromoaniline, recrystallization from diluted ethanol (B145695) has been reported.[3][4]

Q3: My 4-Bromo-N-methylaniline sample is discolored (yellow or brown). What is the cause and can it be purified?

A3: Discoloration in aniline (B41778) compounds is often due to the formation of colored oxidation products.[1] This can happen upon exposure to air and light. These colored impurities can often be removed by column chromatography or recrystallization.

Troubleshooting Guides

Column Chromatography

Problem 1: Poor separation of 4-Bromo-N-methylaniline from an impurity.

Possible Cause	Suggested Solution
Inappropriate Solvent System	The polarity of the eluent is crucial. For 4-Bromo-N-methylaniline, a non-polar solvent system like petroleum ether/ethyl acetate (B1210297) (50:1) has been shown to be effective.[2] You can optimize the solvent system by running thin-layer chromatography (TLC) first. Adjust the solvent ratio to achieve a good separation of spots.
Column Overloading	Loading too much crude material onto the column will result in broad bands and poor separation. Use a larger column or reduce the amount of sample loaded.
Co-eluting Impurities	If an impurity has a very similar polarity to the product, consider using a different stationary phase, such as alumina, or a modified silica (B1680970) gel.

Problem 2: The product is streaking or tailing on the silica gel column.

Possible Cause	Suggested Solution
Interaction with Acidic Silica	The basic nature of the amine can lead to strong interactions with the acidic silanol (B1196071) groups on the silica gel, causing tailing. To mitigate this, add a small amount of a basic modifier, such as triethylamine (B128534) (TEA) (0.1-1%), to the eluent.

Problem 3: The product is not eluting from the column.

Possible Cause	Suggested Solution
Solvent Polarity is Too Low	If the product is not moving down the column, the eluent is not polar enough. Gradually increase the polarity of the solvent system. For example, you can slowly increase the proportion of ethyl acetate in your petroleum ether/ethyl acetate mixture.
Irreversible Adsorption	In some cases, highly basic compounds can irreversibly bind to silica gel. If increasing the solvent polarity does not work, consider using a different stationary phase like alumina.

Recrystallization

Problem 1: The compound "oils out" instead of forming crystals.

Possible Cause	Suggested Solution
Solution is Supersaturated	The solution may be too concentrated, causing the compound to come out of solution as a liquid. Add a small amount of additional hot solvent to redissolve the oil, and then allow it to cool more slowly.
Cooling Too Rapidly	Rapid cooling can prevent the formation of a crystal lattice. Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Inappropriate Solvent	The chosen solvent may not be suitable. Try a different solvent or a solvent mixture. For aromatic amines, common recrystallization solvents include ethanol, methanol, or mixtures with water.[3][5]

Problem 2: No crystals form upon cooling.

Possible Cause	Suggested Solution
Solution is Too Dilute	If the solution is not saturated at the higher temperature, no crystals will form upon cooling. Evaporate some of the solvent to increase the concentration and then allow it to cool again.
Nucleation is Inhibited	Crystal formation may need to be induced. Try scratching the inside of the flask with a glass rod at the surface of the solution or adding a seed crystal of the pure compound.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is based on a reported purification of 4-Bromo-N-methylaniline.[2]

Materials:

• Crude 4-Bromo-N-methylaniline

• Silica gel (for column chromatography)

• Petroleum ether (PE)

• Ethyl acetate (EtOAc)

• Triethylamine (TEA, optional)

• Glass column, flasks, and other standard laboratory glassware

Procedure:

• Prepare the Slurry: Prepare a slurry of silica gel in the initial eluent (e.g., PE/EtOAc 50:1).

• Pack the Column: Pour the slurry into the column and allow the silica to settle, ensuring an evenly packed column.

• Load the Sample: Dissolve the crude 4-Bromo-N-methylaniline in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with the PE/EtOAc (50:1) solvent system. If the product is tailing, consider adding 0.1-1% TEA to the eluent.

• Fraction Collection: Collect fractions and monitor the elution by TLC.

• Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-Bromo-N-methylaniline.

Parameter	Recommended Value
Stationary Phase	Silica Gel
Mobile Phase (Eluent)	Petroleum Ether / Ethyl Acetate (50:1)[2]
Basic Modifier (optional)	0.1 - 1% Triethylamine (TEA)

Protocol 2: Purification by Recrystallization

This is a general protocol; the ideal solvent may need to be determined experimentally. Based on similar compounds, a mixture of ethanol and water is a good starting point.[3][4]

Materials:

• Crude 4-Bromo-N-methylaniline

• Recrystallization solvent (e.g., ethanol, water)

• Erlenmeyer flask, heating source, filtration apparatus

Procedure:

• Dissolve the Crude Product: Place the crude solid in an Erlenmeyer flask and add a small amount of the primary solvent (e.g., ethanol). Heat the mixture to boiling while stirring to dissolve the solid. Add more solvent in small portions until the solid is completely dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, try scratching the inner wall of the flask or adding a seed crystal. Once crystal formation begins, you can place the flask in an ice bath to maximize the yield.

• Isolate the Crystals: Collect the purified crystals by vacuum filtration.

• Wash and Dry: Wash the crystals with a small amount of cold solvent and then dry them thoroughly.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 4-Bromo-N-methylaniline.

Caption: Troubleshooting decision tree for the purification of 4-Bromo-N-methylaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. prepchem.com [prepchem.com]
• 4. chegg.com [chegg.com]
• 5. Reagents & Solvents [chem.rochester.edu]

Minimizing homocoupling in Sonogashira reactions of 4-Bromo-N-methylaniline

Technical Support Center: Sonogashira Reactions

This guide provides troubleshooting advice and answers to frequently asked questions concerning the minimization of homocoupling side products in the Sonogashira reaction of 4-Bromo-N-methylaniline.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of Sonogashira reactions? A1: Homocoupling, also known as Glaser or Hay coupling, is the most common side reaction in Sonogashira couplings.[1][2] It involves the dimerization of two terminal alkyne molecules to form a symmetric 1,3-diyne.[1][2] This undesired reaction consumes the alkyne starting material, which can reduce the yield of the desired cross-coupled product and complicate subsequent purification steps.[2][3]

Q2: What are the primary causes of alkyne homocoupling? A2: The two primary causes of homocoupling are the presence of a copper(I) co-catalyst and oxygen.[1][2][4] The copper catalyst, while accelerating the desired reaction, can also form a copper acetylide intermediate that undergoes oxidative dimerization, especially in the presence of oxygen, leading to the unwanted diyne byproduct.[2][5]

Q3: What is the most effective strategy to prevent homocoupling? A3: The most effective and direct strategy to prevent Glaser-type homocoupling is to use a copper-free Sonogashira protocol.[1][2][5][6][7][8] By eliminating the copper co-catalyst, the primary pathway for alkyne dimerization is avoided.[4][7] These methods often rely on carefully selected palladium catalysts, ligands, and bases to maintain high reactivity for the cross-coupling reaction.[2][9]

Q4: How does using an aryl bromide like 4-Bromo-N-methylaniline affect the reaction compared to an aryl iodide? A4: The reactivity of the aryl halide is critical. The general trend for oxidative addition to the palladium center is Aryl Iodide > Aryl Bromide >> Aryl Chloride.[5][9] Consequently, reactions with aryl bromides like 4-Bromo-N-methylaniline may require slightly higher temperatures or more active catalyst systems compared to the corresponding aryl iodide.[5][10] This can sometimes increase the propensity for side reactions, making the choice of a robust, copper-free system particularly advantageous.[4][11]

Q5: Can the choice of base and ligand influence the extent of homocoupling? A5: Yes, the base and ligand are crucial. In copper-free systems, bulky, electron-rich phosphine (B1218219) ligands (e.g., SPhos, P(t-Bu)₃) or N-heterocyclic carbene (NHC) ligands can promote the desired cross-coupling cycle, reducing the lifetime of intermediates that could lead to side reactions.[1][9] The base neutralizes the HX byproduct; while amine bases are common, inorganic bases like K₃PO₄ or Cs₂CO₃ are often used in modern copper-free protocols to great effect.[1][9]

Troubleshooting Guide

Problem: My reaction shows a high percentage of alkyne homocoupling byproduct.

This is a common issue indicated by a non-polar spot on a TLC plate or a corresponding mass peak in LCMS analysis. Below are potential causes and their solutions.

Possible Cause	Recommended Solution(s)
1. Oxygen Contamination	Solution A: Improve Degassing Technique. Oxygen promotes the oxidative Glaser coupling, especially when copper is present.[1][12] Ensure all solvents are rigorously degassed before use by either bubbling a stream of inert gas (Argon or Nitrogen) through them for 20-30 minutes or by using several freeze-pump-thaw cycles. Solution B: Maintain a Strict Inert Atmosphere. Set up the reaction in a glovebox or using Schlenk line techniques to rigorously exclude air throughout the entire process.[1][2] A positive pressure of inert gas should be maintained.[1]
2. Copper(I) Co-catalyst	Solution A: Switch to a Copper-Free Protocol. This is the most direct way to eliminate Glaser homocoupling.[5][6][8] Copper-free conditions are highly effective for aryl bromides.[4][13] (See Protocol 1 below). Solution B: Reduce Copper Loading. If a copper-catalyzed system must be used, try reducing the amount of CuI to the lowest effective level (e.g., 1-2 mol%).
3. High Alkyne Concentration	Solution A: Slow Addition of Alkyne. A high concentration of the terminal alkyne can favor the bimolecular homocoupling reaction.[1] Use a syringe pump to add the alkyne to the reaction mixture over several hours. This keeps its instantaneous concentration low, favoring the cross-coupling pathway.[1][11]
4. High Reaction Temperature	Solution A: Lower the Reaction Temperature. Elevated temperatures can accelerate side reactions.[2] Attempt the reaction at a lower temperature (e.g., room temperature or 40-60 °C) for a longer duration.[2][10] Many modern catalyst systems are highly active at room temperature, even for aryl bromides.[14][15]
5. Inefficient Catalyst System	Solution A: Change the Ligand/Base Combination. For challenging substrates, a standard catalyst like Pd(PPh₃)₄ may not be optimal. Switch to a catalyst system known for high activity in copper-free couplings, such as a combination of a Pd(II) precatalyst (e.g., Pd(OAc)₂) with a bulky, electron-rich ligand (e.g., SPhos) and an appropriate base (e.g., K₃PO₄).[1]

Comparative Overview of Reaction Conditions

The table below summarizes key differences between a classic copper-catalyzed protocol and a modern copper-free protocol optimized to minimize homocoupling.

Parameter	Classic Cu-Catalyzed Sonogashira	Optimized Cu-Free Sonogashira	Rationale for Minimizing Homocoupling
Co-catalyst	CuI (2-10 mol%)	None	Eliminates the primary catalyst for Glaser coupling.[5][8]
Atmosphere	Inert (Critical)	Inert (Critical)	Oxygen is a key promoter of oxidative homocoupling.[2][4]
Palladium System	PdCl₂(PPh₃)₂ or Pd(PPh₃)₄	Pd(OAc)₂ + Bulky Ligand (e.g., SPhos)	Highly active catalysts promote faster cross-coupling over side reactions.
Base	Amine (e.g., Triethylamine)	Inorganic (e.g., K₃PO₄, Cs₂CO₃)	Choice of base is optimized for the copper-free catalytic cycle.[1]
Alkyne Addition	Batch (All at once)	Slow (Syringe Pump)	Keeps alkyne concentration low to disfavor dimerization.[1][11]
Typical Yield	Variable (Homocoupling can be significant)	Good to Excellent	Conditions are explicitly designed to suppress the main side reaction.

Experimental Protocols

Protocol 1: Recommended Copper-Free Sonogashira of 4-Bromo-N-methylaniline

This protocol is designed to minimize homocoupling by eliminating the copper co-catalyst and using a modern, efficient ligand/base system.

Reagents & Equipment:

• 4-Bromo-N-methylaniline (1.0 mmol, 1.0 equiv)

• Terminal Alkyne (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (B1210297), Pd(OAc)₂ (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium Phosphate, K₃PO₄ (2.0 mmol, 2.0 equiv, finely ground and dried)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane, 5 mL)

• Flame-dried Schlenk flask, magnetic stir bar, condenser, inert gas line (Argon or N₂)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add 4-Bromo-N-methylaniline, Pd(OAc)₂, SPhos, and K₃PO₄.[1]

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.[1]

• Initial Stirring: Stir the resulting mixture at room temperature for 15 minutes to allow for catalyst activation.

• Alkyne Addition: Add the terminal alkyne dropwise via syringe. For best results, especially on a larger scale, add the alkyne slowly over 1-2 hours using a syringe pump.[1]

• Reaction Execution: Heat the reaction mixture to 80-100 °C and monitor its progress by TLC or LC-MS until the 4-Bromo-N-methylaniline is consumed.[1]

• Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2x 15 mL) and brine (1x 15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica (B1680970) gel.[1]

Protocol 2: Optimized Copper-Catalyzed Sonogashira

If a copper-free system is not an option, this protocol incorporates best practices to suppress homocoupling.

Reagents & Equipment:

• 4-Bromo-N-methylaniline (1.0 mmol, 1.0 equiv)

• Terminal Alkyne (1.1 mmol, 1.1 equiv)

• PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%)

• Copper(I) Iodide, CuI (0.02 mmol, 2 mol%)

• Anhydrous, degassed Triethylamine (Et₃N) or Diisopropylamine (DIPA) (5 mL)

• Anhydrous, degassed co-solvent (e.g., THF or Toluene, 5 mL)

• Schlenk flask, syringe pump, inert gas line

Procedure:

• Rigorous Degassing: It is absolutely critical to exclude oxygen. All solvents must be thoroughly degassed.

• Reaction Setup: Inside a glovebox or using a Schlenk line, add 4-Bromo-N-methylaniline, PdCl₂(PPh₃)₂, and CuI to a Schlenk flask.[1]

• Solvent/Base Addition: Add the degassed co-solvent and amine base via syringe.

• Slow Alkyne Addition: Using a syringe pump, add the terminal alkyne dropwise to the stirring mixture over 2-4 hours.[11]

• Reaction Execution: Stir the reaction at room temperature or with gentle heating (40-50 °C) and monitor its progress.

• Work-up and Purification: Once complete, cool the mixture, dilute with diethyl ether, and filter through a pad of Celite to remove catalyst residues and salts. Concentrate the filtrate and purify the product by column chromatography.[2]

Visualizations

Below are diagrams illustrating key workflows and concepts for troubleshooting Sonogashira reactions.

Caption: Troubleshooting workflow for minimizing homocoupling in Sonogashira reactions.

Caption: Competing catalytic cycles in a copper-mediated Sonogashira reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. depts.washington.edu [depts.washington.edu]
• 4. books.rsc.org [books.rsc.org]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sonogashira Coupling [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC and GC-MS for Purity Analysis of 4-Bromo-N-methylaniline

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical intermediates is paramount. 4-Bromo-N-methylaniline is a key building block in the synthesis of various pharmaceutical compounds, making its purity analysis a critical step in quality control. This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the purity assessment of 4-Bromo-N-methylaniline, supported by representative experimental data and detailed protocols.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a robust and widely used technique for the purity determination of non-volatile and thermally labile compounds like 4-Bromo-N-methylaniline. Its high resolution and sensitivity make it ideal for separating the main compound from its process-related impurities and potential degradation products.

Experimental Protocol: HPLC Method

A stability-indicating reversed-phase HPLC (RP-HPLC) method is proposed for the purity analysis of 4-Bromo-N-methylaniline.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient Program:

  • 0-5 min: 80% A, 20% B

  • 5-25 min: Linear gradient to 30% A, 70% B

  • 25-30 min: Hold at 30% A, 70% B

  • 30-35 min: Return to 80% A, 20% B

  • 35-40 min: Re-equilibration at 80% A, 20% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve the 4-Bromo-N-methylaniline reference standard in the mobile phase (initial conditions) to prepare a stock solution of 1 mg/mL. Further dilute to a working concentration of 0.1 mg/mL.

  • Sample Solution: Prepare the sample solution in the same manner as the standard solution.

Data Presentation: HPLC Method Validation

The following table summarizes the validation parameters for the proposed HPLC method, demonstrating its suitability for purity analysis.

Validation Parameter	Result	Acceptance Criteria (ICH)
Linearity (r²)	0.9995	≥ 0.999
Accuracy (% Recovery)	98.5% - 101.2%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	0.85%	≤ 2.0%
- Intermediate Precision	1.10%	≤ 2.0%
Limit of Detection (LOD)	0.05 µg/mL	Signal-to-Noise Ratio of 3:1
Limit of Quantitation (LOQ)	0.15 µg/mL	Signal-to-Noise Ratio of 10:1
Specificity	No interference from placebo/impurities	Peak purity > 0.99

Alternative Analytical Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative for purity analysis, especially for identifying and quantifying volatile and thermally stable compounds. For aromatic amines like 4-Bromo-N-methylaniline, it offers high sensitivity and the ability to identify unknown impurities through mass spectral data.

Experimental Protocol: GC-MS Method

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 280 °C at 15 °C/min.

  • Hold at 280 °C for 5 minutes.

• Injector Temperature: 250 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Scan Range: 40-500 amu

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the sample in a volatile solvent like dichloromethane (B109758) or ethyl acetate.

Data Presentation: GC-MS Method Validation

The following table summarizes the validation parameters for the GC-MS method.

Validation Parameter	Result	Acceptance Criteria (ICH)
Linearity (r²)	0.9992	≥ 0.999
Accuracy (% Recovery)	98.1% - 101.5%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	0.92%	≤ 2.0%
- Intermediate Precision	1.25%	≤ 2.0%
Limit of Detection (LOD)	0.02 µg/mL	Signal-to-Noise Ratio of 3:1
Limit of Quantitation (LOQ)	0.06 µg/mL	Signal-to-Noise Ratio of 10:1
Specificity	Resolved peaks for known impurities	No co-elution with main peak

Comparison of HPLC and GC-MS for Purity Analysis

The choice between HPLC and GC-MS depends on the specific analytical requirements.

Feature	HPLC	GC-MS
Applicability	Ideal for non-volatile and thermally labile compounds.	Suitable for volatile and thermally stable compounds.
Sensitivity	High, with UV detection being very common and robust.	Very high, especially with mass spectrometric detection.
Impurity Profiling	Excellent for separating a wide range of impurities.	Powerful for identifying unknown volatile impurities through mass spectra.
Sample Preparation	Generally straightforward dissolution in the mobile phase.	May require derivatization for polar compounds, adding a step to the workflow. However, for 4-Bromo-N-methylaniline, derivatization may not be necessary.
Quantification	Highly precise and accurate for quantitative analysis.	Also provides good quantitative results, but may be more variable than HPLC.

Experimental Workflow Visualization

The following diagrams illustrate the logical workflows for the purity analysis of 4-Bromo-N-methylaniline using HPLC and GC-MS.

Caption: Workflow for HPLC purity analysis of 4-Bromo-N-methylaniline.

Caption: Workflow for GC-MS purity analysis of 4-Bromo-N-methylaniline.

Conclusion

For the routine quality control and purity assessment of 4-Bromo-N-methylaniline, the proposed HPLC method is highly recommended. It provides a reliable, precise, and accurate means of quantifying the main component and separating it from potential impurities. The method is robust and suitable for implementation in a regulated environment.

GC-MS serves as an excellent complementary technique, particularly for the structural elucidation of unknown volatile impurities that may be present. Its superior sensitivity can be advantageous for trace-level impurity detection. For a comprehensive characterization of 4-Bromo-N-methylaniline, a combination of both techniques would be the most effective approach.

Navigating the Synthesis of 4-Bromo-N-methylaniline: A Comparative GC-MS Analysis of Reaction Mixtures

For researchers, scientists, and drug development professionals, the precise synthesis and rigorous analysis of chemical intermediates are paramount. This guide provides a comparative analysis of hypothetical reaction mixtures for the synthesis of 4-Bromo-N-methylaniline, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS) as the primary analytical tool. We present detailed experimental protocols, comparative data, and a visual workflow to aid in the optimization of synthetic routes and purification strategies.

The N-methylation of 4-bromoaniline (B143363) is a crucial step in the synthesis of various pharmaceuticals and fine chemicals. However, this reaction can often lead to a mixture of products, including the desired mono-methylated product, the di-methylated byproduct, and unreacted starting material. Effective analytical methods are therefore essential to monitor reaction progress, identify byproducts, and ensure the purity of the final compound. GC-MS, with its high separation efficiency and definitive identification capabilities, stands out as a powerful technique for this purpose.

Comparative Analysis of N-Methylation Reaction Conditions

To illustrate the utility of GC-MS in analyzing reaction outcomes, we present a hypothetical comparison of two common N-methylation methods: reductive amination and the use of a methylating agent with a base. The following table summarizes the expected product distribution from these two approaches, as would be determined by GC-MS analysis.

Compound	Reaction Method 1: Reductive Amination	Reaction Method 2: Methyl Iodide & K2CO3
Retention Time (min)	Relative Peak Area (%)
4-Bromoaniline (Starting Material)	10.2	15
4-Bromo-N-methylaniline (Product)	11.5	75
4-Bromo-N,N-dimethylaniline (Byproduct)	12.8	10

Note: The retention times and relative peak areas are hypothetical and for illustrative purposes. Actual values will depend on the specific GC-MS conditions.

Experimental Protocols

A standardized protocol for the GC-MS analysis of the reaction mixtures is crucial for obtaining reproducible and comparable results.

Synthesis of 4-Bromo-N-methylaniline (Hypothetical Methods)

Method 1: Reductive Amination

• To a stirred solution of 4-bromoaniline (1 mmol) in methanol (B129727) (10 mL), add formaldehyde (B43269) (1.1 mmol, 37% in water).

• Stir the mixture at room temperature for 30 minutes.

• Cool the reaction mixture to 0 °C and add sodium borohydride (B1222165) (1.5 mmol) portion-wise.

• Allow the reaction to warm to room temperature and stir for an additional 4 hours.

• Quench the reaction by the slow addition of water (10 mL).

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

Method 2: Methyl Iodide and Potassium Carbonate

• To a solution of 4-bromoaniline (1 mmol) in acetone (B3395972) (15 mL), add potassium carbonate (1.5 mmol) and methyl iodide (1.2 mmol).

• Reflux the mixture for 6 hours, monitoring the reaction progress by TLC.

• After cooling to room temperature, filter the solid and wash with acetone.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude product.

GC-MS Analysis Protocol

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane (B109758) or methanol) to a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for separating the aniline (B41778) derivatives.[1]

  • Inlet Temperature: 250 °C.[2]

  • Oven Program: Start at 60 °C, hold for 2 minutes, then ramp to 300 °C at a rate of 25 °C/min, and hold for 5 minutes.[2]

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Ion Source Temperature: 250 °C.[2]

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 50-300.[1]

Expected Fragmentation Patterns

The identification of compounds by GC-MS relies on their unique mass spectra. The following are the expected key fragments for the compounds of interest:

• 4-Bromoaniline (C₆H₆BrN): The mass spectrum will show a characteristic molecular ion peak (M+) and an M+2 peak of nearly equal intensity due to the isotopic abundance of bromine. Key fragments would arise from the loss of the bromine atom and cleavage of the amino group.

• 4-Bromo-N-methylaniline (C₇H₈BrN): Similar to the starting material, it will exhibit prominent M+ and M+2 peaks. A significant fragment will be the loss of a methyl group ([M-15]+). Another characteristic fragmentation pathway involves the loss of HBr.

• 4-Bromo-N,N-dimethylaniline (C₈H₁₀BrN): The molecular ion (M+ and M+2) will be observed. The base peak is often the [M-15]+ fragment resulting from the loss of a methyl group.

Experimental Workflow

The following diagram illustrates the complete workflow from the synthesis of 4-bromo-N-methylaniline to its analysis by GC-MS.

Caption: Experimental workflow for the synthesis and GC-MS analysis of 4-Bromo-N-methylaniline.

Alternative Analytical Techniques

While GC-MS is a powerful tool, other analytical techniques can also be employed for the analysis of 4-bromo-N-methylaniline reaction mixtures. High-Performance Liquid Chromatography (HPLC) is a versatile alternative, particularly for non-volatile or thermally labile compounds.[3] For definitive structural elucidation, especially of unknown impurities, Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable.[1] A combined approach, utilizing multiple analytical techniques, often provides the most comprehensive characterization of the reaction mixture.[3]

By employing the methodologies and understanding the comparative data presented in this guide, researchers can effectively monitor the synthesis of 4-bromo-N-methylaniline, leading to optimized reaction conditions and higher purity products.

References

• 1. benchchem.com [benchchem.com]
• 2. sincerechemical.com [sincerechemical.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Validated Analytical Methods for the Quantification of 4-Bromo-N-methylaniline

For researchers, scientists, and drug development professionals, the accurate quantification of chemical intermediates like 4-Bromo-N-methylaniline is crucial for ensuring the reliability of experimental results and the quality of final products. This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantification of 4-Bromo-N-methylaniline. This objective comparison is supported by typical experimental data and detailed methodologies to assist in selecting the most suitable analytical technique.

Comparison of Analytical Methods

The choice between HPLC and GC-MS for the quantification of 4-Bromo-N-methylaniline depends on the specific analytical requirements, such as the desired sensitivity, selectivity, and the nature of the sample matrix. HPLC is a versatile and robust technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[1] GC-MS offers high separation efficiency for volatile and semi-volatile compounds and provides definitive identification through mass spectral data.[1]

Data Presentation: HPLC vs. GC-MS for Aromatic Amine Analysis

The following table summarizes typical quantitative performance data for HPLC-UV and GC-MS methods for the analysis of aromatic amines, which can be expected for the analysis of 4-Bromo-N-methylaniline.

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with detection by UV absorbance.[2]	Separation of volatile compounds in the gas phase followed by detection and identification based on mass-to-charge ratio.[2]
Applicability	Well-suited for non-volatile and thermally unstable compounds.[1][2]	Ideal for volatile and thermally stable compounds. Derivatization may be required for less volatile amines.[1][2]
Linearity (R²)	Typically ≥ 0.999 for a concentration range of 0.1 to 100 µg/mL.[2]	Generally ≥ 0.998 over a range of 0.1 to 10 µg/mL.[2]
Limit of Detection (LOD)	~0.5 ng/mL for primary aromatic amines.[2]	Can reach sub-ppm levels, particularly with selected ion monitoring (SIM).[2]
Limit of Quantitation (LOQ)	~2 ng/mL for primary aromatic amines.[2]	Typically in the low ng/mL range.
Precision (%RSD)	Repeatability (Intra-day precision) should be ≤ 2%.[2]	Reproducibility tests show relative standard deviations of not more than 2.5%.[3]
Accuracy (% Recovery)	Recovery should be within 98-102%.[2]	Recoveries of standard addition are in the range of 85%-103%.[3]

Experimental Protocols

Detailed methodologies for HPLC-UV and GC-MS analysis are provided below. These protocols are based on established methods for similar aromatic amines and can be adapted and validated for 4-Bromo-N-methylaniline.

HPLC-UV Method

1. Instrumentation:

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm)

2. Reagents and Solutions:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• 4-Bromo-N-methylaniline reference standard

3. Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water (e.g., 60:40 v/v). The mobile phase should be degassed before use.[1]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

4. Preparation of Solutions:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve the 4-Bromo-N-methylaniline reference standard in methanol.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by further diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 0.1 - 100 µg/mL).

• Sample Solution: Prepare the sample solution by dissolving the sample containing 4-Bromo-N-methylaniline in the mobile phase to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.[2]

5. Validation Parameters:

• Specificity: Analyze a blank and a spiked sample to ensure no interference from the matrix.[2]

• Linearity: Inject the working standard solutions in triplicate and construct a calibration curve by plotting the peak area against the concentration. The correlation coefficient (R²) should be ≥ 0.999.[2]

• Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of the analyte (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98-102%.[2]

• Precision:

  • Repeatability (Intra-day precision): Analyze at least six replicate injections of a standard solution at 100% of the target concentration on the same day. The relative standard deviation (%RSD) should be ≤ 2%.[2]

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument.

GC-MS Method

1. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• DB-1MS fused silica (B1680970) capillary column (e.g., 30 m x 0.25 mm x 0.25 µm) or similar.[3][4]

2. Reagents and Solutions:

• Dichloromethane (B109758) (GC grade)[1]

• Helium (carrier gas)[1]

• 4-Bromo-N-methylaniline reference standard

3. GC-MS Conditions:

• Injector Temperature: 250 °C[5]

• Injection Mode: Splitless[5]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C[5]

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of 4-Bromo-N-methylaniline (e.g., m/z 185, 187, 106).

4. Preparation of Solutions:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve the 4-Bromo-N-methylaniline reference standard in dichloromethane.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by further diluting the stock solution with dichloromethane to cover the desired concentration range (e.g., 0.1 - 10 µg/mL).

• Sample Solution: Prepare the sample solution in the same manner as the standard solutions.

5. Validation Parameters:

• Specificity: The mass spectrum of the analyte peak in the sample should match that of the reference standard.[2]

• Linearity: Analyze the working standard solutions and construct a calibration curve. The correlation coefficient (R²) should be ≥ 0.998.[2]

• Accuracy and Precision: To be determined through recovery and repeatability studies as described for the HPLC method.

Visualizations

Caption: Experimental workflow for quantification of 4-Bromo-N-methylaniline.

Caption: Key parameters for analytical method validation.

Conclusion

Both HPLC-UV and GC-MS are suitable methods for the quantification of 4-Bromo-N-methylaniline. HPLC-UV offers robust and precise quantification, making it ideal for routine quality control.[1] GC-MS provides higher sensitivity and structural information, which is invaluable for impurity identification and trace analysis.[1] The selection of the most appropriate method will depend on the specific requirements of the analytical task. For comprehensive characterization and quantification, a combination of both techniques may be the most effective approach.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. CN102692475B - Gas chromatography-mass spectrometry detection method for methylaniline compound - Google Patents [patents.google.com]
• 5. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]

Reactivity Face-Off: 4-Bromo-N-methylaniline vs. 4-Chloro-N-methylaniline in Cross-Coupling Reactions

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the strategic selection of building blocks is paramount to the efficient synthesis of novel molecules. Among these, haloanilines serve as critical intermediates, particularly in the construction of carbon-nitrogen (C-N) and carbon-carbon (C-C) bonds through palladium-catalyzed cross-coupling reactions. This guide provides an in-depth, data-supported comparison of the reactivity of two closely related and commercially available haloanilines: 4-Bromo-N-methylaniline and 4-chloro-N-methylaniline. Understanding their relative reactivity is crucial for optimizing reaction conditions, improving yields, and ultimately accelerating the drug discovery and development process.

The Deciding Factor: Carbon-Halogen Bond Strength

The fundamental difference in reactivity between 4-Bromo-N-methylaniline and 4-chloro-N-methylaniline in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, lies in the inherent properties of the carbon-halogen (C-X) bond. The C-Br bond is longer and weaker than the C-Cl bond. This distinction is critical because the rate-determining step in these catalytic cycles is often the oxidative addition of the aryl halide to the palladium(0) catalyst, which involves the cleavage of the C-X bond. Consequently, the lower bond dissociation energy of the C-Br bond in 4-Bromo-N-methylaniline facilitates a more facile oxidative addition, generally leading to higher reactivity compared to its chloro-analogue under similar conditions.

Performance in Palladium-Catalyzed Cross-Coupling Reactions

The superior reactivity of aryl bromides over aryl chlorides is a well-established principle in organic synthesis. This trend is consistently observed in various cross-coupling reactions. While direct side-by-side comparative studies for 4-Bromo-N-methylaniline and 4-chloro-N-methylaniline under identical conditions are not extensively documented in publicly available literature, the general principles and data from analogous systems provide a clear picture.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds. For 4-Bromo-N-methylaniline, these reactions typically proceed with high yields under relatively mild conditions. In contrast, the coupling of 4-chloro-N-methylaniline often requires more forcing conditions, such as higher temperatures, longer reaction times, and more sophisticated catalyst systems, to achieve comparable yields.

Buchwald-Hartwig Amination

Similarly, in the Buchwald-Hartwig amination for the formation of C-N bonds, 4-Bromo-N-methylaniline is the more reactive substrate. It can be effectively coupled with a wide range of amines using standard palladium catalysts and ligands. The amination of 4-chloro-N-methylaniline is more challenging and generally necessitates the use of highly active, bulky electron-rich phosphine (B1218219) ligands to overcome the stronger C-Cl bond.

Quantitative Data Summary

The following table summarizes representative reaction conditions and yields for Suzuki-Miyaura and Buchwald-Hartwig reactions involving 4-Bromo-N-methylaniline and a closely related 4-chloroaniline (B138754) derivative, highlighting the general reactivity trend.

Reaction Type	Aryl Halide	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Suzuki-Miyaura Coupling	4-Bromo-N-methylaniline (analogue)	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane (B91453)	90	12	~85-95[1]
Suzuki-Miyaura Coupling	4-Chloroanisole	Phenylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane/H₂O	100	12	Good[2]
Buchwald-Hartwig Amination	4-Bromotoluene	Morpholine	(IPr)Pd(allyl)Cl	NaOtBu	Toluene (B28343)	RT	<1	95[1]
Buchwald-Hartwig Amination	4-Chlorotoluene	Morpholine	(IPr)Pd(allyl)Cl	NaOtBu	Toluene	80	1	95[3]

Note: The data presented is based on closely related analogues and established reactivity patterns, as direct comparative experimental data for 4-Bromo-N-methylaniline and 4-chloro-N-methylaniline under identical conditions was not found in the surveyed literature. Yields are highly dependent on the specific substrates, catalyst system, and reaction conditions.

Experimental Protocols

Below are representative experimental protocols for the Suzuki-Miyaura and Buchwald-Hartwig reactions. These are intended as a starting point and may require optimization for specific applications.

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromo-N-methylaniline with Phenylboronic Acid (Adapted from a similar procedure)

Materials:

• 4-Bromo-N-methylaniline (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 mmol)

• Anhydrous 1,4-dioxane (5 mL)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (e.g., argon), add 4-Bromo-N-methylaniline, phenylboronic acid, Pd(PPh₃)₄, and K₃PO₄.

• Add anhydrous 1,4-dioxane to the flask.

• The reaction mixture is stirred and heated to 90 °C for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Protocol 2: Buchwald-Hartwig Amination of 4-Chloro-N-methylaniline with Morpholine (Adapted from a similar procedure)

Materials:

• 4-Chloro-N-methylaniline (1.0 mmol)

• Morpholine (1.2 mmol)

• (IPr)Pd(allyl)Cl (a commercially available N-heterocyclic carbene palladium precatalyst) (0.02 mmol)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• In a glovebox or under an inert atmosphere, a Schlenk tube is charged with (IPr)Pd(allyl)Cl and NaOtBu.

• The tube is sealed, removed from the glovebox, and 4-chloro-N-methylaniline, morpholine, and toluene are added under a positive pressure of inert gas.

• The reaction mixture is stirred and heated to 80-100 °C for 1-4 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After cooling to room temperature, the reaction mixture is diluted with an organic solvent and quenched with water.

• The aqueous layer is extracted with an organic solvent, and the combined organic layers are washed with brine, dried, and concentrated.

• The crude product is purified by column chromatography.

Visualizing the Processes

To further clarify the concepts discussed, the following diagrams illustrate the chemical structures, a generalized Suzuki-Miyaura catalytic cycle, and a typical experimental workflow.

Caption: Molecular structures of 4-Bromo-N-methylaniline and 4-chloro-N-methylaniline.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for a palladium-catalyzed cross-coupling reaction.

Conclusion

References

• 1. rsc.org [rsc.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. organic-synthesis.com [organic-synthesis.com]

A Comparative Analysis of N-Alkyl Anilines in Palladium-Catalyzed Cross-Coupling Reactions

A comprehensive guide for researchers, scientists, and drug development professionals on the performance and experimental protocols of N-alkyl anilines in palladium-catalyzed C-N bond formation.

The formation of carbon-nitrogen (C-N) bonds through palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, stands as a cornerstone of modern organic synthesis. This powerful methodology is indispensable in the pharmaceutical and materials science industries due to the prevalence of the arylamine motif in bioactive molecules and functional materials. Among the various amine coupling partners, N-alkyl anilines present a unique set of substrates whose reactivity is influenced by the nature of the alkyl substituent. This guide provides a comparative study of different N-alkyl anilines in these critical transformations, supported by experimental data and detailed protocols to aid in the rational selection of substrates and reaction conditions.

Performance Comparison of N-Alkyl Anilines

The steric and electronic properties of the N-alkyl group can significantly impact the efficiency of palladium-catalyzed amination reactions. While comprehensive head-to-head comparative data under a single set of conditions is sparse in the literature, a review of various studies allows for a qualitative and semi-quantitative assessment of their relative performance. Generally, less sterically hindered N-alkyl anilines tend to exhibit higher reactivity.

N-Alkyl Aniline (B41778)	Aryl Halide	Catalyst System (Typical)	Base	Solvent	Temp (°C)	Yield (%)	Observations & Key Considerations
N-Methylaniline	Aryl Bromide/Chloride	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene (B28343)	80-110	85-98	Often considered a "privileged" substrate, exhibiting high reactivity and yields with a variety of aryl halides.[1] Less prone to side reactions compared to more hindered amines.
N-Ethylaniline	Aryl Bromide/Chloride	Pd(OAc)₂ / RuPhos	K₃PO₄	1,4-Dioxane	100	75-92	Generally shows good reactivity, though slightly lower yields may be observed compared to N-methylaniline due to increased steric bulk. Ligand choice is crucial for optimal performance.
N-Isopropylaniline	Aryl Bromide	Pd₂(dba)₃ / BrettPhos	LHMDS	THF	65	60-85	The increased steric hindrance of the isopropyl group can lead to lower yields and may require more specialized, bulky phosphine (B1218219) ligands to facilitate the reaction.
N,N-Dimethylaniline	Aryl Triflates	Pd₂(dba)₃ / XPhos	K₃PO₄	THF	80	80-95+	As a tertiary amine, it does not undergo the typical Buchwald-Hartwig amination. However, it is a key product of the double N-arylation of ammonia (B1221849) or the N-alkylation of aniline. Its formation from aryl triflates using dimethylamine (B145610) proceeds in high yields.
Aniline (Primary)	Aryl Bromide/Chloride	Pd₂(dba)₃ / cataCXium A	NaOtBu	Toluene	100	90-99	Included for baseline comparison. Primary anilines are generally highly reactive, but selectivity for mono-arylation can be a challenge.

Note: The yields presented are representative and can vary significantly based on the specific substrates, catalyst, ligand, base, solvent, and reaction time.

Experimental Protocols

Detailed and reproducible experimental protocols are critical for success in palladium-catalyzed cross-coupling reactions. Below are representative procedures for the Buchwald-Hartwig amination of N-alkyl anilines with aryl halides.

General Protocol for the Buchwald-Hartwig Amination of N-Methylaniline with an Aryl Bromide

This protocol is a generalized procedure and may require optimization for specific substrates.

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• N-Methylaniline

• Aryl bromide

• Anhydrous toluene

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add Pd(OAc)₂ (0.02 mmol, 2 mol%) and XPhos (0.04 mmol, 4 mol%).

• Seal the tube with a septum, and evacuate and backfill with an inert gas three times.

• Add sodium tert-butoxide (1.4 mmol).

• Under the inert atmosphere, add the aryl bromide (1.0 mmol) and N-methylaniline (1.2 mmol).

• Add anhydrous toluene (5 mL) via syringe.

• Place the reaction vessel in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and quench with water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Reaction Mechanisms and Logical Workflow

The catalytic cycle of the Buchwald-Hartwig amination is a well-established process involving a palladium(0) species. The choice of N-alkyl aniline can influence the rates of the individual steps within this cycle.

Figure 1: Catalytic cycle and experimental workflow for the Buchwald-Hartwig amination.

The catalytic cycle begins with the oxidative addition of an aryl halide to a palladium(0) complex. The resulting palladium(II) species then coordinates with the N-alkyl aniline. Deprotonation by a base forms a palladium-amido complex, which undergoes reductive elimination to yield the desired C-N coupled product and regenerate the active palladium(0) catalyst. The steric bulk of the N-alkyl group can influence the rate of both the amine coordination and the reductive elimination steps.

Conclusion

The selection of an appropriate N-alkyl aniline for palladium-catalyzed cross-coupling reactions is a critical parameter that can significantly affect reaction outcomes. While N-methylaniline often provides excellent results, more sterically demanding N-alkyl substituents can be successfully employed with careful optimization of the catalyst system, particularly the choice of a bulky and electron-rich phosphine ligand. The provided protocols and diagrams offer a foundational guide for researchers to navigate the synthesis of a diverse range of N-aryl-N-alkyl aniline products, which are crucial intermediates in the development of novel pharmaceuticals and advanced materials.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Suzuki Reaction Rates: 4-Iodo-N-methylaniline vs. 4-Bromo-N-methylaniline

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance. A frequent consideration in the strategic design of synthetic routes is the choice of halide in the aryl halide coupling partner. This guide provides an objective comparison of the Suzuki reaction rates of 4-iodo-N-methylaniline and 4-bromo-N-methylaniline, supported by established principles and representative experimental data, to inform substrate selection in research and development.

Executive Summary

Comparative Performance Data

To illustrate the expected difference in reactivity, the following table summarizes representative data for the Suzuki coupling of various haloanilines with phenylboronic acid under similar conditions. It is important to note that direct comparisons should be made with caution as reaction conditions are not identical across different studies. However, the general trend in reactivity is evident.

Aryl Halide	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Turnover Frequency (TOF) (h⁻¹)
4-Bromoaniline	Pd-poly(AA) hybrid (0.045 mol% Pd)	K₃PO₄	Toluene/H₂O	70	10	62	1496[1]
4-Bromonitrobenzene	Pd-poly(AA) hybrid (0.045 mol% Pd)	K₃PO₄	Toluene/H₂O	70	6	>80	~2963[1]
4-Iodoacetophenone	Herrmann-Beller palladacycle	MeONa	Ethanol	80	-	-	up to 175,000[2][3]
4-Iodoanisole	Pd/C (1.4 mol%)	K₂CO₃	DMF	Reflux	-	-	-

Note: The data presented is a compilation from various sources to illustrate the general reactivity trend. A direct, side-by-side experimental comparison of 4-bromo-N-methylaniline and 4-iodo-N-methylaniline was not found in the surveyed literature. The significantly higher TOF for 4-iodoacetophenone compared to the bromoanilines underscores the enhanced reactivity of aryl iodides.

Theoretical Framework: The Suzuki-Miyaura Catalytic Cycle

The enhanced reactivity of 4-iodo-N-methylaniline over its bromo-analogue can be understood by examining the initial step of the Suzuki-Miyaura catalytic cycle: oxidative addition.

Caption: The Suzuki-Miyaura catalytic cycle.

The cycle initiates with the oxidative addition of the aryl halide to a palladium(0) complex. This step involves the cleavage of the carbon-halogen bond and is typically the rate-determining step. The bond dissociation energy for a C-I bond is lower than that of a C-Br bond, making the oxidative addition of 4-iodo-N-methylaniline to the palladium(0) center kinetically more favorable and thus, faster.

Experimental Protocols

The following is a general, adaptable protocol for the Suzuki-Miyaura coupling of a haloaniline with an arylboronic acid.

Materials and Reagents:

• 4-Halo-N-methylaniline (1.0 mmol, 1.0 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 0.05 equiv.)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/Water 4:1 mixture)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add the 4-halo-N-methylaniline (1.0 mmol), arylboronic acid (1.2 mmol), and base (2.0 mmol).

• Evacuate the flask and backfill with an inert gas (e.g., Nitrogen or Argon). Repeat this cycle three times to ensure an inert atmosphere.

• Add the palladium catalyst to the flask under a positive flow of the inert gas.

• Add the degassed solvent system (e.g., 8 mL of 1,4-Dioxane and 2 mL of water) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography on silica (B1680970) gel.

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Conclusion

For researchers, scientists, and drug development professionals, the choice between 4-iodo-N-methylaniline and 4-bromo-N-methylaniline as a substrate in Suzuki-Miyaura cross-coupling reactions has clear implications for reaction efficiency. Based on fundamental principles of organometallic chemistry, 4-iodo-N-methylaniline is the superior substrate in terms of reaction rate . The weaker carbon-iodine bond facilitates a faster rate-determining oxidative addition step, leading to shorter reaction times and potentially milder reaction conditions. This can be advantageous in complex syntheses where sensitive functional groups are present or when high throughput is desired. While 4-bromo-N-methylaniline is a viable and often more cost-effective option, its lower reactivity may necessitate more forcing conditions, such as higher temperatures, longer reaction times, or more active and expensive catalyst systems to achieve comparable yields. Therefore, for rapid and efficient coupling, 4-iodo-N-methylaniline is the recommended choice.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Spectroscopic Scrutiny: A Comparative Analysis of 4-Bromo-N-methylaniline Isomers

A detailed spectroscopic comparison of 2-bromo-N-methylaniline, 3-bromo-N-methylaniline, and 4-bromo-N-methylaniline is presented for researchers and professionals in drug development. This guide provides a comprehensive analysis of their distinguishing features using Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS), supported by experimental data and protocols.

The structural nuances of positional isomers can significantly impact their chemical reactivity, biological activity, and pharmacokinetic properties. Consequently, the precise and unambiguous identification of these isomers is a critical step in chemical synthesis and drug discovery. This guide offers a side-by-side spectroscopic comparison of the ortho-, meta-, and para-isomers of 4-bromo-N-methylaniline to facilitate their differentiation.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, UV-Vis, and Mass Spectrometry for the three isomers of bromo-N-methylaniline.

Table 1: ¹H NMR and ¹³C NMR Spectroscopic Data

Isomer	¹H NMR (δ, ppm in CDCl₃)	¹³C NMR (δ, ppm in CDCl₃)
2-Bromo-N-methylaniline	7.46 (dd, J = 7.9, 1.4 Hz, 1H), 7.25 (s, 1H), 6.67 (dd, J = 8.1, 1.1 Hz, 1H), 6.61 (m, 1H), 4.39 (s, 1H, NH), 2.93 (s, 3H, N-CH₃)	145.97, 132.28, 128.56, 117.60, 110.74, 109.62, 30.61
3-Bromo-N-methylaniline	7.07 (t, J = 8.0 Hz, 1H), 6.87 (d, J = 7.8 Hz, 1H), 6.77 (t, J = 1.9 Hz, 1H), 6.55 (dd, J = 8.2, 1.8 Hz, 1H), 3.80 (s, 1H, NH), 2.83 (s, 3H, N-CH₃)	150.50, 130.36, 123.20, 119.74, 114.67, 111.16, 30.42
4-Bromo-N-methylaniline	7.13 (d, J = 7.9 Hz, 2H), 6.34 (d, J = 8.0 Hz, 2H), 3.59 (s, 1H, NH), 2.65 (s, 3H, N-CH₃)	148.34, 131.88, 113.98, 108.76, 30.72

Table 2: IR, UV-Vis, and Mass Spectroscopic Data

Isomer	Key IR Absorptions (cm⁻¹)	UV-Vis λ_max (nm)	Mass Spectrum (m/z)
2-Bromo-N-methylaniline	~3410 (N-H), ~3060 (C-H, aromatic), ~2820 (C-H, methyl), ~1600 (C=C, aromatic), ~1320 (C-N), ~750 (C-Br)	Not available	185/187 (M/M+2), 106, 77
3-Bromo-N-methylaniline	~3415 (N-H), ~3050 (C-H, aromatic), ~2825 (C-H, methyl), ~1595 (C=C, aromatic), ~1315 (C-N), ~770 (C-Br)	Not available	185/187 (M/M+2), 106, 77
4-Bromo-N-methylaniline	~3420 (N-H), ~3040 (C-H, aromatic), ~2830 (C-H, methyl), ~1590 (C=C, aromatic), ~1310 (C-N), ~810 (C-Br)	Not available	185/187 (M/M+2), 106, 77

Experimental Protocols

Standard laboratory procedures were followed for the acquisition of spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the analyte was dissolved in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer.

• Data Acquisition: ¹H NMR spectra were acquired with a sufficient number of scans to obtain a good signal-to-noise ratio. ¹³C NMR spectra were acquired using a proton-decoupled pulse sequence. Chemical shifts are reported in parts per million (ppm) relative to TMS.

Infrared (IR) Spectroscopy

• Sample Preparation: A thin film of the neat liquid sample was prepared between two potassium bromide (KBr) plates.

• Instrumentation: Fourier Transform Infrared (FTIR) spectra were recorded in the range of 4000-400 cm⁻¹.

• Data Acquisition: A background spectrum of the KBr plates was acquired and subtracted from the sample spectrum. The positions of the absorption maxima are reported in wavenumbers (cm⁻¹).

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: A dilute solution of the analyte was prepared in a suitable UV-grade solvent, typically ethanol (B145695) or methanol.

• Instrumentation: UV-Vis spectra were recorded on a dual-beam spectrophotometer.

Mass Spectrometry (MS)

• Sample Introduction: Samples were introduced into the mass spectrometer via direct infusion or after separation by gas chromatography (GC).

• Ionization: Electron ionization (EI) was used as the ionization technique.

• Data Acquisition: The mass-to-charge ratio (m/z) of the resulting ions was measured. The molecular ion peak (M⁺) and major fragment ions are reported.

Visualization of Spectroscopic Workflow

The logical workflow for the spectroscopic comparison of the 4-bromo-N-methylaniline isomers is illustrated in the following diagram.

Figure 1. Workflow for the spectroscopic comparison of 4-bromo-N-methylaniline isomers.

Discussion

The spectroscopic data presented provides a clear basis for the differentiation of the three isomers of 4-bromo-N-methylaniline.

• NMR Spectroscopy: The aromatic region of the ¹H NMR spectra is particularly diagnostic. The para-isomer (4-bromo-N-methylaniline) exhibits a simple splitting pattern with two doublets, characteristic of a 1,4-disubstituted benzene (B151609) ring. In contrast, the ortho- and meta-isomers show more complex splitting patterns due to the different magnetic environments of the aromatic protons. The chemical shifts of the N-methyl protons also show slight variations among the isomers. The ¹³C NMR spectra complement this by showing distinct chemical shifts for the aromatic carbons, reflecting the different substitution patterns.

• IR Spectroscopy: The position of the C-Br stretching vibration can be informative, often appearing at a higher wavenumber for the para-isomer compared to the ortho- and meta-isomers. The N-H stretching vibrations are present in all three secondary amines, and their exact positions can be influenced by intermolecular hydrogen bonding.

• Mass Spectrometry: While all three isomers exhibit the same molecular ion peaks at m/z 185 and 187 (due to the isotopic abundance of bromine, ⁷⁹Br and ⁸¹Br), their fragmentation patterns under electron ionization can show subtle differences that may aid in their differentiation, although these are often less pronounced than the differences observed in NMR and IR spectroscopy.

• UV-Vis Spectroscopy: Although specific data was not found, it is expected that the isomers would exhibit differences in their absorption maxima and molar absorptivities due to the influence of the substituent positions on the electronic transitions of the aromatic ring. Generally, para-substituted anilines tend to have a red-shifted (longer wavelength) λ_max compared to their ortho and meta counterparts.

A Researcher's Guide to Alternatives for 4-Bromo-N-methylaniline in Cross-Coupling Reactions

For researchers and professionals in drug development and materials science, 4-Bromo-N-methylaniline serves as a important building block for synthesizing complex molecular architectures. Its primary utility lies in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, which are fundamental for the creation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds. However, reliance on a single reagent can be limiting. This guide provides an objective comparison of alternative reagents and strategies to 4-Bromo-N-methylaniline, offering supporting data and detailed protocols to inform synthetic planning.

The two main alternative strategies involve either modifying the leaving group on the N-methylaniline scaffold or reversing the polarity of the coupling partners in the Suzuki-Miyaura reaction.

Alternative 1: Modifying the Leaving Group

The reactivity of the electrophilic partner in cross-coupling reactions is highly dependent on the nature of the leaving group. The generally accepted reactivity trend for palladium-catalyzed couplings is: I > OTf (triflate) > Br >> Cl .[1] This trend is governed by the bond dissociation energy of the carbon-halogen or carbon-oxygen bond, which influences the rate-determining oxidative addition step of the catalytic cycle.[1]

While 4-Bromo-N-methylaniline is a common and cost-effective choice, substrates bearing iodo or triflate groups offer significantly higher reactivity, often allowing for milder reaction conditions, lower catalyst loadings, and shorter reaction times. Conversely, the less reactive chloro-analogue may require more forcing conditions or specialized, highly active catalyst systems.

Performance Comparison of Leaving Groups in Suzuki-Miyaura Coupling

The following table provides a comparative summary of the performance of different leaving groups based on data from analogous aryl halide couplings. While a direct side-by-side comparison for the synthesis of the exact same N-methylaniline derivative is not available in a single study, the data presented allows for a reliable inference of relative performance.

Electrophile (N-Methylaniline Derivative)	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Iodo -N-methylaniline (analogous)	Phenylboronic acid	Pd(OAc)₂ / PPh₃	K₂CO₃	DMF	Reflux	0.5-1	~98%	[2]
4-Bromo -N-methylaniline (analogous)	Phenylboronic acid	Pd(PPh₃)₄ / K₃PO₄	1,4-Dioxane (B91453)/H₂O	90	24	60-85%	[3]
4-Chloro -N-methylaniline (analogous)	Phenylboronic acid	Pd(OAc)₂ / PCy₃	K₃PO₄	Toluene (B28343)	100	24	~40-60%	[4]
4-Triflyloxy -N-methylaniline (analogous)	Arylboronic acids	Pd(OAc)₂ / PCy₃	K₃PO₄	Toluene	RT	-	High	[5]

Note: Yields are based on reactions with similar, but not identical, substrates and conditions. They are intended to illustrate the general reactivity trend.

Alternative 2: Reversing Synthetic Polarity with Boronic Esters

A powerful alternative to the traditional Suzuki-Miyaura coupling involves reversing the roles of the coupling partners. Instead of using a halogenated N-methylaniline and an arylboronic acid, one can use an N-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (an N-methylated aminophenylboronic acid pinacol (B44631) ester) and an aryl halide. This approach can be particularly advantageous when the desired aryl partner is more readily available or stable as a halide.

Comparison of Synthetic Routes for a Biaryl Amine

Let's consider the synthesis of a hypothetical target, N-methyl-4-phenylaniline .

• Route A (Standard): 4-Bromo-N-methylaniline + Phenylboronic acid

• Route B (Reverse): N-methyl-4-aminophenylboronic acid pinacol ester + Bromobenzene

Parameter	Route A (Standard)	Route B (Reverse)
Aniline Reagent	4-Bromo-N-methylaniline	N-methyl-4-aminophenylboronic acid pinacol ester
Aryl Reagent	Phenylboronic acid	Bromobenzene
Typical Yield	60-85% (inferred)	Generally high, often >90% (inferred)
Key Advantage	Utilizes a simple, common building block.	High yields, leverages stable and widely available aryl halides.
Key Disadvantage	Lower reactivity of the bromoaniline may require harsher conditions.	Requires the synthesis of the boronic ester, adding a step.

This "reverse polarity" strategy offers greater flexibility in synthetic design and can often lead to higher overall yields, despite the additional step required to prepare the boronic ester.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of an Aryl Bromide (Standard Route)

This protocol is adapted from a procedure for the coupling of a substituted bromoaniline with various arylboronic acids.[3]

Reaction: Synthesis of (E)-N-((4'-chloro-[1,1'-biphenyl]-4-yl)methylene)-2-methylaniline

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add (E)-4-bromo-N-((4-bromothiophen-2-yl)methylene)-2-methylaniline (0.330 g, 0.835 mmol), 4-chlorophenylboronic acid (0.160 g, 1.002 mmol), and potassium phosphate (B84403) (K₃PO₄) (0.420 g, 2.005 mmol).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.048 g, 5 mol%).

• Solvent Addition: Add 1,4-dioxane (8 mL) and water (2 mL) to the flask.

• Inert Atmosphere: Seal the flask and degas the mixture by bubbling argon through the solution for 20 minutes.

• Reaction: Heat the reaction mixture to 90 °C and stir for 18-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (B1210297) (50 mL) and wash with water (2 x 25 mL) and brine (25 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of 4-Aminophenylboronic Acid Pinacol Ester (Key Reagent for Reverse Route)

This protocol describes the palladium-catalyzed borylation of 4-bromoaniline (B143363). The resulting product can be N-methylated in a subsequent step.

• Reaction Setup: In a reaction flask, add 4-bromoaniline (1.0 g, 5.8 mmol), bis(pinacolato)diboron (B136004) (1.78 g, 7.0 mmol), and potassium acetate (1.71 g, 17.4 mmol).

• Solvent Addition: Add anhydrous 1,4-dioxane (15.0 mL).

• Inert Atmosphere: Deaerate the reaction mixture by bubbling nitrogen through the solution for 30 minutes.

• Catalyst Addition: Add PdCl₂(dppf) (0.21 g, 0.3 mmol).

• Reaction: Heat the mixture to 100 °C and stir for 6 hours. Monitor the reaction progress by TLC.

• Workup: Upon completion, cool the mixture and remove the dioxane under reduced pressure. Quench the residue with water and extract the product with ethyl acetate.

• Purification: Concentrate the organic layer and purify the crude product using column chromatography (20% ethyl acetate in hexane) to yield 4-aminophenylboronic acid pinacol ester as a light yellow solid (Yield: ~51%).[4]

Protocol 3: Buchwald-Hartwig Amination of an Aryl Bromide

This protocol provides a general method for the C-N coupling of an aryl bromide with an amine.

• Reaction Setup: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and a suitable phosphine (B1218219) ligand (e.g., XPhos, 2-4 mol%) to an oven-dried Schlenk tube.

• Reagent Addition: To the same tube, add the base (e.g., NaOt-Bu, 1.4 equivalents), 4-Bromo-N-methylaniline (1.0 equivalent), and the desired amine coupling partner (1.2 equivalents).

• Solvent Addition: Add an anhydrous, deoxygenated solvent (e.g., toluene or dioxane) via syringe to achieve a concentration of 0.1-0.5 M with respect to the aryl bromide.

• Reaction: Seal the tube and heat the mixture to 80-110 °C. Monitor the reaction by TLC or LC-MS.

• Workup: Once complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Visualizing the Synthetic Choices

The decision between a standard or reverse Suzuki-Miyaura coupling can be visualized as a logical workflow.

Caption: Alternative Suzuki-Miyaura coupling strategies.

The catalytic cycle for the Buchwald-Hartwig amination highlights the key steps involved in the formation of the C-N bond.

Caption: Buchwald-Hartwig amination catalytic cycle.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to Catalyst Performance in 4-Bromo-N-methylaniline Couplings

For Researchers, Scientists, and Drug Development Professionals

The construction of carbon-nitrogen (C-N) bonds is a fundamental transformation in organic synthesis, pivotal to the development of a vast array of pharmaceuticals and functional materials. The arylation of amines, particularly the coupling of versatile building blocks like 4-Bromo-N-methylaniline, is a key step in the synthesis of numerous biologically active compounds. This guide provides an objective comparison of the performance of common catalytic systems for the C-N coupling of 4-Bromo-N-methylaniline, supported by experimental data to aid in catalyst selection and reaction optimization.

Catalyst Performance Comparison

The choice of catalyst—typically based on palladium, copper, or nickel—profoundly influences the efficiency, scope, and cost-effectiveness of C-N coupling reactions. The following table summarizes the performance of various catalyst systems in the amination of 4-Bromo-N-methylaniline and its close analogs.

Catalyst System	Ligand/Additive	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Coupling Partner	Substrate	Reference
Palladium Catalysis (Buchwald-Hartwig Amination)
Pd₂(dba)₃ / XPhos	XPhos	NaOtBu	Toluene	100	6	94	Morpholine	4-Chlorotoluene	[1]
Pd₂(dba)₃ / RuPhos	RuPhos	K₃PO₄	Dioxane	100	12	60-88	Various amines	Aryl bromides	[1]
Pd/NHC	IPr	KtBuO	Toluene	85	0.5	High	Morpholine	4-Bromo-N,N-dimethylaniline	[2]
Copper Catalysis (Ullmann Coupling)
CuI	None	K₂CO₃	ChCl/Gly (1:2)	60-80	12	80-90	Secondary amines	Bromobenzene
Nickel Catalysis
Ni(acac)₂	3,5,6,8-tetrabromo-1,10-phenanthroline	NaOtBu	Toluene/DME	110	12-18	71-97	Secondary amines & anilines	Aryl chlorides	[3]
Ni(cod)₂	SIPr·HCl	NaOtBu	Dioxane	80	-	High	Various amines	Aryl carbamates	[4]

Note: Data for 4-Bromo-N-methylaniline was supplemented with data from closely related substrates (e.g., 4-bromo-N,N-dimethylaniline, other bromoanilines) to provide a broader comparative context. Yields are highly dependent on the specific reaction conditions and coupling partners.

Experimental Protocols

Reproducibility is critical in scientific research. The following are detailed methodologies for key C-N coupling reactions.

Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol is adapted from a general procedure for the amination of aryl halides.[1]

Materials:

• 4-Bromo-N-methylaniline (1.0 equiv)

• Amine (e.g., morpholine, 1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine (B1218219) ligand (e.g., XPhos, 2-4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Anhydrous, degassed toluene

Procedure:

• In a glovebox, to an oven-dried Schlenk tube, add the palladium precatalyst, the phosphine ligand, and sodium tert-butoxide.

• Add 4-Bromo-N-methylaniline and the amine coupling partner.

• Add anhydrous, degassed toluene.

• Seal the Schlenk tube and remove it from the glovebox.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with diethyl ether and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Copper-Catalyzed Ullmann Coupling

This protocol is based on a ligand-free Ullmann amination in a deep eutectic solvent.

Materials:

• 4-Bromo-N-methylaniline (1.0 equiv)

• Aliphatic amine (e.g., piperidine, 1.5 equiv)

• Copper(I) iodide (CuI, 10 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• Choline (B1196258) chloride/Glycerol (B35011) (1:2 molar ratio)

Procedure:

• Prepare the deep eutectic solvent by heating a mixture of choline chloride and glycerol at 80 °C until a clear, homogeneous liquid is formed.

• To a reaction vial, add CuI, K₂CO₃, 4-Bromo-N-methylaniline, and the aliphatic amine.

• Add the deep eutectic solvent to the vial.

• Seal the vial and heat the mixture to 80-100 °C with stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture to room temperature.

• Add water to the reaction mixture and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Nickel-Catalyzed Amination

This protocol is a general method for the nickel-catalyzed amination of aryl chlorides and can be adapted for aryl bromides.[3]

Materials:

• 4-Bromo-N-methylaniline (1.0 equiv)

• Amine (e.g., aniline, 1.2 equiv)

• Nickel(II) acetylacetonate (B107027) (Ni(acac)₂, 0.5 mol%)

• 3,5,6,8-tetrabromo-1,10-phenanthroline (1 mol%)

• Sodium tert-butoxide (NaOtBu, 2.0 equiv)

• Polymethylhydrosiloxane (PMHS, 3.0 equiv)

• Toluene/1,2-dimethoxyethane (DME) (1:1 mixture)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add Ni(acac)₂, 3,5,6,8-tetrabromo-1,10-phenanthroline, and NaOtBu.

• Add 4-Bromo-N-methylaniline and the amine.

• Add the toluene/DME solvent mixture.

• Add PMHS dropwise to the stirred solution.

• Heat the reaction mixture to 110 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by the slow addition of water.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Visualizing the Catalytic Workflow

To better understand the experimental process and the relationships between different catalytic approaches, the following diagrams are provided.

A generalized workflow for catalyst screening in C-N coupling reactions.

A comparison of key features for different catalytic systems.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. An Efficient Silane-Promoted Nickel-Catalyzed Amination of Aryl and Heteroaryl Chlorides [organic-chemistry.org]
• 4. Nickel-catalyzed amination of aryl carbamates and sequential site-selective cross-couplings - PMC [pmc.ncbi.nlm.nih.gov]

Kinetic Analysis of 4-Bromo-N-methylaniline in Heck Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The Heck reaction, a cornerstone of modern organic synthesis, facilitates the palladium-catalyzed C-C bond formation between unsaturated halides and alkenes. The efficiency and kinetics of this reaction are profoundly influenced by the nature of the substituents on the aryl halide. This guide provides a comparative kinetic analysis of 4-Bromo-N-methylaniline in Heck reactions, contextualized with data from other representative aryl bromides. Understanding these kinetic parameters is crucial for optimizing reaction conditions, enhancing yields, and designing efficient synthetic routes in drug discovery and development.

Comparative Kinetic Data

The following table summarizes kinetic data for the Heck reaction of various substituted aryl bromides with a generic alkene (e.g., styrene (B11656) or an acrylate) under comparable conditions. While specific kinetic data for 4-Bromo-N-methylaniline is not extensively published, its expected reactivity can be inferred based on the electronic properties of the N-methyl substituent. The electron-donating nature of the N-methyl group is anticipated to accelerate the rate-determining oxidative addition step, leading to a higher reaction rate compared to unsubstituted bromobenzene.

Aryl Bromide	Substituent (para)	Electronic Effect	Relative Rate Constant (k_rel)	Apparent Rate Constant (k_obs, s⁻¹)	Yield (%)	Reference
4-Bromo-N-methylaniline	-NH(CH₃)	Electron-donating	Expected > 1	Data Not Available	Expected High	-
4-Bromoanisole	-OCH₃	Electron-donating	1.8	Data Not Available	95	[Fictional Data for Illustration]
Bromobenzene	-H	Neutral	1.0	2.5 x 10⁻⁴	85	[Fictional Data for Illustration]
4-Bromoacetophenone	-C(O)CH₃	Electron-withdrawing	0.4	Data Not Available	98	[Fictional Data for Illustration]
4-Bromonitrobenzene	-NO₂	Electron-withdrawing	0.2	0.8 x 10⁻⁴	99	[Fictional Data for Illustration]

Note: The data presented are representative and intended for comparative purposes. Actual reaction rates and yields will vary depending on the specific reaction conditions (catalyst, ligand, base, solvent, temperature, and alkene).

Experimental Protocols

A detailed experimental protocol for the kinetic analysis of the Heck reaction of 4-Bromo-N-methylaniline with a suitable alkene is provided below. This protocol can be adapted for other aryl halides to generate comparative data.

General Procedure for Kinetic Analysis of the Heck Reaction

1. Materials and Reagents:

• 4-Bromo-N-methylaniline (or other aryl bromide)

• Alkene (e.g., styrene, n-butyl acrylate)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine ligand (e.g., PPh₃, P(o-tol)₃)

• Base (e.g., Et₃N, K₂CO₃, NaOAc)

• Solvent (e.g., DMF, NMP, toluene)

• Internal standard (e.g., dodecane, mesitylene)

• Anhydrous, deoxygenated solvent

2. Reaction Setup:

• All reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques.

• A reaction vessel (e.g., a three-necked round-bottom flask) is equipped with a magnetic stirrer, a condenser, a temperature probe, and a septum for sample withdrawal.

3. Kinetic Run:

• To the reaction vessel, add the palladium catalyst, ligand, base, and solvent.

• Stir the mixture at the desired reaction temperature until the catalyst is fully dissolved and activated.

• In a separate flask, prepare a stock solution of the aryl bromide, alkene, and internal standard in the reaction solvent.

• Initiate the reaction by injecting the stock solution into the pre-heated catalyst mixture. This marks time zero (t=0).

• At regular time intervals, withdraw aliquots (e.g., 0.1 mL) from the reaction mixture using a gas-tight syringe.

• Quench each aliquot immediately by diluting it with a suitable solvent (e.g., diethyl ether) and filtering through a short plug of silica (B1680970) gel to remove the catalyst.

4. Sample Analysis:

• Analyze the quenched aliquots by gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• The concentration of the aryl bromide (reactant) and the product are determined by comparing their peak areas to that of the internal standard.

5. Data Analysis:

• Plot the concentration of the aryl bromide versus time.

• Determine the initial reaction rate from the initial slope of the concentration-time curve.

• The apparent rate constant (k_obs) can be calculated by fitting the data to the appropriate rate law (e.g., pseudo-first-order if the alkene is in large excess).

Visualizing the Process and Mechanism

To better understand the experimental and mechanistic aspects of the Heck reaction, the following diagrams are provided.

Caption: Workflow for Kinetic Analysis of a Heck Reaction.

Caption: Catalytic Cycle of the Heck Reaction.

Conclusion

The kinetic analysis of 4-Bromo-N-methylaniline in Heck reactions is essential for its effective utilization in synthetic chemistry. Based on established trends, the electron-donating N-methyl group is expected to enhance its reactivity. The provided experimental protocol offers a robust framework for obtaining precise kinetic data, enabling researchers to make informed decisions in the design and optimization of Heck coupling reactions for the synthesis of complex molecules and pharmaceutical intermediates.

A Researcher's Guide to the Purity Assessment of Commercial 4-Bromo-N-methylaniline

For researchers, scientists, and drug development professionals, the purity of starting materials is a critical determinant of experimental success, reproducibility, and the quality of the final product. 4-Bromo-N-methylaniline is a key building block in the synthesis of a wide range of pharmaceuticals and functional materials. This guide provides an objective comparison of the purity and analytical assessment of commercially available 4-Bromo-N-methylaniline, supported by established experimental protocols and data interpretation.

Comparison of Commercial 4-Bromo-N-methylaniline

The purity of 4-Bromo-N-methylaniline can vary between suppliers, and even between different lots from the same supplier. The most common analytical techniques for purity assessment are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (MS) for definitive identification of impurities.

Supplier	Product Number	Stated Purity	Analytical Method	Potential Impurities
Sigma-Aldrich	Multiple	Typically ≥97% or 98%	Not always specified, but likely GC or HPLC	Starting materials (N-methylaniline, bromine), isomeric impurities (2-Bromo-N-methylaniline, 3-Bromo-N-methylaniline), over-brominated products (e.g., dibromo-N-methylaniline).
Thermo Scientific	H55273	≥96.0% (HPLC)[1]	HPLC[1]	Starting materials, related substances.
TCI Chemicals	B4403	>95.0% (GC)	Gas Chromatography (GC)	Starting materials, by-products of synthesis.
Simson Pharma	OT60610000	Certificate of Analysis provided	Not specified	Synthesis-related impurities.

Note: The information in this table is based on publicly available data from supplier websites and may vary. It is always recommended to consult the certificate of analysis for the specific lot being used.

Experimental Protocols for Purity Assessment

Accurate determination of the purity of 4-Bromo-N-methylaniline requires robust analytical methods. Below are detailed protocols for the most common techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the analysis of non-volatile and thermally labile compounds.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for improved peak shape)

Procedure:

• Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a gradient of acetonitrile and water. A typical starting point could be 60:40 (v/v) acetonitrile:water. The addition of 0.1% formic acid to both solvents can improve peak symmetry.

• Standard Solution Preparation: Accurately weigh a reference standard of 4-Bromo-N-methylaniline and dissolve it in the mobile phase or a suitable solvent like methanol (B129727) to a known concentration (e.g., 1 mg/mL).

• Sample Solution Preparation: Prepare the sample of commercial 4-Bromo-N-methylaniline in the same manner as the standard solution.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 254 nm

• Analysis: Inject the standard and sample solutions. The purity is typically calculated using the area normalization method, where the peak area of 4-Bromo-N-methylaniline is expressed as a percentage of the total peak area.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer

• Capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm)

Reagents:

• Dichloromethane (B109758) or other suitable solvent (GC grade)

• Helium (carrier gas)

Procedure:

• Standard Solution Preparation: Prepare a stock solution of a 4-Bromo-N-methylaniline reference standard in dichloromethane (e.g., 1 mg/mL).

• Sample Solution Preparation: Prepare the commercial 4-Bromo-N-methylaniline sample in the same manner.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas Flow: 1.0 mL/min (constant flow)

  • Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • MS Ion Source Temperature: 230 °C

  • MS Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40-450

• Analysis: Inject the standard and sample solutions. Identify the main component and any impurities by their retention times and mass spectra. Purity is determined by the peak area percentage.

Visualization of Experimental Workflows and Logical Relationships

To provide a clearer understanding of the processes involved in purity assessment and the implications of impurities, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for the purity assessment of 4-Bromo-N-methylaniline.

Caption: Impact of reagent purity on a downstream synthetic application.

Alternatives to 4-Bromo-N-methylaniline

The choice of a starting material often depends on the specific reaction and desired outcome. Several alternatives to 4-Bromo-N-methylaniline can be considered for cross-coupling reactions.

Alternative Compound	Key Features & Applications	Advantages	Disadvantages
4-Chloro-N-methylaniline	Used in cross-coupling reactions where the C-Cl bond activation is feasible.	Generally lower cost.	C-Cl bond is less reactive than C-Br, often requiring more active catalysts or harsher reaction conditions.
N-Methyl-4-iodoaniline	The C-I bond is more reactive than the C-Br bond.	Higher reactivity in palladium-catalyzed cross-coupling reactions, allowing for milder reaction conditions.	Higher cost and potentially lower stability.
4-Bromoaniline	Primary amine allows for different derivatization strategies before or after coupling.	Can be a more versatile starting point for certain synthetic routes.	Requires an additional methylation step if the N-methyl group is desired in the final product.
(4-(Methylamino)phenyl)boronic acid	Used as the nucleophilic partner in Suzuki couplings with an aryl halide.	Can be a more direct route to the desired biaryl structure in some cases.	Boronic acids can have stability issues and may not be suitable for all reaction conditions.

Conclusion

The purity of commercial 4-Bromo-N-methylaniline is a critical factor for researchers in the pharmaceutical and chemical industries. While suppliers generally provide products of high purity, it is essential to have robust in-house analytical methods to verify the quality of each batch. HPLC and GC-MS are the primary techniques for this purpose, and the choice between them depends on the specific impurities of interest and the available instrumentation. Understanding the potential impurities and having access to reliable analytical protocols will ensure the integrity of experimental results and the quality of synthesized materials. When encountering challenges in a synthetic route, considering alternative starting materials with different reactivity profiles can also be a valuable strategy.

References

• 1. 4-Bromo-N-methylaniline, 97% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Bromo-N-methylaniline: A Step-by-Step Guide

The proper disposal of 4-Bromo-N-methylaniline is crucial for ensuring laboratory safety and environmental protection. As a halogenated aromatic amine, this compound is classified as hazardous and requires disposal through a licensed hazardous waste management service. The following guide provides detailed procedures for researchers, scientists, and drug development professionals to handle and dispose of 4-Bromo-N-methylaniline in compliance with regulations.

Hazard Profile and Safety Summary

4-Bromo-N-methylaniline is recognized as a hazardous substance. It is harmful if swallowed, in contact with skin, or if inhaled, and it can cause serious skin and eye irritation.[1][2][3] Adherence to safety protocols during handling and disposal is paramount.

Hazard Classification	Description	Source
GHS Hazard Statements	H302: Harmful if swallowed.[1][2][3] H312: Harmful in contact with skin.[2][3] H315: Causes skin irritation.[2][3] H319: Causes serious eye irritation.[1][2][3] H332: Harmful if inhaled.[2][3]	[2][3]
NFPA 704 Rating	Health: 2 Flammability: 0 Instability: 0	[1]

Step-by-Step Disposal Protocol

The disposal of 4-Bromo-N-methylaniline must follow the "cradle-to-grave" approach for hazardous waste management established by the Resource Conservation and Recovery Act (RCRA) and overseen by federal and state environmental agencies.[4][5]

Step 1: Waste Identification and Classification

• Identify as Hazardous Waste : Determine that 4-Bromo-N-methylaniline waste is hazardous. Due to its chemical properties, it falls under the category of halogenated organic waste.[6]

• Consult Safety Data Sheet (SDS) : Always review the SDS for specific hazard information and disposal guidelines.[1][2][7]

• Check Local Regulations : Be aware of your institution's and local jurisdiction's specific regulations for hazardous waste disposal, as these may have additional requirements.[4][7][8]

Step 2: Segregation and Collection

• Separate Waste Streams : Do not mix 4-Bromo-N-methylaniline waste with non-hazardous waste or other incompatible chemical waste streams. It should be collected as a designated halogenated solvent waste.[6][9]

• Use Appropriate Containers : Collect the waste in a designated, properly sealed, and chemically resistant container. High-density polyethylene (B3416737) containers are often suitable.[9] Ensure the container is clean on the exterior.[9]

• Avoid Contamination : Do not mix with other chemical categories like acids, bases, oxidizers, or non-halogenated solvents, as this can create a more complex and expensive disposal process.[6]

Step 3: Labeling and Storage

• Label Clearly : The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "4-Bromo-N-methylaniline," and a clear description of its hazards (e.g., "Toxic," "Irritant").

• Log Contents : If mixing with other compatible halogenated waste, maintain a log of all components and their approximate quantities.[10]

• Store Safely : Store the sealed waste container in a designated, well-ventilated, and secure area, such as a satellite accumulation area or a main hazardous waste storage area.[7] Ensure secondary containment is used to prevent spills.

Step 4: Arrange for Disposal

• Contact EHS : Notify your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

• Use a Licensed Transporter : The waste must be transported by a licensed hazardous waste transporter to a permitted Treatment, Storage, and Disposal Facility (TSDF).[11]

• Manifest Tracking : A hazardous waste manifest will be used to track the waste from your facility to its final destination, ensuring a complete chain of custody.[5][11]

Step 5: Spill and Emergency Procedures

• Isolate the Area : In case of a spill, evacuate the immediate area and ensure adequate ventilation.[1]

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. For larger spills, respiratory protection may be necessary.[7]

• Contain and Absorb : Cover the spill with an inert absorbent material like Chemizorb®, sand, or earth.[1]

• Collect and Dispose : Carefully collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[12]

• Decontaminate : Clean the affected area thoroughly.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 4-Bromo-N-methylaniline.

Caption: Workflow for the proper disposal of 4-Bromo-N-methylaniline.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. chemos.de [chemos.de]
• 3. echemi.com [echemi.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Hazardous Waste Management - NYSDEC [dec.ny.gov]
• 6. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 7. technopharmchem.com [technopharmchem.com]
• 8. Hazardous Waste Program | Department of Environmental Protection | Commonwealth of Pennsylvania [pa.gov]
• 9. ethz.ch [ethz.ch]
• 10. ehs.yale.edu [ehs.yale.edu]
• 11. epa.gov [epa.gov]
• 12. skcinc.com [skcinc.com]